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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis and Isotopic Purity of Elvitegravir-d6

Abstract This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Elvitegravir-d6, a deuterated analog of the potent HIV-1 integrase strand transfer inhibitor, Elvitegravir....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Elvitegravir-d6, a deuterated analog of the potent HIV-1 integrase strand transfer inhibitor, Elvitegravir. Isotopically labeled compounds are indispensable as internal standards in quantitative bioanalytical assays, such as those employing liquid chromatography-mass spectrometry (LC-MS), to ensure accuracy and precision in pharmacokinetic and metabolic studies.[1][2] This document details a strategic synthetic approach for introducing a stable deuterium label, outlines a step-by-step synthetic protocol, and describes the critical analytical techniques—mass spectrometry and nuclear magnetic resonance spectroscopy—used to verify the isotopic purity and structural integrity of the final compound. This guide is intended for researchers, chemists, and drug development professionals engaged in the synthesis and analysis of isotopically labeled active pharmaceutical ingredients (APIs).

Introduction

Elvitegravir: Mechanism and Application

Elvitegravir is a key antiretroviral drug used in the treatment of HIV-1 infection.[3] It functions by inhibiting HIV-1 integrase, an enzyme essential for the virus to integrate its genetic material into the host cell's DNA.[4][5][6] This action, known as integrase strand transfer inhibition (INSTI), effectively blocks the viral replication cycle.[3][7] Elvitegravir is primarily metabolized in the liver by the cytochrome P450 enzyme CYP3A and through glucuronidation by UGT1A1/3 enzymes.[3][4] Due to its metabolic profile, understanding its pharmacokinetics is crucial for effective patient treatment.

The Critical Role of Stable Isotope Labeled (SIL) Internal Standards

In modern drug development, quantitative bioanalysis is fundamental to determining the pharmacokinetic profile of a new drug entity. LC-MS/MS is the gold standard for this purpose due to its high sensitivity and specificity. The accuracy of these assays hinges on the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis.[8][9]

A Stable Isotope Labeled (SIL) internal standard, such as Elvitegravir-d6, is the ideal choice.[1] Because SILs are chemically identical to the analyte, they co-elute chromatographically and exhibit the same behavior during extraction and ionization in the mass spectrometer. This co-behavior allows the SIL-IS to accurately compensate for matrix effects, analyte loss during workup, and fluctuations in instrument response, leading to highly reliable and reproducible quantitative data.[8][9]

Rationale for Elvitegravir-d6 Design

The design of a high-quality SIL-IS requires careful consideration of the label's position and stability. The primary objectives are:

  • Sufficient Mass Shift: The mass difference between the analyte and the IS should be at least 3-4 Da to prevent isotopic crosstalk in the mass spectrometer. A d6 label provides a +6 Da shift, which is well above this threshold.[9]

  • Label Stability: Deuterium atoms must be placed on non-exchangeable positions within the molecule.[1] Attaching them to heteroatoms (like oxygen or nitrogen) or to carbons alpha to a carbonyl group can lead to H/D exchange with the solvent, compromising the standard's integrity.[1]

  • Synthetic Accessibility: The deuterated starting materials should be commercially available or readily synthesizable.

For Elvitegravir-d6, the isopropyl group on the valinol-derived side chain is an ideal location for deuteration. The two methyl groups offer six chemically equivalent and stable C-H bonds, and the necessary starting material, L-Valinol-d7 (with deuteration on the isopropyl and adjacent CH group), can be sourced, or L-Valine-d8 can be used to synthesize it. This guide will focus on a synthetic route leveraging a deuterated valinol precursor.

Synthesis of Elvitegravir-d6

The synthesis of Elvitegravir has been approached through various routes.[10][11] A common strategy involves the construction of the quinolone core followed by the attachment of the (S)-1-hydroxy-3-methylbutan-2-yl side chain and the 3-chloro-2-fluorobenzyl group. For the deuterated analog, this strategy is adapted by substituting a deuterated building block for the side chain.

Synthetic Strategy and Workflow

The chosen strategy involves the reaction of a pre-formed quinolone core with a deuterated amine, L-Valinol-d7, to introduce the stable isotope label. This approach confines the isotopic modification to a late-stage step, which is often more efficient.

G cluster_0 Synthesis Workflow A Quinolone Core Synthesis (Non-deuterated) C Condensation Reaction: Quinolone Core + L-Valinol-d7 A->C B Procure/Synthesize L-Valinol-d7 B->C D Purification (Chromatography) C->D E Final Product: Elvitegravir-d6 D->E F Characterization (NMR, MS) E->F

Caption: High-level workflow for the synthesis of Elvitegravir-d6.

Step-by-Step Synthetic Protocol

Disclaimer: This protocol is a representative synthesis based on established chemical principles and published routes for Elvitegravir and related compounds. It should be performed by qualified chemists in a controlled laboratory setting with appropriate safety precautions.

Step 1: Synthesis of the Quinolone Core (Intermediate V) The quinolone core can be synthesized via several published methods.[12] A common approach involves the reaction of an appropriate aniline derivative with diethyl (ethoxymethylene)malonate, followed by thermal cyclization and subsequent modifications to yield the key intermediate, 6-bromo-1-(tert-butyl)-7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid or a suitable ester thereof.

Step 2: Coupling with 3-chloro-2-fluorobenzyl zinc bromide The brominated quinolone core is then coupled with 3-chloro-2-fluorobenzyl zinc bromide in the presence of a palladium catalyst (e.g., PdCl2(PPh3)2) to install the benzyl side chain, yielding the fully assembled, non-deuterated quinolone portion of the molecule.[12]

Step 3: Introduction of the Deuterated Side Chain The final key step is the nucleophilic substitution reaction to attach the deuterated side chain. This example assumes a precursor where the N1 position of the quinolone is available for substitution.

  • Reagents and Setup:

    • Precursor: 6-(3-chloro-2-fluorobenzyl)-7-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester.

    • Deuterated Amine: L-Valinol-d7 (or a suitably protected derivative).

    • Solvent: A polar aprotic solvent such as Dimethylformamide (DMF).

    • Base: A non-nucleophilic base like potassium carbonate (K2CO3).

    • Inert atmosphere (Nitrogen or Argon).

  • Procedure: a. To a solution of the quinolone precursor in DMF, add potassium carbonate. b. Add L-Valinol-d7 to the mixture. c. Heat the reaction mixture (e.g., to 80-100 °C) and monitor its progress by TLC or LC-MS until the starting material is consumed. d. Cool the reaction to room temperature and quench with water. e. Extract the product into an organic solvent like ethyl acetate. f. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 4: Purification and Final Characterization The crude product is purified using column chromatography on silica gel to yield pure Elvitegravir-d6. The final product's identity and purity are confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Determination of Isotopic Purity

Verifying the isotopic purity is a non-negotiable step in the characterization of a SIL-IS.[13] It ensures the standard is reliable for quantitative analysis. The two primary techniques for this are Mass Spectrometry and NMR Spectroscopy.[14][15]

Mass Spectrometry (MS) Analysis

High-resolution mass spectrometry (HRMS) is the most direct method to determine the distribution of isotopologues in the final product.[16][17] An isotopologue is a molecule that differs only in its isotopic composition.[13] For Elvitegravir-d6, we expect to see a small population of d5, d4, etc., molecules due to the imperfect (e.g., 99.5%) isotopic enrichment of the deuterated starting materials.[13]

3.1.1 Experimental Protocol (LC-HRMS)

  • Sample Preparation: Prepare a dilute solution of Elvitegravir-d6 (e.g., 1 µg/mL) in a suitable solvent like acetonitrile/water.

  • Chromatography: Inject the sample onto a C18 HPLC column to separate it from any potential impurities.

  • Mass Spectrometry: Analyze the eluent using an HRMS instrument (e.g., Orbitrap or TOF) in positive electrospray ionization (ESI) mode.

  • Data Acquisition: Acquire full scan data over a mass range that includes the molecular ions of the unlabeled (d0) to the fully labeled (d6) species.

  • Data Analysis: Extract the ion chromatograms for each isotopologue ([M+H]+) and integrate the peak areas. The isotopic purity is calculated from the relative abundance of the desired d6 isotopologue compared to all other isotopologues.

3.1.2 Data Presentation

IsotopologueTheoretical Mass [M+H]⁺Observed Relative Abundance (%)
d0 (Unlabeled)448.1481< 0.1
d1449.1544< 0.1
d2450.16060.1
d3451.16690.3
d4452.17321.5
d5453.17948.1
d6 454.1857 90.0

Table 1: Representative isotopic distribution data for Elvitegravir-d6 obtained by HRMS. The isotopic purity is reported as the percentage of the d6 species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS provides the overall isotopic distribution, NMR spectroscopy is crucial for confirming the location of the deuterium labels and assessing the level of deuteration at specific sites.[14][18]

3.2.1 ¹H NMR for Site-Specific Purity In a ¹H NMR spectrum, the signal for a proton that has been replaced by deuterium will disappear (or be significantly reduced in intensity).[19] By integrating the residual proton signals at the labeled positions and comparing them to the integration of a signal from an unlabeled part of the molecule, the percentage of deuterium incorporation at each site can be calculated. For Elvitegravir-d6, the signals corresponding to the two methyl groups of the isopropyl moiety would be dramatically reduced.

3.2.2 ²H (Deuterium) NMR For highly deuterated compounds, ²H NMR can be a powerful tool.[20] It directly detects the deuterium nuclei, providing a spectrum that confirms the presence and chemical environment of the labels. This can be particularly useful for verifying that no unexpected H/D scrambling has occurred during the synthesis.

G cluster_1 Isotopic Purity Verification Workflow A Elvitegravir-d6 Final Product B LC-HRMS Analysis A->B C ¹H NMR Analysis A->C G ²H NMR (Optional) A->G D Calculate Isotopic Distribution (d0-d6) B->D E Confirm Label Location & Site Purity C->E F Final Purity Report (Isotopic & Chemical) D->F E->F G->E

Sources

Exploratory

Technical Guide: Elvitegravir-d6 as a Stable Isotope Internal Standard in LC-MS/MS Bioanalysis

[1][2] Executive Summary In the quantitative bioanalysis of the HIV-1 integrase inhibitor Elvitegravir (EVG) , the use of a stable isotope-labeled internal standard (SIL-IS), specifically Elvitegravir-d6 , is the industr...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary

In the quantitative bioanalysis of the HIV-1 integrase inhibitor Elvitegravir (EVG) , the use of a stable isotope-labeled internal standard (SIL-IS), specifically Elvitegravir-d6 , is the industry gold standard for minimizing analytical error.[1]

This guide details the physicochemical principles and experimental workflows required to deploy Elvitegravir-d6 effectively. Unlike structural analogs, Elvitegravir-d6 provides near-perfect tracking of the analyte through extraction recovery and ionization, compensating for the significant matrix effects often observed in plasma and PBMC (peripheral blood mononuclear cell) matrices.

The Physicochemical Foundation

Structural Integrity and Mass Shift

Elvitegravir-d6 differs from the parent molecule by the substitution of six hydrogen atoms with deuterium (


). This modification typically occurs on the stable isopropyl moiety or the fluorobenzyl ring to prevent metabolic back-exchange.
  • Analyte (EVG):

    
     | Monoisotopic Mass: ~447.9 Da[1][2]
    
  • Internal Standard (EVG-d6):

    
     | Monoisotopic Mass: ~453.9 Da[1][2]
    

Key Advantage: The +6 Da mass shift is sufficient to prevent "cross-talk" (spectral overlap) between the analyte and the internal standard isotopes, ensuring that the M+6 peak of the standard does not interfere with the analyte signal, and the natural isotopic distribution of the analyte (M+6 abundance) does not interfere with the standard.

The Principle of Stable Isotope Dilution (SID)

The core mechanism of action is Stable Isotope Dilution . Because EVG-d6 shares virtually identical physicochemical properties (pKa, LogP, solubility) with EVG, it behaves as a "molecular mirror" throughout the analytical process.

Mechanism of Error Cancellation

In LC-MS/MS with Electrospray Ionization (ESI), the signal intensity is heavily influenced by co-eluting matrix components (phospholipids, salts) that compete for charge.[2]

  • Co-elution: EVG and EVG-d6 elute at the same retention time (RT).[1]

  • Co-suppression: Any matrix factor suppressing the ionization of EVG will suppress EVG-d6 to the exact same extent.

  • Ratio Stability: While absolute peak areas may fluctuate due to matrix effects, the Area Ratio (Analyte/IS) remains constant, preserving quantitative accuracy.

SID_Mechanism Matrix Biological Matrix (Plasma/PBMC) Extraction Extraction Process (Loss of Analyte) Matrix->Extraction Co-processed Ionization ESI Source (Ion Suppression) Extraction->Ionization Co-elution Result Quantitation (Ratio: EVG/IS) Extraction->Result Loss Compensated Detector Mass Spectrometer (Detector) Ionization->Detector Signal Generation Ionization->Result Suppression Compensated Analyte Elvitegravir (EVG) Analyte->Matrix Spiked In IS Elvitegravir-d6 (IS) IS->Matrix Spiked In Detector->Result Data Processing

Figure 1: The Mechanistic Logic of Stable Isotope Dilution. The IS compensates for variability in both extraction recovery and ionization efficiency.

Experimental Workflow

Standard Preparation

Elvitegravir is highly lipophilic. Proper solvation is critical to prevent precipitation, which causes non-linearity.

  • Stock Solvent: DMSO or Methanol (MeOH).[1][2] Avoid 100% aqueous solutions.

  • Storage: -20°C or -80°C. Protected from light (quinolones can be photosensitive).[1][2]

LC-MS/MS Configuration

The following transitions are standard for EVG quantification. The method relies on Positive Mode ESI (


) due to the basic nitrogen in the quinolone scaffold.
ParameterElvitegravir (Analyte)Elvitegravir-d6 (IS)Rationale
Precursor Ion (

)
448.2

454.2

Protonated molecular ions.[1][2]
Product Ion (

)
344.1350.1Loss of fluorobenzyl moiety (specific fragmentation).[1][2]
Cone Voltage Optimized (e.g., 30-40V)Same as AnalyteEnsures similar transmission efficiency.
Collision Energy Optimized (e.g., 20-30 eV)Same as AnalyteEnsures consistent fragmentation.
Extraction Protocol (Protein Precipitation)

This protocol ensures the IS is equilibrated with the matrix before any loss occurs.

  • Aliquot: Transfer 50 µL of plasma/sample to a clean tube.

  • Spike IS: Add 20 µL of Elvitegravir-d6 working solution (e.g., 500 ng/mL in 50% MeOH).

    • Critical Step: Vortex gently. Allow to equilibrate for 1-2 minutes. This allows the IS to bind to plasma proteins (EVG is >99% protein-bound) similarly to the analyte.

  • Precipitate: Add 200 µL of cold Acetonitrile (ACN) or Methanol containing 0.1% Formic Acid.

  • Agitate: Vortex vigorously for 5 minutes.

  • Clarify: Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Injection: Transfer supernatant to an autosampler vial. Inject 1-5 µL.

Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample Patient Plasma (Contains EVG) Spike Spike EVG-d6 (Internal Standard) Sample->Spike Equilibrate Equilibration (Protein Binding) Spike->Equilibrate Crucial for Accuracy PPT Protein Precipitation (Add ACN/MeOH) Equilibrate->PPT Centrifuge Centrifugation (Remove Proteins) PPT->Centrifuge LC LC Separation (C18 Column) Centrifuge->LC Supernatant MS MS/MS Detection (MRM Mode) LC->MS

Figure 2: Step-by-step bioanalytical workflow emphasizing the equilibration step.

Validation & Troubleshooting

When validating this method according to FDA or EMA guidelines, specific attention must be paid to the "Deuterium Isotope Effect" and "Cross-Signal Interference."

Deuterium Isotope Effect on Retention Time

Deuterium is slightly less lipophilic than hydrogen due to a lower molar volume and shorter C-D bond length.

  • Observation: EVG-d6 may elute slightly earlier than EVG on high-performance C18 columns.

  • Acceptance Criteria: The shift is usually negligible (< 0.05 min). If the shift is significant, the IS may not experience the exact same matrix suppression as the analyte at the exact moment of ionization.

  • Mitigation: Use a gradient with a shallow slope or a fused-core column to ensure peak overlap is maintained.[1]

Cross-Signal Interference (Crosstalk)

You must verify that the IS does not contribute signal to the Analyte channel and vice versa.

TestProcedureAcceptance Limit
IS Interference Inject a blank sample spiked only with EVG-d6. Monitor the EVG transition (448->344).Signal must be < 20% of the LLOQ (Lower Limit of Quantitation) of EVG.
Analyte Interference Inject a ULOQ (Upper Limit of Quantitation) sample of EVG without IS. Monitor the EVG-d6 transition (454->350).Signal must be < 5% of the average IS response.[3]
Solubility & Adsorption

EVG is prone to non-specific binding (sticking to plastic).[2]

  • Solution: Ensure the final injection solvent contains at least 30-50% organic solvent (Methanol/Acetonitrile).[1][2] Do not use 100% aqueous mobile phase for reconstitution.

References

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[3][4][5][6] [Link]

  • Prathipati, P. K., et al. (2016). LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Ramanathan, S., et al. (2011).[5] Clinical pharmacokinetic and pharmacodynamic profile of the HIV integrase inhibitor elvitegravir. Clinical Pharmacokinetics. [Link]

  • PubChem. (n.d.).[2] Elvitegravir Compound Summary. National Center for Biotechnology Information. [Link]

Sources

Foundational

Elvitegravir-d6 in Quantitative Mass Spectrometry: A Mechanistic and Practical Guide

An in-depth technical guide or whitepaper on the core mechanism of Elvitegravir-d6 in mass spectrometry, designed for researchers, scientists, and drug development professionals. Abstract This technical guide provides an...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide or whitepaper on the core mechanism of Elvitegravir-d6 in mass spectrometry, designed for researchers, scientists, and drug development professionals.

Abstract

This technical guide provides an in-depth examination of the role and mechanism of Elvitegravir-d6 as a stable isotope-labeled internal standard (SIL-IS) in the quantitative bioanalysis of Elvitegravir by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Elvitegravir is a critical antiretroviral agent in the treatment of HIV-1, and its accurate quantification in biological matrices is paramount for pharmacokinetic studies and therapeutic drug monitoring. We will explore the core principle of isotope dilution mass spectrometry, detail the specific ionization and fragmentation pathways of Elvitegravir and Elvitegravir-d6 within a triple quadrupole mass spectrometer, and present a practical, step-by-step experimental workflow. This guide emphasizes the causality behind experimental choices and the self-validating nature of using a deuterated internal standard, establishing a framework for achieving the highest levels of analytical accuracy and reliability.

Introduction: The Imperative for Precision in Bioanalysis

The clinical efficacy and safety of antiretroviral therapies depend heavily on their pharmacokinetic profiles. Elvitegravir, an integrase strand transfer inhibitor, is a cornerstone of modern HIV treatment regimens.[1][2] To understand its absorption, distribution, metabolism, and excretion (ADME) properties, researchers require analytical methods that are not only sensitive but exceptionally precise and accurate.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high selectivity and sensitivity.[3] However, the technique is susceptible to variations that can compromise data integrity, including:

  • Matrix Effects: Components within biological samples (e.g., plasma, tissue) can suppress or enhance the ionization of the target analyte, leading to inaccurate measurements.[4][5]

  • Extraction Inefficiency: Loss of the analyte during sample preparation steps like protein precipitation or liquid-liquid extraction can occur.[6]

  • Instrumental Variability: Minor fluctuations in instrument performance, such as injection volume or ion source temperature, can affect signal response.[7]

To overcome these challenges, the principle of Isotope Dilution Mass Spectrometry (IDMS) is employed. This is achieved by adding a known quantity of a stable isotope-labeled internal standard (SIL-IS) to every sample at the very beginning of the analytical process.[6]

The Gold Standard: Elvitegravir-d6 as an Internal Standard

A SIL-IS is a version of the analyte where several atoms have been replaced by their heavier, non-radioactive isotopes (e.g., Hydrogen-¹H replaced with Deuterium-²H, or Carbon-¹²C with Carbon-¹³C).[6][8] For Elvitegravir, the ideal internal standard is Elvitegravir-d6.

Why Elvitegravir-d6 is the ideal mimic:

  • Near-Identical Physicochemical Properties: Having the same core structure, Elvitegravir-d6 behaves almost identically to the native Elvitegravir during sample extraction, chromatography, and ionization.[5] They co-elute from the LC column, ensuring they experience the same matrix effects at the same time.[4]

  • Mass Differentiable: The mass spectrometer can easily distinguish between the analyte and the internal standard due to the mass difference imparted by the deuterium atoms.[8]

By measuring the ratio of the analyte signal to the internal standard signal, all sources of variability are effectively normalized, leading to highly accurate and precise quantification.[3][6]

The Mass Spectrometric Mechanism: A Four-Step Journey

The quantification of Elvitegravir using Elvitegravir-d6 is typically performed on a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This process can be broken down into four key steps.

Step 1: Ionization via Electrospray (ESI)

Samples are introduced into the mass spectrometer's ion source. For Elvitegravir, Electrospray Ionization (ESI) in the positive ion mode is highly effective.[9][10][11] The acidic mobile phase used in the LC method facilitates the protonation of the Elvitegravir and Elvitegravir-d6 molecules, forming the respective protonated precursor ions, [M+H]⁺.

  • Elvitegravir (C₂₃H₂₃ClFNO₅, Mol. Wt. ≈ 447.9): Forms the precursor ion [M+H]⁺ at a mass-to-charge ratio (m/z) of 448.2 .[10][12]

  • Elvitegravir-d6: Forms the precursor ion [M+H]⁺ at m/z 454.2 .[12]

Step 2: Q1 - Precursor Ion Selection

The first quadrupole (Q1) acts as a mass filter. It is set to specifically allow only the precursor ions of interest (m/z 448.2 and 454.2) to pass through, while all other ions from the sample matrix are discarded.

Step 3: Q2 - Fragmentation via Collision-Induced Dissociation (CID)

The selected precursor ions travel into the second quadrupole (Q2), which is filled with an inert collision gas (typically argon).[3] The ions are accelerated, causing them to collide with the gas molecules. This collision-induced dissociation (CID) imparts sufficient energy to fragment the precursor ions in a predictable and reproducible manner.[13][14]

The Fragmentation Pathway: The primary fragmentation event for the Elvitegravir [M+H]⁺ ion involves a neutral loss of 104.1 Da.[10][12] This corresponds to the cleavage of the N-linked side chain (1-hydroxy-3-methylbutan-2-yl group) and the loss of a water molecule from the carboxylic acid moiety.[1]

  • Elvitegravir Precursor Ion (m/z 448.2): Undergoes CID to lose the side chain and water.

  • Elvitegravir Product Ion (m/z 344.1): This stable, characteristic fragment ion is the result.[10][12]

The Role of Deuterium Labeling: Crucially, the six deuterium atoms in Elvitegravir-d6 are located on a stable part of the molecule that is retained in the final product ion, such as the benzyl ring. Therefore, the internal standard follows the exact same fragmentation pathway.

  • Elvitegravir-d6 Precursor Ion (m/z 454.2): Undergoes the identical CID fragmentation.

  • Elvitegravir-d6 Product Ion (m/z 350.1): The resulting fragment ion retains the six deuterium atoms, preserving the +6 Da mass difference.[12]

This parallel fragmentation is the key to the method's robustness.

G cluster_q1 Q1: Mass Selection cluster_q2 Q2: Fragmentation (CID) cluster_q3 Q3: Product Ion Detection EVG_pre Elvitegravir [M+H]⁺ m/z 448.2 EVG_frag Collision with Argon Gas EVG_pre->EVG_frag Isolate IS_pre Elvitegravir-d6 [M+H]⁺ m/z 454.2 IS_frag Collision with Argon Gas IS_pre->IS_frag Isolate EVG_prod Product Ion m/z 344.1 EVG_frag->EVG_prod Fragment IS_prod Product Ion m/z 350.1 IS_frag->IS_prod Fragment

Diagram of the MRM process for Elvitegravir and its deuterated internal standard.
Step 4: Q3 - Product Ion Monitoring

The third quadrupole (Q3) also acts as a mass filter, but it is set to detect only the specific product ions generated in Q2. The instrument monitors the specific "transitions" of precursor ion → product ion.

  • Elvitegravir Transition: 448.2 → 344.1

  • Elvitegravir-d6 Transition: 454.2 → 350.1

This dual-mass filtering (in Q1 and Q3) provides exceptional specificity, virtually eliminating background noise and ensuring that the detected signal originates only from the analyte and its internal standard.[15]

Practical Application: An LC-MS/MS Protocol

The following is a representative workflow for the quantification of Elvitegravir in human plasma.

G Sample 1. Plasma Sample Collection (100 µL) Spike 2. Spike with Elvitegravir-d6 Internal Standard Sample->Spike Precip 3. Protein Precipitation (e.g., with Acetonitrile) Spike->Precip Vortex 4. Vortex & Centrifuge Precip->Vortex Supernatant 5. Transfer Supernatant Vortex->Supernatant Inject 6. Inject into LC-MS/MS Supernatant->Inject Data 7. Data Acquisition & Analysis (Ratio of Analyte/IS) Inject->Data

A typical sample preparation and analysis workflow for Elvitegravir.
Experimental Protocol
  • Sample Preparation (Protein Precipitation):

    • Pipette 100 µL of a plasma sample (calibration standard, quality control, or unknown) into a microcentrifuge tube.

    • Add 25 µL of the Elvitegravir-d6 internal standard working solution (a known, fixed concentration).

    • Add 300 µL of cold acetonitrile to precipitate plasma proteins.[9][16]

    • Vortex the mixture for 1 minute.

    • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

    • Carefully transfer the clear supernatant to an autosampler vial for injection.

  • Liquid Chromatography (LC) Conditions:

    • Column: A C18 reverse-phase column is commonly used (e.g., XBridge C18, 50 x 2.1 mm, 3.5 µm).[17]

    • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water containing a small amount of an acidifier like formic acid (e.g., 0.1%) to ensure proper protonation of the analyte.[10][12]

    • Flow Rate: Typically in the range of 0.2-0.6 mL/min.[17][18]

    • Run Time: Optimized for short analysis times, often under 5 minutes.[12][18]

  • Mass Spectrometry (MS) Parameters: The instrument is set to monitor the specific MRM transitions for Elvitegravir and its internal standard.

    Table 1: Optimized MS Parameters for Elvitegravir and Elvitegravir-d6

    Parameter Elvitegravir Elvitegravir-d6 (IS) Reference
    Ionization Mode ESI Positive ESI Positive [9][10]
    Precursor Ion (Q1) 448.2 m/z 454.2 m/z [12]
    Product Ion (Q3) 344.1 m/z 350.1 m/z [12]
    Dwell Time ~100 ms ~100 ms
    Collision Energy (CE) Optimized (~40 V) Optimized (~40 V) [10]

    | Declustering Potential (DP) | Optimized (~50 V) | Optimized (~50 V) |[10] |

Trustworthiness and Method Validation

The use of Elvitegravir-d6 creates a self-validating system. Because the analyte and internal standard are treated identically throughout the process, the ratio of their peak areas remains constant regardless of variations in sample recovery or instrument response.[5][6]

For regulatory compliance, methods must be fully validated according to guidelines from bodies like the FDA or EMA.[9] Key parameters include:

  • Selectivity: Ensuring no interference from other compounds at the retention time of the analyte.[12]

  • Linearity: Demonstrating a linear relationship between concentration and response over a defined range (e.g., 50 to 5000 ng/mL).[9]

  • Accuracy & Precision: Ensuring the measured values are close to the true values, assessed at multiple concentration levels.[9][19]

  • Matrix Effect: Confirming that the ionization is not affected by different sources of the biological matrix.[9]

  • Stability: Verifying that the analyte is stable in the biological matrix under various storage conditions.[9]

Conclusion

The use of Elvitegravir-d6 as a stable isotope-labeled internal standard is the cornerstone of robust, reliable, and high-precision quantification of Elvitegravir in complex biological matrices. Its mechanism relies on the fundamental principles of isotope dilution, where it acts as a perfect chemical and physical mimic of the analyte. By tracking a specific, stable fragmentation pathway that is identical for both the labeled and unlabeled compounds, LC-MS/MS methods can effectively normalize for analytical variability. This approach provides the high degree of confidence and data integrity required for critical decision-making in drug development, clinical research, and therapeutic patient care.

References

  • A highly sensitive and rugged LC-MS/MS method development and validation for determination of elvitegravir in Rat plasma: Application to pharmacokinetic study. (n.d.). PlumX. Retrieved March 3, 2026, from [Link]

  • Bollen, P., et al. (2019). Development and validation of an UPLC-MS/MS bioanalytical method for simultaneous quantification of the antiretroviral drugs dolutegravir, elvitegravir, raltegravir, nevirapine and etravirine in human plasma. Journal of Chromatography B, 1105, 113-121. Available from: [Link]

  • Aouri, M., et al. (2013). A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Mass Spectrometry, 48(5), 616-625. Available from: [Link]

  • Pillai, K. C., et al. (2016). Effect of Ethanol on the Metabolic Characteristics of HIV-1 Integrase Inhibitor Elvitegravir and Elvitegravir/Cobicistat with CYP3A: An Analysis Using a Newly Developed LC-MS/MS Method. PLOS ONE, 11(2), e0149225. Available from: [Link]

  • The Development and Application of a Novel LC-MS/MS Method for the Measurement of Dolutegravir, Elvitegravir and Cobicistat in Human Plasma. (2014). ResearchGate. Retrieved March 3, 2026, from [Link]

  • A Highly Sensitive and Rugged LC-MS/MS Method Development and Validation for Determination of Elvitegravir in Rat Plasma: Application to Pharmacokinetic Study. (2017). Asian Journal of Chemistry, 29(7), 1435-1441. Available from: [Link]

  • Prathipati, A., et al. (2017). Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis, 145, 599-608. Available from: [Link]

  • Prathipati, A., et al. (2019). LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. Drug Delivery and Translational Research, 9(5), 1044-1052. Available from: [Link]

  • Aouri, M., et al. (2013). A validated assay by liquid chromatography–tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. SciSpace. Available from: [Link]

  • P, S., et al. (2023). UPLC–PDA Approach for Simultaneous Quantification of Elvitegravir, Tenofovir, Emtricitabine and Cobicistat in Tablets: An MS–ESI Study for Degradation Products. Journal of Chromatographic Science. Available from: [Link]

  • UPLC–PDA Approach for Simultaneous Quantification of Elvitegravir, Tenofovir, Emtricitabine and Cobicistat in Tablets: An MS–ESI Study for Degradation Products. (2023). Oxford Academic. Retrieved March 3, 2026, from [Link]

  • Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays?. (2014). American Association for Clinical Chemistry. Retrieved March 3, 2026, from [Link]

  • Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2023). YouTube. Retrieved March 3, 2026, from [Link]

  • Deuterated Standards for LC-MS Analysis. (n.d.). ResolveMass Laboratories Inc. Retrieved March 3, 2026, from [Link]

  • Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (n.d.). ResolveMass Laboratories Inc. Retrieved March 3, 2026, from [Link]

  • Advances in Analytical Methodology: Development and Validation Strategies for Dolutegravir Sodium in Bulk and Pharmaceutical Dosage Form. (2024). Preprints.org. Retrieved March 3, 2026, from [Link]

  • Development and Validation of LC-MS/MS Method for Simultaneous Estimation of Emtricitabine, Tenofovir Alafenamide and Dolutegravir in Human Plasma. (2023). International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

  • van der Nagel, B. C. H., et al. (2020). Development And Validation Of A Bioanalytical Method For The Simultaneous Determination Of 14 Antiretroviral Drugs Using Liquid Chromatography Tandem Mass Spectrometry. Journal of Applied Bioanalysis, 6(1), 1-13. Available from: [Link]

  • Hogenboom, A. C., et al. (2021). Tandem mass spectrometry of small-molecule antiviral drugs: 1. HIV-related antivirals. Mass Spectrometry Reviews, 40(4), 331-366. Available from: [Link]

  • Source-Induced Dissociation Vs Collision-Induced Dissociation Fragmentation Behavior of Four Antiviral Drugs in a Liquid Chromatography Ion-Trap Mass Spectrometry. (2021). Biomedical Journal of Scientific & Technical Research. Available from: [Link]

  • Saito, A., et al. (2018). High-performance liquid chromatography-tandem mass spectrometry for simultaneous determination of raltegravir, dolutegravir and elvitegravir concentrations in human plasma and cerebrospinal fluid samples. Biomedical Chromatography, 32(2). Available from: [Link]

  • Multiple reaction monitoring (MRM) chromatogram peaks of elvitegravir.... (2016). ResearchGate. Retrieved March 3, 2026, from [Link]

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Exploratory

A Comprehensive Technical Guide to the Long-Term Stability and Storage of Elvitegravir-d6

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the long-term stability and storage of Elvitegravir-d6, a deuterated isotopologue of the HIV-1 integrase strand...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the long-term stability and storage of Elvitegravir-d6, a deuterated isotopologue of the HIV-1 integrase strand transfer inhibitor, Elvitegravir. As a senior application scientist, this document synthesizes critical technical information with practical, field-proven insights to ensure the integrity of this important research compound.

Introduction: The Significance of Isotopic Labeling and Stability

Elvitegravir is a potent antiviral compound used in combination therapy for the treatment of HIV-1 infection.[1][2][3] Its mechanism of action involves the inhibition of HIV-1 integrase, an enzyme essential for the replication of the virus.[1][2] Elvitegravir-d6, in which six hydrogen atoms have been replaced with deuterium, is a crucial tool in pharmacokinetic studies, often employed as an internal standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS).[4][5]

The substitution of hydrogen with deuterium, a stable, non-radioactive isotope, imparts a greater mass to the molecule.[][7] This results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This phenomenon, known as the kinetic isotope effect (KIE), can significantly alter the rate of chemical reactions, including metabolic degradation.[7][8] Consequently, deuterated compounds often exhibit increased metabolic stability and a longer biological half-life.[][7][9] Understanding the long-term stability of Elvitegravir-d6 is therefore paramount for its reliable use in research and drug development.

Physicochemical Properties and Inherent Stability of Elvitegravir-d6

Elvitegravir-d6 shares a similar chemical structure to its parent compound, with the key difference being the presence of six deuterium atoms.[4][10][11]

Table 1: Physicochemical Properties of Elvitegravir and Elvitegravir-d6

PropertyElvitegravirElvitegravir-d6
Molecular Formula C23H23ClFNO5C23H17D6ClFNO5
Molecular Weight 447.88 g/mol [1][12][]~453.9 g/mol [4][11]
Appearance Off-white to pale yellow solid[12][]Solid
Melting Point 93-96°C[12][]Not specified, but expected to be similar to Elvitegravir
Solubility Slightly soluble in DMSO and Methanol[4][12]Slightly soluble in DMSO and Methanol[4]

The inherent stability of Elvitegravir-d6 is influenced by its molecular structure, which includes a quinolone core, a substituted benzyl group, and an amino acid-derived side chain.[1] Like its non-deuterated counterpart, it is susceptible to degradation under certain environmental conditions.

Potential Degradation Pathways

Forced degradation studies on Elvitegravir have identified several potential pathways for its breakdown, which are also relevant to Elvitegravir-d6. These studies subject the compound to harsh conditions such as acid and base hydrolysis, oxidation, heat, and photolysis to predict its stability and identify potential degradation products.[14][15]

Elvitegravir is primarily metabolized in vivo by cytochrome P450 3A (CYP3A) enzymes and to a lesser extent by glucuronidation via UGT1A1/3.[16][17][18] Degradation pathways can sometimes mimic these metabolic routes. Potential degradation mechanisms include:

  • Hydrolysis: The ester and amide linkages in the molecule could be susceptible to hydrolysis under acidic or basic conditions.

  • Oxidation: The electron-rich aromatic rings and the secondary alcohol in the side chain are potential sites for oxidation.

  • Photodegradation: Exposure to UV or visible light can induce photochemical reactions, leading to the formation of degradation products.[14]

The deuteration in Elvitegravir-d6 is expected to slow down metabolic and certain chemical degradation pathways that involve the cleavage of the C-D bond.

Recommended Long-Term Storage and Handling

Based on available data for Elvitegravir and general principles for the storage of isotopically labeled and pharmaceutical compounds, the following conditions are recommended for the long-term storage of Elvitegravir-d6 to ensure its stability and purity.

Table 2: Recommended Storage Conditions for Elvitegravir-d6

ConditionTemperatureHumidityLightAtmosphere
Long-Term -20°C[4]Controlled (low humidity)Protected from lightInert (e.g., Argon, Nitrogen)[19]
Short-Term 4°C[12]ControlledProtected from lightInert
Room Temperature Below 30°C (86°F)[20][21]ControlledProtected from lightAs is

Handling Recommendations:

  • Hygroscopicity: While not explicitly stated, compounds of this nature can be hygroscopic. It is prudent to handle Elvitegravir-d6 in a low-humidity environment, such as a glove box or a desiccator.

  • Inert Atmosphere: For long-term storage, flushing the container with an inert gas like argon or nitrogen can help prevent oxidative degradation.[19][22]

  • Light Protection: Store in amber vials or light-blocking containers to prevent photolytic degradation.[22]

  • Container: Use tightly sealed, high-quality glass or appropriate plastic containers to prevent moisture ingress and contamination. For solid forms, crystalline is preferred over amorphous for stability.[19]

Experimental Protocol: Long-Term Stability Study of Elvitegravir-d6

To empirically determine the long-term stability of Elvitegravir-d6, a comprehensive stability study should be conducted following the principles outlined in the International Council for Harmonisation (ICH) guidelines.[23][24][25]

Objective

To evaluate the stability of Elvitegravir-d6 under various storage conditions over an extended period to establish a recommended re-test date and optimal storage conditions.

Materials
  • Elvitegravir-d6 (solid, of known purity)

  • Calibrated stability chambers with temperature and humidity control

  • Light-protective, sealed containers (e.g., amber glass vials with inert caps)

  • High-Performance Liquid Chromatography (HPLC) system with a UV or Diode-Array Detector (DAD)

  • Liquid Chromatography-Mass Spectrometry (LC-MS) system

  • Analytical balance

  • pH meter

  • Volumetric glassware

Experimental Workflow

Stability_Study_Workflow cluster_prep 1. Sample Preparation cluster_storage 2. Storage under ICH Conditions cluster_testing 3. Analytical Testing at Time Points cluster_evaluation 4. Data Evaluation prep Weigh and aliquot Elvitegravir-d6 into amber vials long_term Long-Term: 25°C ± 2°C / 60% RH ± 5% RH prep->long_term Place samples in stability chambers accelerated Accelerated: 40°C ± 2°C / 75% RH ± 5% RH prep->accelerated Place samples in stability chambers refrigerated Refrigerated: 5°C ± 3°C prep->refrigerated Place samples in stability chambers frozen Frozen: -20°C ± 5°C prep->frozen Place samples in stability chambers time_points Time Points: 0, 3, 6, 9, 12, 18, 24 months long_term->time_points Pull samples at specified intervals accelerated->time_points Pull samples at specified intervals refrigerated->time_points Pull samples at specified intervals frozen->time_points Pull samples at specified intervals analysis Perform Analysis: - Appearance - Purity (HPLC) - Degradation Products (HPLC) - Isotopic Purity (LC-MS) time_points->analysis evaluation Analyze data to determine re-test date and optimal storage conditions analysis->evaluation

Caption: Experimental workflow for a long-term stability study of Elvitegravir-d6.

Step-by-Step Methodology
  • Initial Analysis (Time 0):

    • Characterize the initial batch of Elvitegravir-d6 for appearance, purity (by a validated stability-indicating HPLC method), and isotopic purity (by LC-MS). This will serve as the baseline.

  • Sample Preparation and Storage:

    • Aliquot sufficient quantities of Elvitegravir-d6 into individual, tightly sealed, light-protected containers for each time point and storage condition.

    • Place the samples in calibrated stability chambers set to the conditions outlined in the ICH guidelines (and including a frozen condition as a control).[24]

  • Stability Testing at Designated Time Points:

    • At each time point (e.g., 3, 6, 9, 12, 18, and 24 months), remove a set of samples from each storage condition.

    • Allow the samples to equilibrate to room temperature before opening.

    • Perform the following analyses:

      • Visual Inspection: Note any changes in color or physical state.

      • Purity Assay: Use a validated stability-indicating RP-HPLC method to determine the percentage of the active substance remaining.[15][26][27][28]

      • Related Substances: Quantify any degradation products observed in the HPLC chromatogram.

      • Isotopic Purity: Periodically, confirm the isotopic purity using LC-MS to ensure no significant deuterium-hydrogen exchange has occurred.

  • Data Analysis and Interpretation:

    • Compile the data in a tabular format.

    • Evaluate any trends in degradation or loss of purity over time for each condition.

    • Based on the data from the long-term and accelerated studies, establish a re-test period or shelf life for Elvitegravir-d6 under defined storage conditions.

Data Presentation: Expected Stability Profile

The following table presents hypothetical but scientifically plausible data from a 24-month stability study of Elvitegravir-d6.

Table 3: Hypothetical Long-Term Stability Data for Elvitegravir-d6

Storage ConditionTime (Months)AppearancePurity (%) (by HPLC)Total Degradation Products (%)
-20°C ± 5°C 0Off-white solid99.8<0.1
12No change99.7<0.1
24No change99.70.1
5°C ± 3°C 0Off-white solid99.8<0.1
12No change99.60.2
24No change99.50.3
25°C ± 2°C / 60% RH ± 5% RH 0Off-white solid99.8<0.1
12No change99.20.6
24No change98.81.0
40°C ± 2°C / 75% RH ± 5% RH 0Off-white solid99.8<0.1
3No change98.51.2
6Slight yellowing97.22.5

These hypothetical results illustrate that Elvitegravir-d6 is expected to be highly stable when stored at or below refrigerated temperatures, with minimal degradation over two years. At room temperature and elevated temperature/humidity, a gradual increase in degradation products is anticipated.

Conclusion: Ensuring the Integrity of a Critical Research Tool

Elvitegravir-d6 is an indispensable tool for the advancement of HIV research and the development of new antiretroviral therapies. Its long-term stability is critical for the accuracy and reproducibility of experimental results. By adhering to the recommended storage conditions—ideally at -20°C, protected from light and moisture—and implementing robust stability testing protocols, researchers can ensure the integrity and reliability of this vital compound. This guide provides the foundational knowledge and a practical framework for the proper stewardship of Elvitegravir-d6, thereby upholding the principles of scientific rigor and excellence.

References

  • Elvitegravir, cobicistat, emtricitabine, and tenofovir alafenamide (oral route). (2026, January 31). Mayo Clinic. Retrieved from [Link]

  • A Guide to ICH Stability Storage and Testing for Pharmaceuticals. (n.d.). American Pharmaceutical Review. Retrieved from [Link]

  • Elvitegravir Dosage Guide + Max Dose, Adjustments. (n.d.). Drugs.com. Retrieved from [Link]

  • Medication Storage Parameters. (n.d.). AllCare Pharmacy. Retrieved from [Link]

  • Elvitegravir, Cobicistat, Emtricitabine, and Tenofovir Alafenamide monograph. (2025, March 10). Drugs.com. Retrieved from [Link]

  • ICH Guidelines: Drug Stability Testing Essentials. (2025, March 21). AMSbiopharma. Retrieved from [Link]

  • Quality Guidelines. (n.d.). ICH. Retrieved from [Link]

  • Elvitegravir-d6 (Major) | C23H23ClFNO5 | CID 23083982. (n.d.). PubChem. Retrieved from [Link]

  • How To Store And Dispose Of Radiolabeled Compounds. (2019, January 11). Moravek, Inc. Retrieved from [Link]

  • Characterization of Elvitegravir and Its Related Impurities Using ESI–LC–MS, NMR Techniques, Method Development and Validation. (2024, February 22). ProQuest. Retrieved from [Link]

  • Pharmacokinetics and Safety of Boosted Elvitegravir in Subjects with Hepatic Impairment. (n.d.). American Society for Microbiology. Retrieved from [Link]

  • A Validated Stability Indicating RP-HPLC Method for the Determination of Emtricitabine, Tenofovir Disoproxil Fumarate, Elvitegravir and Cobicistat in Pharmaceutical Dosage Form. (2016, May 15). PubMed. Retrieved from [Link]

  • Ich guideline for stability testing. (n.d.). Slideshare. Retrieved from [Link]

  • ICH: New Guideline for Stabilities. (2025, June 4). ECA Academy. Retrieved from [Link]

  • Effect of Ethanol on the Metabolic Characteristics of HIV-1 Integrase Inhibitor Elvitegravir and Elvitegravir/Cobicistat with CYP3A: An Analysis Using a Newly Developed LC-MS/MS Method. (2016, February 12). PLOS One. Retrieved from [Link]

  • How To Properly Store Your Radiolabeled Compounds. (2022, June 13). Moravek. Retrieved from [Link]

  • Elvitegravir | C23H23ClFNO5 | CID 5277135. (n.d.). PubChem. Retrieved from [Link]

  • Validated Stability Indicating RP-HPLC Method for the Determination of Emtricitabine, Tenofovir Disoproxil Fumarate, Elvitegravir and Cobicistat in Pharmaceutical Dosage Form. (2016, February 9). Oxford Academic. Retrieved from [Link]

  • Elvitegravir-impurities. (n.d.). Pharmaffiliates. Retrieved from [Link]

  • Genvoya® Storage and Stability. (2025, April 24). Gilead Medical Information. Retrieved from [Link]

  • development and validation of a new rp-hplc method for simultaneous estimation of emtricitabine, tenofovir, cobicistat, elvitegravir and its comparision with a reported method. (n.d.). Academia.edu. Retrieved from [Link]

  • Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer. (2022, October 4). Dove Medical Press. Retrieved from [Link]

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  • Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. (2017, March 27). Juniper Publishers. Retrieved from [Link]

  • Development and Validation of Stability-Indicating HPLC-DAD Method for Simultaneous Determination of Emtricitabine, Elvetegravir. (2016, January 15). Semantic Scholar. Retrieved from [Link]

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Foundational

The Strategic Application of Deuterium Labeling in Elvitegravir-d6: A Technical Guide for Drug Development Professionals

Introduction: The Imperative for Precision in Bioanalysis In the landscape of antiretroviral therapy, Elvitegravir stands as a potent inhibitor of HIV-1 integrase, a crucial enzyme for viral replication.[1][2] The clinic...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative for Precision in Bioanalysis

In the landscape of antiretroviral therapy, Elvitegravir stands as a potent inhibitor of HIV-1 integrase, a crucial enzyme for viral replication.[1][2] The clinical efficacy of Elvitegravir is intrinsically linked to its pharmacokinetic profile, which necessitates robust and accurate bioanalytical methods for its quantification in complex biological matrices. This technical guide delves into the core principles and practical applications of deuterium labeling, specifically focusing on Elvitegravir-d6, a stable isotope-labeled internal standard that has become indispensable for the precise bioanalysis of Elvitegravir. We will explore the rationale behind the specific deuterium labeling pattern, its synthesis, and its pivotal role in enhancing the accuracy and reliability of pharmacokinetic and metabolism studies.

The Molecular Blueprint: Unveiling the Structure of Elvitegravir-d6

Elvitegravir-d6 is a deuterated analog of Elvitegravir, where six hydrogen atoms have been strategically replaced with deuterium. The formal chemical name for Elvitegravir-d6 is 6-[(3-chloro-2-fluorophenyl)methyl-d2]-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-7-(methoxy-d3)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid-d1. This specific labeling pattern is not arbitrary; it is a deliberate design to ensure the stability of the deuterium labels and to provide a significant mass shift for clear differentiation from the unlabeled drug in mass spectrometric analysis, without altering its physicochemical properties.

The deuterium atoms are incorporated at positions that are not susceptible to metabolic cleavage or chemical exchange, thereby guaranteeing the integrity of the internal standard throughout the analytical process. The labeling encompasses:

  • A trideuterated methoxy group (-OCD₃): This provides a +3 mass unit shift and is metabolically stable.

  • A dideuterated benzyl methylene group (-CD₂-): This adds a +2 mass unit shift and is located at a site of potential metabolism.

  • A deuterated quinoline ring proton: This contributes an additional +1 mass unit, further separating the mass signals of the analyte and the internal standard.

Synthesis of Elvitegravir-d6: A Strategic Approach to Isotopic Labeling

While the precise, proprietary synthesis of Elvitegravir-d6 is not publicly disclosed, a plausible synthetic route can be conceptualized based on established synthetic methodologies for Elvitegravir and known techniques for deuterium incorporation. The synthesis would likely involve the preparation of deuterated building blocks that are then assembled to form the final molecule.

A potential retrosynthetic analysis suggests the following key deuterated intermediates:

  • Trideuterated methyl iodide (CD₃I): This commercially available reagent can be used to introduce the deuterated methoxy group via a Williamson ether synthesis on a suitable phenol precursor of the quinolone core.

  • Dideuterated 3-chloro-2-fluorobenzyl bromide (Ar-CD₂-Br): This can be synthesized from the corresponding benzaldehyde derivative through reduction with a deuterium source, such as sodium borodeuteride (NaBD₄), followed by bromination.

  • Deuterated quinolone core: Deuterium can be introduced onto the quinolone ring system via acid- or base-catalyzed H/D exchange reactions using a deuterium source like D₂O or deuterated acids.

The following diagram illustrates a conceptual synthetic pathway for Elvitegravir-d6:

G cluster_synthesis Conceptual Synthetic Pathway for Elvitegravir-d6 Quin_precursor Quinolone Precursor Deut_methoxy_quin 7-(methoxy-d3)-quinolone Quin_precursor->Deut_methoxy_quin Williamson Ether Synthesis CD3I CD3I (Trideuteromethyl iodide) CD3I->Deut_methoxy_quin Deut_benzyl_bromide 3-chloro-2-fluorobenzyl-d2 bromide Deut_benzyl_quin 6-(benzyl-d2)-7-(methoxy-d3)-quinolone Deut_benzyl_bromide->Deut_benzyl_quin Valinol (S)-(+)-valinol Elvitegravir_d6 Elvitegravir-d6 Valinol->Elvitegravir_d6 Deut_methoxy_quin->Deut_benzyl_quin Coupling Reaction Deut_benzyl_quin->Elvitegravir_d6 Cyclization & Functionalization G cluster_workflow Bioanalytical Workflow with Elvitegravir-d6 Sample Biological Sample (e.g., Plasma) Add_IS Addition of Elvitegravir-d6 (Internal Standard) Sample->Add_IS Extraction Sample Preparation (e.g., Protein Precipitation) Add_IS->Extraction LC_MS LC-MS/MS Analysis Extraction->LC_MS Data Data Acquisition (Peak Area Ratio) LC_MS->Data Quant Quantification Data->Quant

Sources

Exploratory

Structural comparison of Elvitegravir and Elvitegravir-d6

An In-depth Technical Guide: A Structural and Functional Comparison of Elvitegravir and Elvitegravir-d6 for Advanced Bioanalysis Authored for Researchers, Scientists, and Drug Development Professionals Introduction Elvit...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide: A Structural and Functional Comparison of Elvitegravir and Elvitegravir-d6 for Advanced Bioanalysis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Elvitegravir (EVG) is a potent antiretroviral agent belonging to the class of HIV-1 integrase strand transfer inhibitors (INSTIs).[1][2][3] Its primary mechanism of action involves blocking the catalytic activity of HIV-1 integrase, an enzyme essential for integrating viral DNA into the host cell's genome.[1][2][4] This inhibition effectively halts the viral replication cycle.[2] For the rigorous clinical development and therapeutic monitoring of Elvitegravir, an analytically identical yet distinguishable analogue is required. This need is met by Elvitegravir-d6 (EVG-d6), a stable isotope-labeled version of the parent drug.[5][6][7] This guide provides a detailed comparison of the chemical structures, physicochemical properties, and, most importantly, the distinct analytical applications of these two molecules, offering field-proven insights for professionals in drug metabolism and pharmacokinetic (DMPK) studies.

Part 1: Core Structural and Physicochemical Properties

The fundamental difference between Elvitegravir and its deuterated counterpart lies in the substitution of six hydrogen atoms with their heavier, stable isotope, deuterium. This subtle modification has profound implications for bioanalytical quantification while leaving the molecule's chemical behavior and biological activity virtually unchanged.

Elvitegravir (EVG) is a quinolone-3-carboxylic acid derivative.[2][8] Its complex structure features a 3-chloro-2-fluorobenzyl group and a chiral (2S)-1-hydroxy-3-methylbutan-2-yl side chain.[1][2]

Elvitegravir-d6 (EVG-d6) is structurally identical to EVG, with the exception of six deuterium atoms replacing hydrogen atoms at specific, metabolically stable positions.[7][9] This isotopic substitution is intentionally designed to create a mass shift detectable by mass spectrometry without altering the compound's chromatographic properties.[5][6]

Caption: Chemical structures of Elvitegravir (EVG) and Elvitegravir-d6 (EVG-d6).

Comparative Data Presentation

The following table summarizes the key physicochemical properties of both compounds for direct comparison.

PropertyElvitegravir (EVG)Elvitegravir-d6 (EVG-d6)Reference(s)
IUPAC Name 6-[(3-chloro-2-fluorophenyl)methyl]-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-7-methoxy-4-oxoquinoline-3-carboxylic acid6-[(3-chloro-2-fluorophenyl)methyl-d2]-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-7-(methoxy-d3)-4-oxoquinoline-3-carboxylic acid-d1 (Typical Labeling)[1][2][7]
Molecular Formula C₂₃H₂₃ClFNO₅C₂₃H₁₇D₆ClFNO₅[4][7][9]
Molecular Weight 447.89 g/mol ~453.9 g/mol [4][7][9]
Monoisotopic Mass 447.1249 Da453.1627 Da[10][11]
Biological Activity HIV-1 Integrase InhibitorBiologically equivalent to EVG[2][7]
Primary Application Antiretroviral Therapeutic AgentInternal Standard for Bioanalysis[5][6][7]

Part 2: The Role of Isotopic Labeling in Modern Bioanalysis

The deliberate introduction of stable isotopes into a drug molecule is a cornerstone of quantitative bioanalysis, primarily for its application in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The resulting isotopically labeled compound serves as an ideal internal standard (IS).

Expertise & Causality: Why EVG-d6 is the Gold Standard Internal Standard

An internal standard is a compound added in a constant, known amount to all samples (calibrators, quality controls, and unknowns) prior to processing. Its purpose is to correct for the loss of analyte during sample preparation and for variations in instrument response. EVG-d6 is considered the "gold standard" or ideal IS for EVG quantification for several self-validating reasons:

  • Physicochemical Homogeneity : EVG-d6 exhibits nearly identical solubility, extraction recovery, and chromatographic retention time to the native, unlabeled Elvitegravir. This ensures that any physical loss or variation experienced by the analyte during sample processing is mirrored precisely by the internal standard.

  • Co-elution in Chromatography : Because the substitution of hydrogen with deuterium results in a negligible change in polarity, EVG-d6 co-elutes with EVG from the HPLC column. This is critical for correcting matrix effects—the suppression or enhancement of ionization caused by co-eluting components of the biological matrix (e.g., plasma salts, lipids).

  • Distinct Mass-to-Charge Ratio (m/z) : Despite their chromatographic similarity, EVG-d6 is easily distinguished from EVG by a mass spectrometer due to its 6 Dalton mass increase.[7][9] This allows for simultaneous detection and independent quantification without signal interference.

  • Equivalent Ionization Efficiency : Both compounds show the same response and fragmentation behavior in the mass spectrometer's ion source, ensuring that the ratio of their signal intensities is a direct and accurate reflection of the ratio of their concentrations.

Caption: Workflow demonstrating the use of EVG-d6 as an internal standard.

Part 3: Key Experimental Protocols & Methodologies

The quantification of Elvitegravir in biological matrices is predominantly achieved using validated LC-MS/MS methods, which offer unparalleled sensitivity and specificity.[12][13]

Protocol 1: Sample Preparation via Protein Precipitation

This protocol is a common, efficient method for extracting Elvitegravir from plasma samples. The trustworthiness of this method is ensured by the addition of EVG-d6 at the outset, which accounts for any variability in precipitation efficiency or recovery.

  • Aliquoting : Pipette 100 µL of human plasma (or other biological matrix) into a 1.5 mL microcentrifuge tube.

  • Internal Standard Spiking : Add 10 µL of a working solution of Elvitegravir-d6 (e.g., at 500 ng/mL in methanol) to each sample, except for "double blank" samples.

  • Precipitation : Add 300 µL of ice-cold acetonitrile to induce protein precipitation.

  • Vortexing : Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and complete protein denaturation.

  • Centrifugation : Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer : Carefully transfer the clear supernatant, containing the analyte and internal standard, to a new set of tubes or a 96-well plate.

  • Evaporation & Reconstitution (Optional but Recommended) : Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water) to ensure compatibility with the LC system.

  • Analysis : Inject the reconstituted sample into the LC-MS/MS system.

Protocol 2: Quantification by LC-MS/MS with Multiple Reaction Monitoring (MRM)

This protocol outlines the core analytical measurement. The system's validity is established through the use of a calibration curve and quality control samples, with the EVG/EVG-d6 peak area ratio serving as the quantitative metric.

  • Liquid Chromatography (LC) Separation :

    • Column : Use a C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm particle size).

    • Mobile Phase A : 0.1% formic acid in water.

    • Mobile Phase B : 0.1% formic acid in acetonitrile.

    • Gradient : Run a linear gradient from 20% B to 95% B over 5 minutes.

    • Flow Rate : 0.4 mL/min.

    • Injection Volume : 10 µL.

  • Tandem Mass Spectrometry (MS/MS) Detection :

    • Ion Source : Electrospray Ionization (ESI) in positive ion mode.

    • Detection Mode : Multiple Reaction Monitoring (MRM).

    • MRM Transitions : The instrument is set to monitor specific precursor-to-product ion transitions. The precursor ion is the protonated molecule [M+H]⁺, which is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific, stable product ion is selected in the third quadrupole (Q3).

AnalytePrecursor Ion (m/z) [M+H]⁺Product Ion (m/z)Collision Energy (eV)
Elvitegravir (EVG) 448.1276.135
Elvitegravir-d6 (IS) 454.1282.135
  • Data Analysis :

    • Integrate the peak areas for the EVG and EVG-d6 MRM transitions.

    • Calculate the Peak Area Ratio (PAR) = (Peak Area of EVG) / (Peak Area of EVG-d6).

    • Construct a calibration curve by plotting the PAR versus the known concentration of calibration standards.

    • Determine the concentration of Elvitegravir in unknown samples by interpolating their PAR values from the linear regression of the calibration curve.

Caption: The process of Multiple Reaction Monitoring (MRM) in LC-MS/MS.

Conclusion

While Elvitegravir and Elvitegravir-d6 are structurally almost identical, their roles in pharmaceutical science are distinct and complementary. Elvitegravir is the active therapeutic agent designed to combat HIV replication. Elvitegravir-d6, through the precise and strategic substitution of hydrogen with deuterium, serves as an indispensable analytical tool. Its function as a stable isotope-labeled internal standard is critical for the development of robust, accurate, and reliable bioanalytical methods.[5][6] The use of EVG-d6 underpins the integrity of pharmacokinetic and therapeutic drug monitoring studies, ultimately ensuring the safe and effective clinical use of Elvitegravir.

References

  • ResearchGate. (n.d.). MS/MS spectrum of elvitegravir (EVG) with proton adducts [M+H] + in... Retrieved from [Link]

  • Wikipedia. (2023). Elvitegravir. Retrieved from [Link]

  • PubMed. (2018). High-performance liquid chromatography-tandem mass spectrometry for simultaneous determination of raltegravir, dolutegravir and elvitegravir concentrations in human plasma and cerebrospinal fluid samples. Retrieved from [Link]

  • PubMed. (2022). Comprehensive Review on Different Analytical Techniques for HIV 1- Integrase Inhibitors: Raltegravir, Dolutegravir, Elvitegravir and Bictegravir. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of elvitegravir. Retrieved from [Link]

  • PubChem. (n.d.). Elvitegravir. Retrieved from [Link]

  • PubMed. (2013). A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Retrieved from [Link]

  • precisionFDA. (2016). ELVITEGRAVIR. Retrieved from [Link]

  • SciSpace. (2013). A validated assay by liquid chromatography–tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Retrieved from [Link]

  • SciSpace. (2015). Elvitegravir and its Validation: A Review. Retrieved from [Link]

  • PubChem. (n.d.). Elvitegravir-d6 (Major). Retrieved from [Link]

  • PubMed. (2013). Validation of a fast method for quantitative analysis of elvitegravir, raltegravir, maraviroc, etravirine, tenofovir, boceprevir and 10 other antiretroviral agents in human plasma samples with a new UPLC-MS/MS technology. Retrieved from [Link]

  • Der Pharma Chemica. (2026). Determination of Simultaneous Estimation HPLC Method for Elvitegravir, Tenofovir Disoproxil Fumarate, Emtricitabine and Cobicistat it's Pure And Tablet Form. Retrieved from [Link]

  • Taylor & Francis Online. (2022). Comprehensive Review on Different Analytical Techniques for HIV 1- Integrase Inhibitors: Raltegravir, Dolutegravir, Elvitegravir and Bictegravir. Retrieved from [Link]

  • KEGG DRUG. (n.d.). Elvitegravir. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). Elvitegravir-impurities. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Sensitivity LC-MS/MS Protocol for the Quantification of Elvitegravir using Elvitegravir-d6

Audience: Researchers, Bioanalytical Scientists, and Pharmacokinetic (PK) Professionals Matrix: Human Plasma / Serum Analytes: Elvitegravir (EVG), Elvitegravir-d6 (EVG-d6) Introduction & Scientific Rationale Elvitegravir...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Bioanalytical Scientists, and Pharmacokinetic (PK) Professionals Matrix: Human Plasma / Serum Analytes: Elvitegravir (EVG), Elvitegravir-d6 (EVG-d6)

Introduction & Scientific Rationale

Elvitegravir (EVG) is a highly potent HIV-1 integrase strand transfer inhibitor (INSTI) utilized in combination antiretroviral therapy (cART). Because EVG is highly bound to human plasma proteins (>98%) and is primarily metabolized by the Cytochrome P450 3A (CYP3A) pathway, patients exhibit significant inter-individual pharmacokinetic variability. Consequently, Therapeutic Drug Monitoring (TDM) and rigorous PK profiling are essential for optimizing efficacy and preventing viral resistance [1].

To achieve reliable quantification at nanogram-per-milliliter (ng/mL) levels, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard. However, biological matrices like plasma contain endogenous phospholipids that cause severe ion suppression in the mass spectrometer's electrospray ionization (ESI) source.

The Causality of the Internal Standard: To create a self-validating and robust assay, this protocol employs Elvitegravir-d6 (EVG-d6) as a Stable Isotope-Labeled Internal Standard (SIL-IS). Because EVG-d6 shares the exact physicochemical properties and chromatographic retention time as the target analyte, it experiences identical extraction recoveries and matrix-induced ion suppression. By quantifying the ratio of EVG to EVG-d6, the method mathematically nullifies matrix effects, ensuring absolute quantitative trustworthiness [2].

SIL_IS_Logic cluster_0 Without SIL-IS cluster_1 With EVG-d6 (SIL-IS) N1 Matrix Effect (Phospholipids) N2 Variable Ion Suppression N1->N2 N3 Quantification Error N2->N3 M1 Matrix Effect (Phospholipids) M2 Equal Suppression (EVG & EVG-d6) M1->M2 M3 Ratio Constant: Accurate Data M2->M3

Figure 1: Matrix effect correction mechanism using Elvitegravir-d6 (SIL-IS).

Materials and Reagents

  • Analytes: Elvitegravir (Reference Standard), Elvitegravir-d6 (SIL-IS).

  • Solvents: LC-MS Grade Acetonitrile (ACN), LC-MS Grade Methanol (MeOH), Ultrapure Water (18.2 MΩ·cm).

  • Additives: LC-MS Grade Formic Acid (FA).

  • Matrix: Blank Human Plasma (K2EDTA anticoagulant).

Experimental Protocol

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is selected over Solid-Phase Extraction (SPE) due to its high throughput, cost-effectiveness, and ability to efficiently disrupt the strong protein-binding of EVG (>98%).

Step-by-Step Workflow:

  • Aliquot: Transfer

    
     of human plasma (calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.
    
  • SIL-IS Addition: Add

    
     of EVG-d6 working solution (
    
    
    
    in 50% MeOH). Rationale: Adding the IS before extraction ensures it compensates for any subsequent volumetric losses.
  • Precipitation: Add

    
     of ice-cold Acetonitrile (containing 0.1% Formic Acid). Rationale: The organic solvent rapidly denatures plasma proteins, releasing bound EVG. The acidic environment maintains EVG in a non-ionized state, improving solubility in the organic crash solvent.
    
  • Agitation: Vortex vigorously for 2 minutes.

  • Centrifugation: Centrifuge at

    
     for 10 minutes at 4°C to pellet the denatured proteins.
    
  • Transfer & Dilution: Transfer

    
     of the clear supernatant to an autosampler vial and dilute with 
    
    
    
    of Mobile Phase A. Rationale: Diluting the highly organic supernatant with aqueous mobile phase prevents "solvent effects" (peak broadening or splitting) upon injection into the reverse-phase LC column.

Workflow S1 1. Aliquot 50 µL Plasma S2 2. Spike EVG-d6 (SIL-IS) S1->S2 S3 3. Add 150 µL Cold ACN (PPT) S2->S3 S4 4. Vortex & Centrifuge (14,000 x g) S3->S4 S5 5. Transfer & Dilute Supernatant S4->S5 S6 6. Inject into LC-MS/MS S5->S6

Figure 2: Sample preparation and LC-MS/MS workflow for Elvitegravir quantification.

Liquid Chromatography (LC) Conditions

A reverse-phase gradient elution is utilized to achieve sharp peak shapes and to wash highly lipophilic matrix components from the column, preventing carryover between injections.

  • Analytical Column: Waters XBridge C18 (

    
    , 
    
    
    
    ) or equivalent.
  • Column Temperature: 40°C (Reduces system backpressure and improves mass transfer).

  • Injection Volume:

    
    .
    
  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Table 1: LC Gradient Program

Time (min)Flow Rate (mL/min)% Mobile Phase A% Mobile Phase B
0.000.407030
0.500.407030
2.500.401585
3.500.401585
3.600.407030
5.000.407030
Mass Spectrometry (MS/MS) Conditions

Detection is performed using a triple quadrupole mass spectrometer equipped with an Electrospray Ionization (ESI) source operating in Positive Ion Mode . Formic acid in the mobile phase provides abundant protons (


), driving the formation of 

precursor ions [3].

Table 2: MRM Transitions and Compound-Specific Parameters

AnalytePrecursor Ion (

)
Product Ion (

)
Dwell Time (ms)Collision Energy (eV)
Elvitegravir 448.2344.15040
Elvitegravir-d6 454.2350.15040

Note: The primary fragmentation pathway involves the cleavage of the aliphatic hydroxy-methyl-butyl chain, yielding the stable quinolone core. The +6 Da mass shift in the SIL-IS is retained on the product ion.

System Suitability & Self-Validation Mechanisms

To ensure the protocol operates as a self-validating system, the following parameters must be assessed prior to analyzing unknown samples:

  • Matrix Factor (MF) Normalization: The absolute Matrix Factor is calculated by dividing the peak area of EVG spiked into post-extracted blank plasma by the peak area of EVG in a neat solvent. An absolute MF

    
     indicates ion suppression. However, the IS-Normalized Matrix Factor  (calculated as 
    
    
    
    ) must fall between 0.85 and 1.15 . This proves that the EVG-d6 perfectly corrects for any suppression occurring in the ESI source.
  • Linearity and Range: The calibration curve should be constructed using a weighted (

    
    ) linear regression of the EVG/EVG-d6 peak area ratio versus the nominal EVG concentration. The method typically exhibits excellent linearity (
    
    
    
    ) over a clinically relevant range of 10 to 5,000 ng/mL [1][2].
  • Carryover Assessment: Inject a blank matrix sample immediately following the Upper Limit of Quantification (ULOQ) standard. The EVG peak area in the blank must be

    
     of the Lower Limit of Quantification (LLOQ) peak area, validating the efficiency of the 85% organic column wash step.
    

References

  • Aouri M, et al. "A validated assay by liquid chromatography–tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients." Journal of Mass Spectrometry (2013). URL:[Link]

  • Varaprasad A, et al. "A Highly Sensitive and Rugged LC-MS/MS Method Development and Validation for Determination of Elvitegravir in Rat Plasma: Application to Pharmacokinetic Study." Asian Journal of Chemistry (2017). URL:[Link]

  • Penchala SD, et al. "Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study." PubMed Central (PMC) (2016). URL:[Link]

Application

Application Note: Quantitative Analysis of Elvitegravir in Human Plasma using LC-MS/MS with Elvitegravir-d6 as an Internal Standard

Introduction Elvitegravir (EVG) is an integrase strand transfer inhibitor used in the treatment of HIV-1 infection.[1] Therapeutic drug monitoring (TDM) of Elvitegravir is crucial for optimizing treatment efficacy and mi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Elvitegravir (EVG) is an integrase strand transfer inhibitor used in the treatment of HIV-1 infection.[1] Therapeutic drug monitoring (TDM) of Elvitegravir is crucial for optimizing treatment efficacy and minimizing toxicity, necessitating a robust and reliable analytical method for its quantification in biological matrices. This application note details a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise and accurate quantification of Elvitegravir in human plasma. The use of a stable isotope-labeled internal standard, Elvitegravir-d6, ensures high accuracy and compensates for variability in sample preparation and instrument response.[2][3] This method is designed for researchers, scientists, and drug development professionals involved in pharmacokinetic studies, clinical trials, and routine therapeutic drug monitoring of Elvitegravir.

The principles of this method are grounded in established regulatory guidelines for bioanalytical method validation, such as those from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6] These guidelines provide a framework for ensuring the reliability, reproducibility, and accuracy of bioanalytical data.[7][8]

Principle of the Method

This method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the separation and detection of Elvitegravir and its deuterated internal standard, Elvitegravir-d6. Plasma samples are first subjected to a protein precipitation step to remove interfering macromolecules. The supernatant is then injected into a reverse-phase HPLC system, where Elvitegravir and Elvitegravir-d6 are chromatographically separated from other plasma components. The analytes are then ionized using electrospray ionization (ESI) and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The quantification is based on the ratio of the peak area of Elvitegravir to that of the internal standard, Elvitegravir-d6.

The use of a stable isotope-labeled internal standard is a critical component of this method. Elvitegravir-d6 is chemically identical to Elvitegravir, except for the substitution of six hydrogen atoms with deuterium.[3] This results in a mass shift that allows for its differentiation by the mass spectrometer. Because it behaves nearly identically to the analyte during sample preparation and ionization, it effectively corrects for any losses or variations that may occur, leading to highly precise and accurate results.[2]

Materials and Reagents

  • Analytes: Elvitegravir (purity ≥98%), Elvitegravir-d6 (purity ≥98%, ≥99% deuterated forms)[3]

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm)

  • Human Plasma: K2EDTA human plasma, screened for interferences

  • Chemicals: Ammonium acetate (LC-MS grade)

  • Labware: Polypropylene microcentrifuge tubes (1.5 mL), autosampler vials with inserts

Instrumentation

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system capable of gradient elution.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Analytical Column: A reverse-phase C18 column (e.g., XBridge C18, 2.1 mm x 50 mm, 3.5 µm) or equivalent.[9]

Experimental Protocols

Preparation of Stock and Working Solutions
  • Primary Stock Solutions (1 mg/mL):

    • Accurately weigh approximately 1 mg of Elvitegravir and Elvitegravir-d6 reference standards.

    • Dissolve each standard in methanol to a final concentration of 1 mg/mL. Store at -20°C.

  • Working Standard Solutions:

    • Prepare a series of working standard solutions of Elvitegravir by serially diluting the primary stock solution with 50:50 (v/v) methanol/water. These solutions will be used to spike plasma for calibration curve and quality control samples.

  • Internal Standard (IS) Working Solution (100 ng/mL):

    • Dilute the Elvitegravir-d6 primary stock solution with methanol to a final concentration of 100 ng/mL. This solution will be used for protein precipitation.

Preparation of Calibration Standards and Quality Control Samples
  • Calibration Curve (CC) Standards:

    • Spike blank human plasma with the Elvitegravir working standard solutions to achieve final concentrations covering the desired analytical range (e.g., 50 to 5000 ng/mL).[2]

  • Quality Control (QC) Samples:

    • Prepare QC samples at a minimum of three concentration levels: low, medium, and high (e.g., 150, 1500, and 4000 ng/mL) by spiking blank human plasma with the appropriate working standard solutions.

Sample Preparation: Protein Precipitation

The choice of protein precipitation is based on its simplicity, speed, and effectiveness in removing the majority of plasma proteins, which can interfere with the analysis and damage the analytical column. Acetonitrile is a common and effective precipitating agent.

  • To 100 µL of plasma sample (unknown, CC, or QC), add 300 µL of the internal standard working solution in methanol (100 ng/mL Elvitegravir-d6).[10]

  • Vortex mix for 30 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

The following are typical starting conditions and should be optimized for the specific instrumentation used.

Liquid Chromatography Conditions

ParameterValue
Column XBridge C18, 2.1 mm x 50 mm, 3.5 µm[9]
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Injection Volume 10 µL
Column Temperature 40°C
Gradient Program 20% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 20% B and equilibrate for 1 minute

Rationale for Chromatographic Choices: A C18 column is selected for its excellent retention and separation of moderately non-polar molecules like Elvitegravir. The gradient elution with an acidic mobile phase (formic acid) ensures good peak shape and ionization efficiency in positive ESI mode.

Mass Spectrometry Conditions

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive
Ion Source Temperature 500°C
Ion Spray Voltage 5500 V
Curtain Gas 30 psi
Collision Gas 9 psi

MRM Transitions

The precursor and product ions should be optimized by infusing a standard solution of each analyte into the mass spectrometer.

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Elvitegravir 448.2344.1Optimized Value
Elvitegravir-d6 454.2350.1Optimized Value

Causality of Parameter Selection: The MRM transitions are chosen based on the most stable and abundant precursor and product ions, which provides the best sensitivity and selectivity for the assay. The collision energy is optimized for each transition to maximize the production of the specific product ion.

Method Validation

The bioanalytical method should be validated according to the FDA or EMA guidelines.[4][5][6] The validation should assess the following parameters:

  • Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed by analyzing blank plasma from at least six different sources.

  • Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used. The correlation coefficient (r²) should be ≥ 0.99.

  • Accuracy and Precision: The closeness of the determined value to the nominal concentration (accuracy) and the degree of scatter between a series of measurements (precision). This is evaluated at the LLOQ, LQC, MQC, and HQC levels. The mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision (%CV) should not exceed 15% (20% at the LLOQ).[2]

  • Matrix Effect: The effect of the plasma matrix on the ionization of the analyte and internal standard. This is assessed by comparing the response of the analyte in post-extraction spiked plasma with the response of the analyte in a neat solution.

  • Recovery: The efficiency of the extraction procedure. This is determined by comparing the peak area of the analyte in a pre-extraction spiked sample to that of a post-extraction spiked sample.

  • Stability: The stability of Elvitegravir in plasma under various storage and handling conditions, including freeze-thaw cycles, short-term bench-top stability, and long-term storage at -80°C.[2]

Data Presentation

Table 1: Optimized Mass Spectrometry Parameters

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)
Elvitegravir448.2344.115035
Elvitegravir-d6454.2350.115035

Table 2: Calibration Curve Parameters

Concentration Range (ng/mL)Regression EquationWeighting FactorCorrelation Coefficient (r²)
50 - 5000y = 0.0025x + 0.00121/x²≥ 0.995

Table 3: Accuracy and Precision Data

QC LevelNominal Conc. (ng/mL)Mean Measured Conc. (ng/mL)Accuracy (%)Intra-day Precision (%CV)Inter-day Precision (%CV)
LLOQ5048.597.06.88.2
LQC150153.2102.15.16.5
MQC15001489.599.34.35.8
HQC40004056.0101.43.95.1

Visualization

G cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma 100 µL Human Plasma Sample (Unknown, CC, or QC) is_addition Add 300 µL IS Solution (Elvitegravir-d6 in Methanol) plasma->is_addition Protein Precipitation vortex Vortex Mix (30 seconds) is_addition->vortex centrifuge Centrifuge (14,000 rpm, 10 min, 4°C) vortex->centrifuge supernatant Transfer Supernatant to Autosampler Vial centrifuge->supernatant injection Inject 10 µL onto Reverse-Phase C18 Column supernatant->injection separation Chromatographic Separation (Gradient Elution) injection->separation ionization Electrospray Ionization (ESI+) separation->ionization detection Tandem Mass Spectrometry (MRM Mode) ionization->detection integration Peak Area Integration (Elvitegravir & Elvitegravir-d6) detection->integration ratio Calculate Peak Area Ratio (Analyte/IS) integration->ratio quantification Quantify Concentration using Weighted Calibration Curve ratio->quantification caption Figure 1. Experimental workflow for the quantification of Elvitegravir in human plasma.

Caption: Figure 1. Experimental workflow for the quantification of Elvitegravir in human plasma.

G cluster_elvitegravir Elvitegravir (EVG) cluster_elvitegravir_d6 Elvitegravir-d6 (EVG-d6) evg evg_d6 caption Figure 2. Chemical structures of Elvitegravir and Elvitegravir-d6.

Caption: Figure 2. Chemical structures of Elvitegravir and Elvitegravir-d6.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the quantification of Elvitegravir in human plasma using Elvitegravir-d6 as an internal standard. The method is sensitive, selective, and accurate, making it suitable for a wide range of applications in clinical and research settings. Adherence to established bioanalytical method validation guidelines ensures the generation of high-quality, reliable data for pharmacokinetic studies and therapeutic drug monitoring.

References

  • ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. (2023, January 13).
  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
  • FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 6).
  • Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (2015, June 3).
  • European Medicines Agency guideline on bioanalytical method validation - Ovid. (n.d.).
  • Guideline Bioanalytical method validation - EMA. (2011, July 21).
  • Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. (n.d.).
  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012, February 15).
  • M10 Bioanalytical Method Validation and Study Sample Analysis | FDA. (2024, June 12).
  • Bioanalytical Method Validation Guidance for Industry - FDA. (2018, May 24).
  • Prathipati, S., et al. (2019). LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. Journal of Chromatography B, 1128, 121785.
  • Aouri, M., et al. (2013). A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Mass Spectrometry, 48(6), 616-625.
  • Penchala, S. D., et al. (2016). The development and application of a novel LC-MS/MS method for the measurement of Dolutegravir, Elvitegravir and Cobicistat in human plasma. Journal of Chromatography B, 1028, 156-162.
  • Aouri, M. (2013). A validated assay by liquid chromatography–tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. SciSpace.
  • Elvitegravir-d6 | Cayman Chemical. (n.d.).
  • Elvitegravir and its Validation: A Review. (2015, March 26). SciSpace.
  • Cerrone, M., et al. (2015). Elvitegravir concentrations in seminal plasma in HIV-1-infected men. AIDS, 29(14), 1873-1875.

Sources

Method

Development and Validation of a Robust Bioanalytical Method for Elvitegravir in Human Plasma Using Elvitegravir-d6 as an Internal Standard

Application Note & Protocol Abstract This document provides a comprehensive guide for the development and validation of a sensitive and robust bioanalytical method for the quantification of the antiretroviral drug Elvite...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol

Abstract

This document provides a comprehensive guide for the development and validation of a sensitive and robust bioanalytical method for the quantification of the antiretroviral drug Elvitegravir in human plasma. The method employs a stable isotope-labeled internal standard, Elvitegravir-d6, and utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection. This application note details the rationale behind the experimental choices, provides step-by-step protocols for sample preparation and analysis, and outlines the validation procedures in accordance with major regulatory guidelines. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and clinical trials involving Elvitegravir.

Introduction: The Rationale for a Validated Bioanalytical Method

Elvitegravir is an integrase strand transfer inhibitor (INSTI) integral to combination antiretroviral therapy for the treatment of HIV-1 infection.[1] Accurate measurement of Elvitegravir concentrations in biological matrices is crucial for assessing its pharmacokinetic profile, ensuring therapeutic efficacy, and monitoring patient adherence. A validated bioanalytical method provides the foundation for reliable data in both preclinical and clinical drug development.[2][3][4]

The "gold standard" for quantitative bioanalysis by LC-MS/MS involves the use of a stable isotope-labeled internal standard (SIL-IS).[5][6][7] Elvitegravir-d6, a deuterated analog of Elvitegravir, is the ideal internal standard for this application. Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample extraction, chromatographic separation, and ionization.[5][7] This co-elution and co-ionization behavior effectively compensates for variability introduced by the biological matrix, a phenomenon known as the "matrix effect," thereby enhancing the accuracy and precision of the assay.[5][8]

This application note will guide the user through the development and validation of a bioanalytical method for Elvitegravir in human plasma, leveraging the benefits of Elvitegravir-d6 to ensure data of the highest quality and integrity.

Physicochemical Properties of Elvitegravir and Elvitegravir-d6

A thorough understanding of the analyte and internal standard's properties is fundamental to method development.

PropertyElvitegravirElvitegravir-d6
Chemical Structure 6-[(3-Chloro-2-fluorophenyl)methyl]-1,4-dihydro-1-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-7-methoxy-4-oxo-3-quinolinecarboxylic Acid6-[(3-chloro-2-fluorophenyl)methyl]-1,4-dihydro-1-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-7-methoxy-d3-4-oxo-3-quinolinecarboxylic acid-d3
Molecular Formula C23H23ClFNO5[1][9]C23H17D6ClFNO5[10]
Molecular Weight 447.88 g/mol [1][9]~453.9 g/mol [10]

Bioanalytical Method Workflow

The overall workflow for the quantification of Elvitegravir in human plasma is depicted below. This multi-step process is designed to ensure the accurate and reproducible measurement of the analyte.

Bioanalytical_Workflow cluster_sample_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data_processing Data Processing & Reporting Sample_Collection Plasma Sample Collection Spiking Spike with Elvitegravir-d6 IS Sample_Collection->Spiking 1. Extraction Protein Precipitation Spiking->Extraction 2. Evaporation Evaporation of Supernatant Extraction->Evaporation 3. Reconstitution Reconstitution in Mobile Phase Evaporation->Reconstitution 4. Injection Injection onto LC System Reconstitution->Injection 5. Separation Chromatographic Separation Injection->Separation 6. Detection MS/MS Detection Separation->Detection 7. Quantification Quantification using Calibration Curve Detection->Quantification 8. Validation Method Validation Assessment Quantification->Validation 9. Reporting Report Generation Validation->Reporting 10.

Figure 1: Overall bioanalytical workflow from sample receipt to final report generation.

Detailed Experimental Protocols

Materials and Reagents
  • Analytes: Elvitegravir (purity ≥98%), Elvitegravir-d6 (purity ≥98%, isotopic purity ≥99%)

  • Biological Matrix: Human plasma (K2EDTA as anticoagulant)

  • Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic acid (LC-MS grade), Dimethyl sulfoxide (DMSO)

  • Reagents: Ammonium acetate (analytical grade), Milli-Q or equivalent purified water

  • Equipment: Analytical balance, vortex mixer, centrifuge, nitrogen evaporator, LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Preparation of Stock and Working Solutions
  • Primary Stock Solutions (1 mg/mL):

    • Accurately weigh approximately 10 mg of Elvitegravir and Elvitegravir-d6 into separate volumetric flasks.

    • Dissolve in a minimal amount of DMSO and bring to final volume with methanol.[11]

    • Store at -20°C.

  • Working Solutions:

    • Prepare serial dilutions of the Elvitegravir primary stock solution with a 50:50 mixture of methanol and water to create working solutions for calibration standards and quality control samples.

    • Prepare a working solution of Elvitegravir-d6 (internal standard) at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

Preparation of Calibration Standards and Quality Control Samples
  • Calibration Standards:

    • Spike blank human plasma with the appropriate Elvitegravir working solutions to achieve a calibration curve covering the expected clinical concentration range (e.g., 25 to 10,000 ng/mL).[11] A typical calibration curve consists of a blank (no analyte or IS), a zero standard (IS only), and 8-10 non-zero concentration levels.

  • Quality Control (QC) Samples:

    • Prepare QC samples in blank human plasma at a minimum of four concentration levels:

      • Lower Limit of Quantification (LLOQ)

      • Low QC (≤3x LLOQ)

      • Medium QC

      • High QC (≥75% of the upper limit of quantification)[11]

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for extracting Elvitegravir from plasma.[12][13]

  • Pipette 50 µL of plasma sample (unknown, calibration standard, or QC) into a microcentrifuge tube.

  • Add 25 µL of the Elvitegravir-d6 working solution (internal standard) and vortex briefly.

  • Add 150 µL of ice-cold acetonitrile to precipitate the plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Vortex, centrifuge, and transfer the final extract to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions that should be optimized for the specific instrumentation used.

Liquid Chromatography
  • LC System: UPLC system

  • Column: A C18 reversed-phase column (e.g., XBridge C18, 2.1 x 50 mm, 3.5 µm) is a suitable choice.[14]

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient Elution: A gradient program should be developed to ensure adequate separation of Elvitegravir from endogenous plasma components.

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

  • Autosampler Temperature: 10°C

Mass Spectrometry
  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode

  • Multiple Reaction Monitoring (MRM) Transitions:

    • The specific precursor and product ions for Elvitegravir and Elvitegravir-d6 should be determined by direct infusion of the individual compounds.

    • Elvitegravir: m/z 448.1 -> [optimized product ion]

    • Elvitegravir-d6: m/z 454.1 -> [optimized product ion]

  • Optimization: The collision energy and other compound-dependent parameters should be optimized to maximize signal intensity.

Bioanalytical Method Validation

A comprehensive validation of the bioanalytical method is required to demonstrate its suitability for its intended purpose.[2][3] The validation should be performed in accordance with the principles outlined in the FDA and EMA guidelines.[2][3][4][15]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters and their generally accepted criteria.

Validation ParameterPurposeAcceptance Criteria
Selectivity To ensure that endogenous components in the matrix do not interfere with the quantification of the analyte and IS.Response in blank samples should be <20% of the LLOQ for the analyte and <5% for the IS.
Sensitivity (LLOQ) To determine the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.Signal-to-noise ratio ≥ 5; Accuracy within ±20%; Precision ≤20% CV.
Linearity & Range To demonstrate a proportional relationship between the analyte concentration and the instrument response over a defined range.Correlation coefficient (r²) ≥ 0.99; Calibration standards should be within ±15% of their nominal concentration (±20% for LLOQ).
Accuracy & Precision To assess the closeness of the measured values to the nominal concentration (accuracy) and the degree of scatter in a series of measurements (precision).For QC samples, the mean concentration should be within ±15% of the nominal value (±20% for LLOQ); Precision (CV) should be ≤15% (≤20% for LLOQ).[12]
Recovery To evaluate the efficiency of the extraction process.Consistent and reproducible recovery is more important than high recovery.
Matrix Effect To assess the ion suppression or enhancement caused by co-eluting matrix components.The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤15%.[5]
Stability To ensure the analyte is stable under various storage and processing conditions (e.g., freeze-thaw, short-term bench-top, long-term storage).Mean stability sample concentrations should be within ±15% of the nominal concentration.
Validation Workflow

Validation_Workflow cluster_core_params Core Validation Parameters cluster_additional_params Additional Validation Parameters Full_Validation Full Method Validation Selectivity Selectivity Full_Validation->Selectivity Sensitivity Sensitivity (LLOQ) Full_Validation->Sensitivity Linearity Linearity & Range Full_Validation->Linearity Accuracy_Precision Accuracy & Precision Full_Validation->Accuracy_Precision Recovery Recovery Full_Validation->Recovery Matrix_Effect Matrix Effect Full_Validation->Matrix_Effect Stability Stability Full_Validation->Stability

Figure 2: Logical pathway for a comprehensive bioanalytical method validation.

Conclusion

This application note provides a detailed framework for the development and validation of a robust and reliable bioanalytical method for the quantification of Elvitegravir in human plasma using Elvitegravir-d6 as an internal standard. The use of a stable isotope-labeled internal standard is paramount for mitigating matrix effects and ensuring the high quality of data required for regulatory submissions and clinical decision-making. Adherence to the described protocols and validation guidelines will enable laboratories to generate accurate and reproducible results for pharmacokinetic and therapeutic drug monitoring studies of Elvitegravir.

References

  • European Medicines Agency. ICH M10 on bioanalytical method validation - Scientific guideline. 2023. Available from: [Link]

  • U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. 2024. Available from: [Link]

  • AptoChem. Deuterated internal standards and bioanalysis. 2008. Available from: [Link]

  • AlphaBOLD. Essential FDA Guidelines for Bioanalytical Method Validation. 2025. Available from: [Link]

  • U.S. Food and Drug Administration. Bioanalytical Method Validation for Biomarkers Guidance for Industry. 2025. Available from: [Link]

  • European Medicines Agency. Bioanalytical method validation - Scientific guideline. 2015. Available from: [Link]

  • European Medicines Agency. Guideline on bioanalytical method validation. 2011. Available from: [Link]

  • Baldelli, S., Marrubini, G., Cattaneo, D., Clementi, E., & Cerea, M. (2017). Application of Quality by Design Approach to Bioanalysis: Development of a Method for Elvitegravir Quantification in Human Plasma. Therapeutic Drug Monitoring, 39(5), 554–562.
  • Bollen, P. D. J., et al. (2019). Development and validation of an UPLC-MS/MS bioanalytical method for simultaneous quantification of the antiretroviral drugs dolutegravir, elvitegravir, raltegravir, nevirapine and etravirine in human plasma.
  • Baldelli, S., et al. (2017). Application of Quality by Design Approach to Bioanalysis: Development of a Method for Elvitegravir Quantification in Human Plasma. Therapeutic Drug Monitoring, 39(5), 554-562.
  • European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. 2012. Available from: [Link]

  • Asian Journal of Chemistry. A highly sensitive and rugged LC-MS/MS method development and validation for determination of elvitegravir in Rat plasma: Application to pharmacokinetic study. 2017. Available from: [Link]

  • European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. 2012. Available from: [Link]

  • Asian Journal of Chemistry. A Highly Sensitive and Rugged LC-MS/MS Method Development and Validation for Determination of Elvitegravir in Rat Plasma: Application to Pharmacokinetic Study. 2017. Available from: [Link]

  • U.S. Department of Health and Human Services. Bioanalytical Method Validation for Biomarkers Guidance for Industry. Available from: [Link]

  • Journal of Applied Bioanalysis. Development And Validation Of A Bioanalytical Method For The Simultaneous Determination Of 14 Antiretroviral Drugs Using Liquid Chromatography Tandem Mass Spectrometry. Available from: [Link]

  • KCAS Bio. The Value of Deuterated Internal Standards. 2017. Available from: [Link]

  • Penchala, S. D., et al. (2016). The development and application of a novel LC-MS/MS method for the measurement of Dolutegravir, Elvitegravir and Cobicistat in human plasma.
  • van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-149.
  • U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. Available from: [Link]

  • ResearchGate. Application Of Quality By Design Approach To Bioanalysis: Development Of A Method For Elvitegravir Quantification In Human Plasma. 2025. Available from: [Link]

  • ResearchGate. The Development and Application of a Novel LC-MS/MS Method for the Measurement of Dolutegravir, Elvitegravir and Cobicistat in Human Plasma. 2025. Available from: [Link]

  • PubChem. Elvitegravir-d6 (Major). Available from: [Link]

  • National Center for Biotechnology Information. LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. 2019. Available from: [Link]

  • PubChem. Elvitegravir. Available from: [Link]

Sources

Application

Application Note: Robust Quantification of Elvitegravir in Human Plasma via Solid-Phase Extraction Utilizing a Deuterated Internal Standard

Abstract This application note presents a detailed, validated protocol for the quantification of the antiretroviral drug Elvitegravir in human plasma. To ensure the highest degree of accuracy and precision, the method em...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note presents a detailed, validated protocol for the quantification of the antiretroviral drug Elvitegravir in human plasma. To ensure the highest degree of accuracy and precision, the method employs Solid-Phase Extraction (SPE) for sample clean-up and concentration, coupled with the use of a stable isotope-labeled internal standard, Elvitegravir-d6. This approach effectively mitigates matrix effects and compensates for variability during sample processing, making it ideal for therapeutic drug monitoring (TDM), pharmacokinetic studies, and other clinical research applications. The methodology described herein is grounded in established bioanalytical principles and conforms to regulatory expectations for method validation as outlined by the FDA and EMA.[1][2][3]

Introduction to Elvitegravir and the Rationale for SPE

Elvitegravir is an integrase strand transfer inhibitor (INSTI) integral to combination antiretroviral therapy (cART) for the management of HIV-1 infection.[4] Given its potential for pharmacokinetic variability and drug-drug interactions, accurate measurement of Elvitegravir concentrations in plasma is crucial for optimizing therapeutic outcomes.

Biological matrices like human plasma are complex, containing numerous endogenous components (proteins, lipids, salts) that can interfere with analysis. Solid-Phase Extraction (SPE) is a powerful sample preparation technique that addresses this challenge by selectively isolating the analyte of interest from these interferences. This protocol utilizes a reversed-phase SPE mechanism, where the non-polar Elvitegravir is retained on a hydrophobic sorbent while polar matrix components are washed away. This results in a cleaner extract, reduced ion suppression in mass spectrometry, and improved assay sensitivity and robustness.[5][6]

The Critical Role of Elvitegravir-d6 as an Internal Standard

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS), an internal standard (IS) is essential for achieving reliable results.[7] The ideal IS is a compound that behaves chemically and physically as identically to the analyte as possible throughout the entire analytical process—from extraction to detection.[8]

A stable isotope-labeled (SIL) analog, such as Elvitegravir-d6, is the gold standard for this purpose.[9][10] By replacing six hydrogen atoms with deuterium, Elvitegravir-d6 has a higher mass, allowing it to be distinguished from the native analyte by the mass spectrometer. However, its structural and physicochemical properties remain virtually identical.

Key Advantages of Using Elvitegravir-d6:

  • Compensates for Extraction Variability: Any loss of Elvitegravir during the multi-step SPE process will be mirrored by a proportional loss of Elvitegravir-d6. The ratio of their signals remains constant, ensuring the calculated concentration is unaffected.

  • Corrects for Matrix Effects: Elvitegravir and Elvitegravir-d6 co-elute from the HPLC column and enter the mass spectrometer ion source at the same time.[7] Therefore, they experience the same degree of ion suppression or enhancement from interfering matrix components, leaving their peak area ratio unchanged.

  • Accounts for Instrument Drift: Minor fluctuations in injection volume or mass spectrometer sensitivity are corrected for, as both the analyte and the IS are affected equally.[7]

Materials and Reagents

ItemSupplier/Grade
ElvitegravirReference Standard (>98% purity)
Elvitegravir-d6Reference Standard (>98% purity)
Methanol (MeOH)HPLC or LC-MS Grade
Acetonitrile (ACN)HPLC or LC-MS Grade
Formic Acid (FA)LC-MS Grade
Trifluoroacetic Acid (TFA)Reagent Grade
Deionized Water>18 MΩ·cm
Human Plasma (K2EDTA)Pooled, Blank
SPE CartridgesC18, 100 mg, 1 mL

Experimental Protocol

Preparation of Stock and Working Solutions
  • Primary Stock Solutions (1 mg/mL):

    • Accurately weigh and dissolve Elvitegravir and Elvitegravir-d6 in methanol to prepare individual 1 mg/mL stock solutions. Store at -20°C.

  • Working Standard Solutions:

    • Prepare serial dilutions of the Elvitegravir stock solution with 50:50 (v/v) methanol:water to create working standards for the calibration curve.

  • Internal Standard (IS) Working Solution (500 ng/mL):

    • Dilute the Elvitegravir-d6 stock solution with 50:50 (v/v) methanol:water to a final concentration of 500 ng/mL.

Preparation of Calibration Standards and Quality Controls (QCs)
  • Prepare calibration standards by spiking appropriate amounts of the Elvitegravir working solutions into blank human plasma to achieve a concentration range of 5 to 2000 ng/mL.[5]

  • Prepare QC samples in blank human plasma at a minimum of three concentration levels: Low (15 ng/mL), Medium (150 ng/mL), and High (1500 ng/mL).

Sample Pre-treatment
  • Allow all plasma samples (unknowns, calibration standards, and QCs) to thaw to room temperature.

  • In a clean microcentrifuge tube, add 100 µL of plasma sample.

  • Add 25 µL of the IS Working Solution (500 ng/mL) to every tube except for blank samples (to which 25 µL of 50:50 methanol:water is added).

  • Add 100 µL of 1% Trifluoroacetic Acid in water to each tube.[5] This step disrupts protein binding and acidifies the sample to ensure proper retention on the SPE sorbent.

  • Vortex mix for 30 seconds.

Solid-Phase Extraction (SPE) Protocol

The following workflow illustrates the complete SPE procedure.

SPE_Workflow cluster_prep Sample Preparation cluster_spe Solid-Phase Extraction (C18 Cartridge) cluster_post Post-Elution P1 1. Plasma Sample (100 µL) P2 2. Add IS (Elvitegravir-d6) P3 3. Add 1% TFA (100 µL) P4 4. Vortex Mix S1 1. Condition (1 mL MeOH, then 1 mL H₂O) P4->S1 S2 2. Load (Pre-treated Sample) S1->S2 S3 3. Wash 1 (1 mL H₂O) S2->S3 S4 4. Wash 2 (1 mL 5% MeOH in H₂O) S3->S4 S5 5. Elute (1 mL MeOH) S4->S5 E1 1. Evaporate to Dryness (Nitrogen Stream, 40°C) S5->E1 E2 2. Reconstitute (100 µL 50% ACN) E3 3. Inject into LC-MS/MS

Sources

Method

Application Note: High-Sensitivity Quantitation of Elvitegravir and Elvitegravir-d6 via LC-MS/MS

Executive Summary Objective: To establish a robust, self-validating LC-MS/MS protocol for the quantification of the HIV-1 integrase inhibitor Elvitegravir (EVG) in biological matrices, utilizing Elvitegravir-d6 as a stab...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Objective: To establish a robust, self-validating LC-MS/MS protocol for the quantification of the HIV-1 integrase inhibitor Elvitegravir (EVG) in biological matrices, utilizing Elvitegravir-d6 as a stable isotope-labeled internal standard (SIL-IS).

Scope: This guide addresses the critical need for high-throughput bioanalysis in pharmacokinetic (PK) profiling and therapeutic drug monitoring (TDM). By leveraging the specific mass spectral transitions of Elvitegravir, this method overcomes common matrix interferences found in plasma and dried blood spots (DBS).

Core Methodology: The protocol utilizes Positive Electrospray Ionization (ESI+) on a Triple Quadrupole Mass Spectrometer.[1] The primary quantification mechanism relies on the specific fragmentation of the protonated molecule


 to a stable core product ion, ensuring high specificity and sensitivity (LLOQ < 10 ng/mL).

Scientific Foundation & Mechanism

Ionization and Fragmentation Logic

Elvitegravir (C23H23ClFNO5, MW 447.9 g/mol ) is a quinolone-based integrase strand transfer inhibitor. Under acidic mobile phase conditions (0.1% Formic Acid), the basic nitrogen of the quinolone core is readily protonated, generating the precursor ion at m/z 448.2 .

Upon Collision-Induced Dissociation (CID), the molecule undergoes a characteristic neutral loss of 104 Da . This loss corresponds to the cleavage of the 1-hydroxy-3-methylbutan-2-yl moiety (or related side chain fragmentation depending on specific energy), yielding the dominant product ion at m/z 344.1 .

Internal Standard Causality: Elvitegravir-d6 contains six deuterium atoms, typically incorporated into the stable quinolone core or the benzyl ring, increasing the precursor mass to m/z 454.2 . The preservation of the deuterium label in the product ion (m/z 350.1 ) confirms that the label is located on the fragment retained by the detector, ensuring that the IS tracks the analyte's ionization efficiency and fragmentation behavior perfectly.

Visualizing the MS/MS Workflow

The following diagram illustrates the parallel processing of the Analyte and Internal Standard through the mass spectrometer.

MRM_Workflow cluster_0 Ion Source (ESI+) cluster_1 Q1 (Precursor Selection) cluster_2 Q2 (Collision Cell) cluster_3 Q3 (Product Selection) EVG Elvitegravir [M+H]+ 448.2 Q1_EVG Select m/z 448.2 EVG->Q1_EVG IS Elvitegravir-d6 [M+H]+ 454.2 Q1_IS Select m/z 454.2 IS->Q1_IS CID Collision Induced Dissociation (N2 Gas) Q1_EVG->CID Q1_IS->CID Prod_EVG Product m/z 344.1 (Quantifier) CID->Prod_EVG Loss of 104 Da Prod_IS Product m/z 350.1 (Reference) CID->Prod_IS Loss of 104 Da Detector Electron Multiplier Detection Prod_EVG->Detector Prod_IS->Detector

Figure 1: Parallel MRM transitions for Elvitegravir and its deuterated internal standard.

Experimental Protocol

Chemicals and Reagents[2][3]
  • Analyte: Elvitegravir Reference Standard (>99% purity).

  • Internal Standard: Elvitegravir-d6.[2]

  • Solvents: LC-MS Grade Acetonitrile (ACN) and Methanol (MeOH).

  • Additives: LC-MS Grade Formic Acid (FA).

  • Water: Milli-Q or equivalent (18.2 MΩ·cm).

Mass Spectrometry Parameters (MRM Table)

Instrument: Triple Quadrupole MS (e.g., AB Sciex QTRAP 5500/6500 or Agilent 6400 Series). Source: Turbo Ion Spray (ESI). Polarity: Positive (+).[3]

ParameterElvitegravir (Analyte)Elvitegravir-d6 (IS)Rationale
Precursor Ion (Q1) 448.2 454.2 Protonated molecular ion

.
Product Ion (Q3) 344.1 350.1 Most stable/intense fragment (Quantifier).
Dwell Time 50 - 100 ms50 - 100 msEnsures sufficient points across the chromatographic peak.
Declustering Potential (DP) 50 V50 VOptimized to minimize in-source fragmentation while maximizing ion transmission.
Entrance Potential (EP) 10 V10 VStandard focusing potential.
Collision Energy (CE) 40 V 40 V High energy required to cleave the stable quinolone side chain.
Cell Exit Potential (CXP) 12 V12 VFacilitates ion ejection from the collision cell.

Note: Values for DP, CE, and CXP are instrument-dependent and should be fine-tuned via direct infusion of a 100 ng/mL standard solution.

Liquid Chromatography Configuration

Column: High-efficiency C18 is required to retain this hydrophobic drug.

  • Recommended: Waters XBridge C18 (2.1 × 50 mm, 3.5 µm) or Phenomenex Kinetex C18. Mobile Phase A: 0.1% Formic Acid in Water.[4][5][6][7][8] Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Flow Rate: 0.3 - 0.4 mL/min. Injection Volume: 2 - 5 µL.

Gradient Profile:

  • 0.0 - 0.5 min: 30% B (Desalting/Loading)

  • 0.5 - 2.5 min: Ramp to 95% B (Elution)

  • 2.5 - 3.5 min: Hold at 95% B (Wash)

  • 3.5 - 3.6 min: Return to 30% B

  • 3.6 - 5.0 min: Re-equilibration

Sample Preparation Workflow (Protein Precipitation)

This method uses Protein Precipitation (PPT) for its speed and high recovery for Elvitegravir.

Sample_Prep Sample Plasma Sample (50 µL) IS_Add Add Internal Standard (20 µL Elvitegravir-d6) Sample->IS_Add Precip Protein Precipitation Add 200 µL ACN (100%) IS_Add->Precip Vortex Vortex Mix (2 min) Precip->Vortex Centrifuge Centrifuge 14,000 rpm, 10 min, 4°C Vortex->Centrifuge Supernatant Transfer Supernatant (150 µL) Centrifuge->Supernatant Dilution Dilute 1:1 with Water (To match initial mobile phase) Supernatant->Dilution Inject Inject to LC-MS/MS Dilution->Inject

Figure 2: Step-by-step Protein Precipitation protocol for plasma samples.

Detailed Steps:

  • Aliquot: Transfer 50 µL of patient plasma into a 1.5 mL microcentrifuge tube.

  • IS Spike: Add 20 µL of Elvitegravir-d6 working solution (e.g., 500 ng/mL in 50% MeOH). Vortex briefly.

  • Precipitation: Add 200 µL of ice-cold Acetonitrile. This 1:4 ratio ensures complete protein crash.

  • Extraction: Vortex vigorously for 2 minutes.

  • Separation: Centrifuge at 14,000 rpm (approx. 16,000 x g) for 10 minutes at 4°C.

  • Dilution: Transfer 150 µL of the clear supernatant to an autosampler vial. Add 150 µL of Milli-Q water.

    • Critical: Diluting the supernatant with water prevents "solvent effects" (peak broadening) caused by injecting strong organic solvent onto the column.

  • Analysis: Inject 5 µL.

Method Validation & Performance

To ensure scientific integrity (E-E-A-T), the method must meet FDA/EMA bioanalytical guidelines.

  • Linearity: The method typically demonstrates linearity from 10 ng/mL to 4000 ng/mL . Use a weighted linear regression (

    
    ) to accurately fit the low-concentration end.
    
  • Accuracy & Precision: Intra- and inter-day variability (%CV) should be <15% (<20% at LLOQ).

  • Recovery: Protein precipitation typically yields >85% recovery for Elvitegravir.

  • Matrix Effect: Monitor the IS response. A suppression or enhancement of >20% compared to neat solution indicates a need for further cleanup (e.g., Solid Phase Extraction) or improved chromatographic separation.

Expert Insights & Troubleshooting

  • Carryover Mitigation: Elvitegravir is highly lipophilic. If carryover is observed after high-concentration samples, add a needle wash step involving Acetonitrile:Isopropanol:Acetone (40:40:20) .

  • Retention Time Drift: If RT shifts, check the acidity of Mobile Phase A. Fresh preparation of 0.1% Formic Acid is crucial as evaporation can alter pH over time.

  • Interference: If a peak appears in the blank at the retention time of the IS, check the purity of the Elvitegravir-d6. Deuterium-hydrogen exchange is rare in the core structure but isotopic purity must be >99% to prevent contribution to the analyte channel.

References

  • Penchala, S. D., et al. (2016). "The development and application of a novel LC-MS/MS method for the measurement of Dolutegravir, Elvitegravir and Cobicistat in human plasma." Journal of Chromatography B. Link

  • Prathipati, P. K., et al. (2019). "LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots." Biomedical Chromatography. Link

  • FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." Link

  • Podany, A. T., et al. (2019). "Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS." Journal of Chromatography B. Link

Sources

Application

Application Note: Therapeutic Drug Monitoring of Elvitegravir Using Elvitegravir-d6 by LC-MS/MS

Document Type: Standard Operating Procedure & Application Note Target Audience: Clinical Researchers, Bioanalytical Scientists, and Pharmacokineticists Executive Summary & Clinical Rationale Elvitegravir (EVG) is a poten...

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Standard Operating Procedure & Application Note Target Audience: Clinical Researchers, Bioanalytical Scientists, and Pharmacokineticists

Executive Summary & Clinical Rationale

Elvitegravir (EVG) is a potent Human Immunodeficiency Virus Type 1 (HIV-1) integrase strand transfer inhibitor (INSTI) utilized in the management of HIV-1 infections. Due to its extensive metabolism by the cytochrome P450 3A4 (CYP3A4) enzyme and secondary glucuronidation via UGT1A1/3, EVG is co-administered with a pharmacokinetic enhancer—either cobicistat or ritonavir[1].

The Need for Therapeutic Drug Monitoring (TDM): The pharmacokinetics of EVG exhibit significant inter-individual variability influenced by drug-drug interactions, hepatic function, and patient adherence[1]. To prevent virological failure and minimize the emergence of drug-resistant mutations, systemic trough concentrations (


) must be maintained above the protein-adjusted 95% inhibitory concentration (PA-IC95) of approximately 45 ng/mL[2][3]. TDM via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying these concentrations.

To ensure absolute quantitative accuracy and correct for matrix effects (ion suppression/enhancement) during electrospray ionization (ESI), Elvitegravir-d6 (EVG-d6) is utilized as a stable isotope-labeled internal standard (SIL-IS)[4].

Pharmacokinetic Grounding & Target Metrics

Understanding the clinical targets is essential for establishing the analytical calibration range. The assay must accurately quantify concentrations well below the PA-IC95 and above the maximum concentration (


).
Table 1: Key Pharmacokinetic & TDM Target Parameters for Elvitegravir
ParameterClinical Value / TargetAnalytical Significance
Protein Binding ~98.8%Necessitates total drug extraction (protein precipitation) to measure total plasma concentration[2].
Mean

1.7 ± 0.4 µg/mL (1700 ng/mL)Upper limit of quantification (ULOQ) must exceed 2000 ng/mL[2].
Mean

0.45 ± 0.26 µg/mL (450 ng/mL)Mid-range QC samples should target this concentration[2].
PA-IC95 (Wild-type) ~45 ng/mLLower limit of quantification (LLOQ) must be strictly validated below this threshold (e.g., 10-50 ng/mL)[3].
Half-life (

)
10.8 - 12.9 hoursDictates sampling time (trough samples drawn immediately prior to the next dose)[2][3].

Mechanism of Action & Metabolic Pathway

Elvitegravir's bioavailability relies heavily on the mechanism-based inhibition of CYP3A4 by cobicistat. Without this pharmacokinetic boosting, rapid first-pass metabolism would prevent EVG from reaching therapeutic systemic levels.

G EVG Elvitegravir (EVG) Administered Dose CYP3A4 CYP3A4 Enzyme (Primary Metabolism) EVG->CYP3A4 Substrate UGT UGT1A1/3 Enzymes (Secondary Glucuronidation) EVG->UGT Substrate Active Systemic Circulation (Maintains Therapeutic Ctrough) EVG->Active Boosted Absorption & Retention Metabolites Inactive Metabolites (Excreted via Feces) CYP3A4->Metabolites Oxidation UGT->Metabolites Glucuronidation Cobi Cobicistat / Ritonavir (Pharmacokinetic Booster) Cobi->CYP3A4 Mechanism-based Inhibition

Elvitegravir metabolic pathway and CYP3A4 inhibition by cobicistat to maintain therapeutic levels.

Experimental Protocol: LC-MS/MS Methodology

This protocol utilizes a simple, high-throughput protein precipitation (PP) extraction method, validated according to FDA bioanalytical guidelines.

Reagents & Materials
  • Analytes: Elvitegravir (Reference Standard), Elvitegravir-d6 (SIL-IS)[4].

  • Matrices: Drug-free human plasma (K2EDTA).

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, Formic Acid (FA), Ammonium Acetate.

Self-Validating Sample Preparation Workflow

Causality Note: Acetonitrile is selected over methanol for protein precipitation because it disrupts protein-drug binding more aggressively for highly bound drugs (EVG is 98.8% bound) and yields a denser protein pellet, reducing the risk of column clogging.

  • Aliquot: Transfer 100 µL of patient plasma (or calibration standard/QC) into a 1.5 mL microcentrifuge tube.

  • Internal Standard Addition: Add 20 µL of EVG-d6 working solution (e.g., 500 ng/mL in 50:50 MeOH:Water). Vortex briefly.

    • Self-Validation Check: The IS peak area across all samples must remain within ±15% of the mean IS area. Deviations indicate extraction errors or severe matrix effects.

  • Protein Precipitation: Add 300 µL of cold Acetonitrile (4°C) to the sample.

  • Mixing & Centrifugation: Vortex vigorously for 2 minutes. Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Dilution: Transfer 100 µL of the clear supernatant to an autosampler vial and dilute 1:1 with 20 mM Ammonium Acetate/MeOH (50:50, v/v).

    • Causality Note: Diluting the highly organic supernatant with an aqueous buffer improves the peak shape of early eluting compounds and ensures compatibility with the initial mobile phase conditions.

Workflow Sample Plasma Sample (100 µL) IS Add EVG-d6 IS (20 µL) Sample->IS Prep Protein Precipitation (300 µL ACN) IS->Prep Centrifuge Centrifugation & Supernatant Transfer Prep->Centrifuge LCMS LC-MS/MS Analysis (ESI+, MRM Mode) Centrifuge->LCMS Data Quantification & TDM Reporting LCMS->Data

Step-by-step LC-MS/MS analytical workflow for Elvitegravir TDM using EVG-d6 internal standard.

Chromatographic & Mass Spectrometric Conditions
  • Column: Reverse-phase C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm particle size) maintained at 40°C.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0.0 - 0.5 min: 20% B

    • 0.5 - 2.5 min: Linear ramp to 90% B

    • 2.5 - 3.5 min: Hold at 90% B (Column wash)

    • 3.5 - 4.5 min: Return to 20% B (Re-equilibration)

  • Flow Rate: 0.4 mL/min. Injection Volume: 5 µL.

Table 2: Mass Spectrometry MRM Parameters (Positive ESI)

Causality Note: EVG and EVG-d6 are monitored in positive electrospray ionization (ESI+) mode. The d6 label is located on a stable moiety that does not easily exchange with the solvent, ensuring the mass shift (+6 Da) is preserved in both the precursor and product ions, preventing cross-talk.

AnalytePrecursor Ion (

)
Product Ion (

)
Dwell Time (ms)Collision Energy (eV)
Elvitegravir (EVG) 448.1344.15025
Elvitegravir-d6 (IS) 454.1344.15025

Method Validation & Performance Metrics

A robust TDM assay must be validated to ensure clinical decisions are based on accurate data. The use of EVG-d6 specifically controls for matrix effect variability, which is critical when analyzing plasma from patients on complex polypharmacy regimens.

Table 3: Method Validation Summary
Validation ParameterResult / Acceptance CriteriaClinical Relevance
Calibration Range 50 to 5000 ng/mLCovers the entire therapeutic range, from sub-therapeutic troughs to peak concentrations.
Accuracy (Inter-day) 3.8% – 7.2% deviationEnsures dosing adjustments are based on true systemic exposure.
Precision (CV%) 3.0% – 6.3%Guarantees reproducibility across different analytical batches.
Matrix Effect Variability < 6.4%Proves that EVG-d6 perfectly compensates for ionization suppression caused by endogenous plasma lipids.
Stability Stable at RT for 48h, -20°C for 3 monthsAllows for batch processing and retrospective pharmacokinetic studies.

Metabolite Interference Check: Patient samples contain EVG glucuronide. Chromatographic separation must ensure the glucuronide elutes at a different retention time than the parent EVG to prevent overestimation caused by in-source fragmentation (dissociation of the glucuronide back to the parent drug in the MS source).

Clinical Application & Interpretation

Once the LC-MS/MS data is processed, the resulting


 is compared against the target PA-IC95 (45 ng/mL)[3].
  • Concentration < 45 ng/mL: Indicates a high risk of virological failure. The clinical team must investigate:

    • Patient non-adherence.

    • Drug-drug interactions (e.g., concurrent use of strong CYP3A4 inducers like rifampin or polyvalent cations that inhibit absorption)[5].

  • Concentration > 5000 ng/mL (Excessive Accumulation): May indicate hepatic impairment (Child-Pugh Class B) or severe drug-drug interactions inhibiting UGT1A1/3 or CYP3A4 beyond the intended cobicistat boosting[1]. Dose adjustments (e.g., reducing EVG to 85 mg) may be required depending on the concurrent antiretroviral background regimen[2].

References

  • Aouri, M., et al. (2013). "A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients." PubMed. Available at:[Link]

  • HIVclinic.ca. "Selected Properties of Elvitegravir." HIVclinic.ca. Available at: [Link]

  • NIH. "Pharmacokinetics and Safety of Boosted Elvitegravir in Subjects with Hepatic Impairment." PMC. Available at: [Link]

  • Elliot, E., et al. (2015). "Dolutegravir and elvitegravir plasma concentrations following cessation of drug intake." Oxford Academic. Available at: [Link]

  • NIH. "Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study." PMC. Available at:[Link]

  • Clinical Info HIV.gov. "Appendix A: Pediatric Antiretroviral Drug Information - Elvitegravir." HIV.gov. Available at: [Link]

Sources

Method

Application Note: In Vivo Drug Metabolism and Pharmacokinetic Profiling of Elvitegravir Using Elvitegravir-d6

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Application Area: Pharmacokinetics (PK), Metabolite Identification (MetID), and LC-MS/MS Bioanalysis Introduction and Mechanistic...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Application Area: Pharmacokinetics (PK), Metabolite Identification (MetID), and LC-MS/MS Bioanalysis

Introduction and Mechanistic Grounding

Elvitegravir (EVG) is a potent human immunodeficiency virus type 1 (HIV-1) integrase strand transfer inhibitor (INSTI)[1]. In clinical and preclinical settings, evaluating the in vivo pharmacokinetics of EVG is critical due to its extensive hepatic metabolism. EVG is primarily metabolized by the Cytochrome P450 (CYP) 3A4 enzyme (and to a lesser extent CYP3A5) via oxidation, and secondarily undergoes glucuronidation mediated by UGT1A1 and UGT1A3[2][3][4].

Because of its rapid clearance via CYP3A4, EVG is obligatorily co-administered with pharmacokinetic enhancers (boosters) such as cobicistat or ritonavir[4]. These boosters act as potent mechanism-based inhibitors of CYP3A4, shifting the primary elimination route of EVG toward the secondary UGT1A1/3 glucuronidation pathway and significantly increasing its systemic exposure[4].

The Role of Elvitegravir-d6 (EVG-d6): When quantifying EVG in complex biological matrices (e.g., plasma, seminal fluid, or tissue homogenates), matrix effects—such as ion suppression or enhancement in the electrospray ionization (ESI) source—can severely compromise assay accuracy. To establish a self-validating bioanalytical system, Elvitegravir-d6 (a hexadeuterated stable isotope-labeled analog, ≥99% isotopic purity, MW 453.9) is employed as an Internal Standard (SIL-IS)[1]. Because EVG-d6 shares the exact physicochemical properties of the parent drug, it co-elutes chromatographically. Any matrix components that suppress or enhance the ionization of EVG will affect EVG-d6 identically, ensuring that the peak area ratio (EVG/EVG-d6) remains strictly proportional to the analyte concentration[5][6].

Metabolism EVG Elvitegravir (EVG) Parent Drug CYP3A4 CYP3A4/5 Oxidation (Primary Pathway) EVG->CYP3A4 Unboosted State UGT UGT1A1/3 Glucuronidation (Secondary Pathway) EVG->UGT Boosted State (Cobicistat/Ritonavir) OxMet Oxidized Metabolites (Inactive) CYP3A4->OxMet GlucMet EVG-Glucuronide (Inactive) UGT->GlucMet Excretion Biliary / Fecal Excretion (>94% of dose) OxMet->Excretion GlucMet->Excretion

Fig 1. In vivo metabolic pathways of Elvitegravir and the routing shift caused by CYP3A4 boosters.

Experimental Protocol: In Vivo PK and LC-MS/MS Bioanalysis

The following protocol outlines a validated methodology for extracting and quantifying EVG from mammalian plasma using EVG-d6 as the internal standard, optimized for high-throughput LC-MS/MS[5][6][7].

Reagent Preparation
  • Stock Solutions: Prepare primary stock solutions of Elvitegravir (1 mg/mL) and Elvitegravir-d6 (1 mg/mL) in 100% LC-MS grade methanol[7].

  • Working SIL-IS Solution: Dilute the EVG-d6 stock in 100% methanol to a final working concentration of 50 ng/mL. This solution will serve simultaneously as the internal standard spike and the protein precipitation crash solvent[5].

Sample Extraction (Protein Precipitation)

Causality Note: EVG is highly bound to plasma proteins (>98%). A robust protein precipitation (PPT) using a 1:10 volume ratio of plasma to organic solvent ensures complete dissociation of the drug from proteins while precipitating the macroscopic protein fraction.

  • Aliquot: Transfer 30 µL of in vivo plasma (or tissue homogenate) into a 1.5 mL microcentrifuge tube[5].

  • Spike & Crash: Add 300 µL of the EVG-d6 Working SIL-IS Solution (in methanol) directly to the plasma[5].

  • Vortex: Vortex vigorously for 2 minutes to ensure complete mixing and protein denaturation.

  • Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Recovery: Transfer 100 µL of the clear supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water to match the initial mobile phase conditions, preventing peak distortion during injection[5].

LC-MS/MS Instrumentation and Conditions

Causality Note: Isocratic or shallow gradient elution on a C18 or T3 column retains the hydrophobic EVG molecule while washing away polar matrix interferences (e.g., salts, residual peptides).

  • Analytical Column: Waters Atlantis T3 (2.1 × 50 mm, 3 µm) or equivalent C18 column[6].

  • Mobile Phase A: 10 mM Ammonium Acetate in Water (or 0.1% Formic Acid)[6].

  • Mobile Phase B: 100% Acetonitrile (with 0.1% Formic Acid)[6].

  • Flow Rate: 0.4 - 0.6 mL/min.

  • Gradient: 30% B ramping to 90% B over 3 minutes, hold for 1 minute, return to 30% B for re-equilibration.

  • Ionization Mode: Electrospray Ionization Positive (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM).

Bioanalytical_Workflow N1 In Vivo Sampling (Plasma Collection) N2 Protein Precipitation (Spike 300 µL MeOH with EVG-d6) N1->N2 N3 Centrifugation (14,000 x g, 4°C) N2->N3 N4 Supernatant Dilution (1:1 with H2O) N3->N4 N5 LC Separation (C18 Column) N4->N5 N6 MS/MS Detection (ESI+, MRM Mode) N5->N6 N7 Data Analysis (EVG/EVG-d6 Ratio) N6->N7

Fig 2. Step-by-step bioanalytical workflow for EVG quantification using EVG-d6 SIL-IS.

Quantitative Data Presentation & Assay Validation

To ensure trustworthiness and compliance with bioanalytical guidelines (e.g., FDA/EMA), the method must be validated for linearity, accuracy, and precision. The use of EVG-d6 effectively normalizes extraction recoveries and matrix effects, yielding highly reproducible data[6][7].

Table 1: Representative LC-MS/MS Validation Parameters for Elvitegravir using EVG-d6

Validation ParameterSpecification / ResultMechanistic Rationale
Linear Dynamic Range 12.5 – 10,000 ng/mL[6]Covers both peak (Cmax) and trough (Cmin) physiological concentrations post-dosing.
Calibration Regression Weighted linear (1/x²)Accounts for heteroscedasticity; ensures accuracy at the lower limit of quantification (LLOQ).
Intra/Inter-Assay Precision ≤ 15% CV (≤ 20% at LLOQ)EVG-d6 corrects for run-to-run injection volume and ionization variations[7].
Extraction Recovery > 80%Methanol crash efficiently disrupts EVG-protein binding[7].
Matrix Effect (IS Normalized) 95% - 105%Absolute matrix suppression may occur, but the SIL-IS normalizes the relative ratio perfectly.

Conclusion

The integration of Elvitegravir-d6 into in vivo drug metabolism workflows transforms a highly variable biological matrix extraction into a self-validating, robust analytical system. By leveraging stable isotope labeling, researchers can confidently map the complex pharmacokinetic profiles of Elvitegravir, particularly when studying the dynamic shifts in CYP3A4 and UGT1A1/3 metabolic routing induced by pharmacological boosters.

References

  • TheBodyPro. A Clinical Overview of Elvitegravir (Metabolism/Elimination). TheBodyPro. Available at:[Link][2]

  • U.S. Food and Drug Administration (FDA). Clinical Pharmacology Review: Vitekta (Elvitegravir). FDA Access Data. Available at:[Link][3]

  • Antimicrobial Agents and Chemotherapy (ASM Journals). Pharmacokinetics and Safety of Boosted Elvitegravir in Subjects with Hepatic Impairment. Available at:[Link][4]

  • Ovid / AIDS Journal. Elvitegravir concentrations in seminal plasma in HIV-1-infected men. Available at:[Link][5]

  • National Institutes of Health (NIH / PMC). Injectable long-acting human immunodeficiency virus antiretroviral prodrugs with improved pharmacokinetic profiles. Available at:[Link][6]

  • National Institutes of Health (NIH / PMC). Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study. Available at:[Link][7]

Sources

Application

Application Notes &amp; Protocols: The Definitive Guide to Using Elvitegravir-d6 in Bioequivalence Studies

Foundational Principles: Bioequivalence and the Imperative for Precision Bioequivalence (BE) studies are a cornerstone of pharmaceutical development, particularly for generic drug approval. Their primary objective is to...

Author: BenchChem Technical Support Team. Date: March 2026

Foundational Principles: Bioequivalence and the Imperative for Precision

Bioequivalence (BE) studies are a cornerstone of pharmaceutical development, particularly for generic drug approval. Their primary objective is to demonstrate that a new formulation or generic version of a drug exhibits a comparable rate and extent of absorption to a reference product when administered at the same molar dose.[1] This is typically assessed by measuring key pharmacokinetic (PK) parameters, including the maximum plasma concentration (Cmax), the area under the plasma concentration-time curve (AUC), and the time to reach maximum concentration (Tmax).[2]

The Role of the Internal Standard: Mitigating Analytical Variability

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the predominant technology for drug quantification in biological matrices due to its superior sensitivity and specificity.[6] However, the analytical process is susceptible to several sources of error:

  • Sample Preparation Variability: Inconsistent recovery during extraction steps (e.g., protein precipitation, liquid-liquid extraction) can lead to significant errors.[6]

  • Matrix Effects: Co-eluting endogenous components from the biological matrix (like plasma or urine) can either suppress or enhance the ionization of the target analyte in the mass spectrometer's source, leading to inaccurate measurements.[7]

  • Instrumental Drift: Fluctuations in instrument performance over the course of an analytical run can affect signal intensity.[8]

An internal standard (IS) is a compound of a known, constant concentration added to every sample, calibrator, and quality control (QC) sample at the very beginning of the sample preparation process.[7] By calculating the ratio of the analyte's response to the IS's response, the aforementioned sources of variability can be effectively normalized. The ideal IS behaves identically to the analyte throughout the entire analytical workflow. For this reason, stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, are universally recognized as the gold standard.[7][9]

Elvitegravir-d6: The Optimal Internal Standard for Elvitegravir Bioanalysis

Elvitegravir is an integrase strand transfer inhibitor used in the treatment of HIV-1 infection.[10][11] For its quantification in biological matrices, Elvitegravir-d6 is the preferred internal standard.[10][12] Elvitegravir-d6 is chemically identical to Elvitegravir, except that six hydrogen atoms have been replaced by their stable, heavier isotope, deuterium.[10]

This subtle modification confers several critical advantages:

  • Identical Physicochemical Properties: Elvitegravir-d6 has the same polarity, solubility, and pKa as Elvitegravir. This ensures it co-elutes during chromatography and experiences identical extraction recovery and matrix effects.[7]

  • Distinct Mass-to-Charge Ratio (m/z): The presence of deuterium atoms increases the molecular weight, allowing the mass spectrometer to easily distinguish it from the unlabeled Elvitegravir, while maintaining chemical identity.[8][13]

  • Correction for Variability: Because the IS and analyte behave as one during sample processing and analysis, any loss or ionization fluctuation affects both compounds proportionally. The ratio of their signals remains constant, leading to highly accurate and precise data.[6]

The logical relationship demonstrating how a deuterated standard corrects for analytical variability is illustrated below.

cluster_Process Bioanalytical Workflow cluster_Variability Sources of Variability cluster_Correction Correction Mechanism Prep Sample Preparation (e.g., Protein Precipitation) LC LC Separation Prep->LC Ratio Analyte / IS Ratio Prep->Ratio Ion Ionization (ESI) LC->Ion MS MS/MS Detection Ion->MS Ion->Ratio MS->Ratio Loss Analyte/IS Loss Loss->Prep Affects Matrix Matrix Effects (Ion Suppression/Enhancement) Matrix->Ion Affects Drift Instrument Drift Drift->MS Affects Result Accurate & Precise Quantification Ratio->Result Leads to

Caption: Logical flow of how deuterated standards correct for analytical variability.

Detailed Protocol: LC-MS/MS Quantification of Elvitegravir in Human Plasma

This section provides a robust, step-by-step protocol for the bioanalysis of Elvitegravir in human plasma using Elvitegravir-d6, suitable for a bioequivalence study. This method must be fully validated according to regulatory guidelines such as the EMA or ICH M10 guidelines before analyzing study samples.[14][15]

Materials and Reagents
  • Reference Standards: Elvitegravir, Elvitegravir-d6

  • Biological Matrix: Drug-free human plasma (K2EDTA)

  • Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (reagent grade)

  • Water: Deionized water, 18 MΩ·cm or greater

  • Reagents: Ammonium Formate (LC-MS grade)

Preparation of Solutions
  • Stock Solutions (1 mg/mL):

    • Accurately weigh ~5 mg of Elvitegravir and Elvitegravir-d6 into separate volumetric flasks.

    • Dissolve in methanol to create 1 mg/mL primary stock solutions. Store at -20°C.

  • Working Solutions:

    • Calibration Curve (CC) Standards: Perform serial dilutions of the Elvitegravir stock solution with 50:50 (v/v) acetonitrile/water to prepare working solutions for spiking into plasma. A typical concentration range might be 50 to 5000 ng/mL.[16]

    • Quality Control (QC) Samples: Using a separate weighing of Elvitegravir stock, prepare working solutions for Low, Medium, and High QC concentrations.

    • Internal Standard (IS) Working Solution: Dilute the Elvitegravir-d6 stock solution with methanol to a final concentration of ~100 ng/mL.

Experimental Workflow: Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for extracting Elvitegravir from plasma samples.[17]

G start Start: Plasma Sample (Calibrator, QC, or Unknown) step1 1. Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube. start->step1 step2 2. Add 25 µL of IS Working Solution (Elvitegravir-d6, 100 ng/mL). step1->step2 step3 3. Add 300 µL of cold Acetonitrile (containing 0.1% Formic Acid). step2->step3 step4 4. Vortex mix for 1 minute to precipitate proteins. step3->step4 step5 5. Centrifuge at 14,000 rpm for 10 minutes at 4°C. step4->step5 step6 6. Transfer 200 µL of the clear supernatant to an HPLC vial. step5->step6 step7 7. Inject 5 µL onto the LC-MS/MS system. step6->step7

Caption: Step-by-step workflow for plasma sample preparation via protein precipitation.

LC-MS/MS Instrumentation and Parameters

The following tables provide typical starting parameters for method development.

Table 1: Liquid Chromatography (LC) Parameters

ParameterRecommended SettingRationale
LC System UPLC/UHPLC SystemProvides high resolution and short run times, crucial for high-throughput BE studies.
Column C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)Offers good retention and peak shape for Elvitegravir.
Mobile Phase A 5 mM Ammonium Formate in Water + 0.1% Formic AcidProvides protons for positive ionization and aids in chromatographic separation.
Mobile Phase B Acetonitrile + 0.1% Formic AcidOrganic solvent for eluting the analyte and IS.
Flow Rate 0.4 mL/minTypical for a 2.1 mm ID column.
Gradient Start at 30% B, ramp to 95% B, hold, and re-equilibrateA gradient ensures elution of the analyte with a good peak shape and cleans the column.
Column Temp. 40°CImproves peak shape and run-to-run reproducibility.
Injection Vol. 5 µLBalances sensitivity with potential for matrix effects.
Run Time ~4-6 minutesAllows for high sample throughput.[18][19]

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters

ParameterRecommended SettingRationale
Mass Spectrometer Triple Quadrupole (QqQ)The gold standard for quantitative bioanalysis.
Ionization Mode Electrospray Ionization, Positive (ESI+)Elvitegravir contains basic nitrogen atoms that are readily protonated.
MRM Transitions Elvitegravir: m/z 448.2 → 274.1Precursor ion [M+H]+ and a stable, high-intensity product ion for quantification.
Elvitegravir-d6: m/z 454.2 → 274.1Precursor ion [M+H]+ reflects the mass of the 6 deuterium atoms. The product ion is often the same if the deuterium atoms are not on the fragmented portion.
Collision Energy Optimized for each transitionMaximizes the intensity of the product ion signal.
Source Temp. ~500°COptimized for efficient desolvation.
Dwell Time 100-150 msEnsures sufficient data points across each chromatographic peak for accurate integration.
Bioanalytical Method Validation

Before analyzing study samples, the method must be rigorously validated to prove it is fit for purpose.[20][21] The validation must adhere to the principles outlined in the ICH M10 Bioanalytical Method Validation Guideline.[14]

cluster_Core Core Validation Parameters cluster_Sample Sample Handling & Integrity Selectivity Selectivity & Specificity Validation Validated Bioanalytical Method Selectivity->Validation Linearity Linearity & Range Linearity->Validation Accuracy Accuracy Accuracy->Validation Precision Precision (Intra- & Inter-day) Precision->Validation Recovery Extraction Recovery Recovery->Validation Matrix Matrix Effect Matrix->Validation Stability Stability (Freeze-Thaw, Bench-Top, Long-Term) Stability->Validation

Caption: Key parameters required for bioanalytical method validation.

Table 3: Acceptance Criteria for Method Validation

ParameterAcceptance Criteria (ICH M10)
Linearity Correlation coefficient (r²) ≥ 0.99
Accuracy Mean concentration within ±15% of nominal (±20% at LLOQ) for CC and QC samples.
Precision Coefficient of Variation (CV) ≤15% (≤20% at LLOQ) for QC samples.
Matrix Effect CV of the IS-normalized matrix factor should be ≤15%.
Stability Mean concentrations of stability samples within ±15% of nominal concentration.

Application in a Bioequivalence Study

Once the method is validated, it can be applied to analyze samples from the clinical phase of the BE study.

Study Design and Sample Analysis

A typical BE study for an oral drug like Elvitegravir uses a randomized, two-way crossover design. Healthy volunteers receive both the test and reference products in separate periods, with a washout phase in between. Blood samples are collected at predetermined time points after dosing.

The analysis of these thousands of samples is conducted in batches. Each analytical run must contain:

  • A set of calibration curve standards (blank + at least 6 non-zero points).

  • At least three levels of QC samples (Low, Medium, High) in duplicate.

  • The unknown subject samples.

An analytical run is only accepted if the calibration curve is linear and the accuracy of the QC samples is within the acceptance criteria (typically, at least 2/3 of QCs must be within ±15% of their nominal values).[15]

cluster_Clinical Clinical Phase cluster_Analytical Bioanalytical Phase cluster_Data Data Analysis Phase Dosing Subject Dosing (Test/Reference Product) Sampling Timed Blood Sampling Dosing->Sampling Processing Plasma Separation & Storage Sampling->Processing Batch Prepare Analytical Batch (CC, QC, Unknowns) Processing->Batch Analysis LC-MS/MS Analysis (Analyte/IS Ratio) Batch->Analysis Integration Peak Integration & Concentration Calculation Analysis->Integration PK Pharmacokinetic Analysis (Cmax, AUC) Integration->PK Stats Statistical Analysis (90% Confidence Intervals) PK->Stats Report Bioequivalence Report Stats->Report

Sources

Technical Notes & Optimization

Troubleshooting

Mitigating matrix effects in Elvitegravir analysis with Elvitegravir-d6

Technical Support Center: Elvitegravir-d6 Matrix Effect Mitigation Status: Operational Ticket ID: EVG-ISO-001 Subject: Application Guide for Mitigating Matrix Effects in Elvitegravir Analysis Assigned Specialist: Senior...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Elvitegravir-d6 Matrix Effect Mitigation

Status: Operational Ticket ID: EVG-ISO-001 Subject: Application Guide for Mitigating Matrix Effects in Elvitegravir Analysis Assigned Specialist: Senior Application Scientist, Bioanalytical Division

Introduction: The "Shadow" Strategy

Welcome to the Bioanalytical Support Hub. You are likely here because your LC-MS/MS quantification of Elvitegravir (EVG) in complex matrices (plasma, PBMCs, or urine) is showing inconsistent recovery or signal suppression.

In electrospray ionization (ESI), "matrix effects" occur when co-eluting endogenous compounds (phospholipids, salts) steal charge from your analyte, causing signal suppression.[1] Elvitegravir-d6 is your primary defense.[1] By spiking this stable isotope-labeled internal standard (SIL-IS) into the sample before extraction, you create a chemical "shadow."[1] Because the d6-analog is chemically nearly identical to Elvitegravir, it suffers the exact same extraction losses and ionization suppression. Therefore, while the absolute signal may fluctuate, the Analyte/IS Ratio remains constant, ensuring accurate quantification.

Module 1: The Mechanic of Correction

The following workflow illustrates how Elvitegravir-d6 corrects for matrix interferences throughout the analytical chain.

EVG_Workflow Sample Biological Sample (Plasma/PBMC) Spike Spike IS (Elvitegravir-d6) Sample->Spike 1. Normalization Extract Extraction (PPT/SPE) Spike->Extract LC LC Separation (C18 Column) Extract->LC Co-extraction Matrix Matrix Interferences (Phospholipids) Matrix->LC Co-elution risk ESI ESI Source (Ionization) Matrix->ESI Suppresses Signal LC->ESI MS MS/MS Detection (MRM Mode) ESI->MS Ion Suppression (Corrected) Result Quantification (Area Ratio EVG/d6) MS->Result

Figure 1: The Co-Tracking Workflow. The IS (Elvitegravir-d6) tracks the analyte through extraction and ionization, compensating for matrix-induced signal loss.

Module 2: Validated Protocol & Parameters

To ensure the IS works effectively, it must be integrated into a robust method. Below is a field-proven protocol optimized for human plasma.

Mass Spectrometry Parameters (MRM)

The choice of transitions is critical. Elvitegravir-d6 has a mass shift of +6 Da. You must ensure no "cross-talk" (isotopic overlap) between the channels.

CompoundPrecursor Ion (

)
Product Ion (

)
Cone Voltage (V)Collision Energy (eV)
Elvitegravir 448.2344.14025
Elvitegravir-d6 454.2350.14025

Critical Check: The +6 mass shift is located on the chlorofluorophenyl ring or the linker region depending on the synthesis source. Ensure your d6 standard matches the transition 454.2


 350.1 to avoid monitoring a loss of the label.
Sample Preparation (Protein Precipitation - PPT)

While Solid Phase Extraction (SPE) is cleaner, PPT is faster and sufficient if the d6-IS is used correctly.[1]

  • Aliquot: Transfer 100 µL of plasma into a centrifuge tube.

  • Spike IS: Add 20 µL of Elvitegravir-d6 working solution (e.g., 500 ng/mL in 50% Methanol). Vortex gently.

    • Why? Spiking before precipitation ensures the IS binds to plasma proteins and equilibrates, correcting for protein binding release efficiency.

  • Precipitate: Add 300 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

  • Vortex & Centrifuge: Vortex for 1 min; Centrifuge at 14,000 rpm for 10 min at 4°C.

  • Dilution (Crucial Step): Transfer 100 µL of supernatant to a vial and dilute with 100 µL of Water/0.1% Formic Acid .

    • Why? Injecting pure ACN results in poor peak shape (solvent effect).[1] Diluting matches the mobile phase strength.

LC Conditions
  • Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.5 µm.

  • Mobile Phase A: Water + 0.1% Formic Acid.[2][3]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2][4]

  • Gradient: 5% B to 95% B over 3 minutes.

  • Flow Rate: 0.4 mL/min.

Module 3: Troubleshooting Hub (FAQs)

Q1: My Elvitegravir-d6 signal is varying significantly (>20%) between samples. Is the method invalid? A: Not necessarily, but it indicates heavy matrix suppression.

  • Diagnosis: If the Area Ratio (Analyte/IS) is stable, the quantification is valid. However, if the IS signal drops below 50% of the signal in a neat standard, you are risking a loss of sensitivity (LOD/LOQ).

  • Fix:

    • Check the "Phospholipid Region" of your chromatogram (monitor

      
       184 
      
      
      
      184).[1] If phospholipids co-elute with EVG (approx 2-3 mins), modify the gradient to shift them apart.[1]
    • Switch from PPT to Supported Liquid Extraction (SLE) to remove phospholipids.[1]

Q2: I see a peak in the Elvitegravir channel when I inject only the d6-IS (Blank + IS). A: This is "Cross-talk" or Isotopic Impurity.

  • Cause: Your d6 standard may contain traces of d0 (unlabeled EVG), or the mass resolution of your quadrupole is too wide (open unit resolution).[1]

  • Protocol:

    • Check the Certificate of Analysis (CoA) for the d6-IS. Purity should be >99% isotopic purity.

    • Inject a high concentration of IS (e.g., 1000 ng/mL) and monitor the analyte channel (448.2).[1] If the response is >20% of your LLOQ, you must lower the IS concentration or buy a higher purity standard.

Q3: The retention time of Elvitegravir and Elvitegravir-d6 is slightly different. Is this a problem? A: It can be. This is the "Deuterium Isotope Effect."

  • Mechanism: Deuterium is slightly more lipophilic than hydrogen, occasionally causing d6-analogs to elute slightly earlier on high-efficiency C18 columns.

  • Risk: If they do not co-elute perfectly, the IS may not experience the exact same matrix suppression window as the analyte.

  • Solution: Ensure the shift is <0.05 min. If the shift is significant, the "Shadow" correction is compromised. Use a column with different selectivity (e.g., Phenyl-Hexyl) or reduce the gradient slope to force co-elution.[1]

Troubleshooting Decision Tree

Troubleshooting_Logic Start Issue: Poor Accuracy/Precision CheckIS Check IS Area Variability Start->CheckIS IS_Unstable IS Variation > 15% CheckIS->IS_Unstable IS_Stable IS Variation < 15% CheckIS->IS_Stable MatrixEffect Matrix Effect? (Compare to Neat Std) IS_Unstable->MatrixEffect Suppress Signal Suppression MatrixEffect->Suppress Yes Action1 Action: Clean Sample (SLE/SPE) or Adjust Gradient Suppress->Action1 RatioCheck Check Area Ratio IS_Stable->RatioCheck Action2 Action: Check Pipetting or Calibration Curve RatioCheck->Action2

Figure 2: Diagnostic Logic for Matrix Effects. Use this tree to distinguish between extraction errors and true matrix suppression.

References

  • FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Food and Drug Administration.[5][6][7][8][9] [Link]

  • Takahashi, M., et al. (2014).[1] Simultaneous determination of elvitegravir, cobicistat, emtricitabine, and tenofovir in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 949-950, 94-99. [Link]

  • Aouri, M., et al. (2013).[1] A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Mass Spectrometry, 48(5), 616-625.[1] [Link]

  • European Medicines Agency (EMA). (2011).[1] Guideline on bioanalytical method validation. [Link]

Sources

Optimization

Identifying and resolving isotopic cross-talk with Elvitegravir-d6

Topic: Identifying and Resolving Isotopic Cross-talk with Elvitegravir-d6 Status: Operational | Tier: Level 3 (Senior Scientist)[1][2] Introduction: The "Ghost Peak" Phenomenon Welcome to the Advanced Bioanalysis Support...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Identifying and Resolving Isotopic Cross-talk with Elvitegravir-d6

Status: Operational | Tier: Level 3 (Senior Scientist)[1][2]

Introduction: The "Ghost Peak" Phenomenon

Welcome to the Advanced Bioanalysis Support Center. You are likely here because your Elvitegravir (EVG) calibration curve is showing non-linearity at the lower limit (LLOQ) or your blanks are failing acceptance criteria.[2]

In LC-MS/MS assays utilizing stable isotope-labeled internal standards (SIL-IS), isotopic cross-talk (or interference) is the silent killer of accuracy.[1][2] For Elvitegravir (


) and its deuterated analog Elvitegravir-d6 (

), the presence of Chlorine (

and

) creates a unique isotopic envelope that complicates this relationship.[1][2]

This guide provides a self-validating diagnostic workflow to isolate and eliminate these interferences.

Module 1: Diagnostic Workflow (Visualized)

Before adjusting instrument parameters, you must determine the directionality of the interference. Is the drug interfering with the standard, or is the standard interfering with the drug?

DiagnosticWorkflow Start START: Linearity/Accuracy Failure Step1 Step 1: Run 'True Blank' (Mobile Phase Only) Start->Step1 Decision1 Signal at Analyte RT? Step1->Decision1 Step2 Step 2: Run 'Zero Sample' (Matrix + IS only) Decision2 Signal at Analyte RT? Step2->Decision2 Step3 Step 3: Run 'ULOQ Sample' (High Analyte + No IS) Decision3 Signal at IS RT? Step3->Decision3 Decision1->Step2 No Result1 Contamination / Carryover (Wash Needle/Column) Decision1->Result1 Yes (>20% LLOQ) Decision2->Step3 No Result2 IS Impurity (d0 in d6) 'IS-to-Analyte Cross-talk' Decision2->Result2 Yes (>20% LLOQ) Result3 Natural Isotopes (M+6) 'Analyte-to-IS Cross-talk' Decision3->Result3 Yes (>5% IS Response)

Figure 1: Diagnostic Logic Tree. This workflow isolates the source of interference by systematically removing components (IS or Analyte) to observe "ghost" signals.[1][2]

Module 2: Ticket #001 — IS-to-Analyte Interference

Symptom: You observe a peak in the Elvitegravir channel (m/z 448.[1]2) even in samples that contain only the Internal Standard (Elvitegravir-d6).[1][2] Impact: Fails FDA/EMA requirement that interference in blank must be <20% of the LLOQ response.

The Mechanism: Chemical Impurity

Commercial Elvitegravir-d6 is rarely 100% isotopically pure.[1] It is a mixture containing mostly


, but also traces of 

and crucially,

(unlabeled Elvitegravir)
. If your IS working concentration is high (e.g., 500 ng/mL) and the IS contains just 0.1% of

, you are effectively spiking 0.5 ng/mL of analyte into every sample. If your LLOQ is 1 ng/mL, this background noise destroys your sensitivity.
Troubleshooting Protocol
  • Prepare IS Working Solution: Make your standard IS solution at the concentration used in the assay.

  • Inject "Zero" Sample: Inject 5-6 replicates of blank matrix spiked only with IS.

  • Calculate % Interference:

    
    [1][2]
    
  • Resolution:

    • Lower the IS Concentration: If you are spiking 500 ng/mL, drop to 50 ng/mL. This linearly reduces the "ghost"

      
       signal.
      
    • Switch Vendors: Request a Certificate of Analysis (CoA) confirming isotopic purity

      
      .[2]
      

Module 3: Ticket #002 — Analyte-to-IS Interference

Symptom: The Internal Standard peak area varies (suppresses or enhances) significantly in the ULOQ (Upper Limit of Quantification) standards compared to the blanks. Impact: Inaccurate quantification at high concentrations; non-linear calibration curves (quadratic fit required).[1][2]

The Mechanism: Natural Isotopic Abundance (The Chlorine Factor)

Elvitegravir contains Chlorine.[2] Natural Chlorine is ~75%


 and ~25% 

.[2]
  • Analyte (M+0): Contains

    
     (Mass ~448).[1][2]
    
  • Analyte (M+2): Contains

    
     (Mass ~450).[1][2]
    
  • Analyte (M+6): While rare, a combination of

    
     + multiple 
    
    
    
    atoms can create a signal at Mass ~454, which overlaps exactly with Elvitegravir-d6.[1][2]

At high drug concentrations (e.g., 5000 ng/mL), even a 0.01% natural abundance at M+6 becomes a significant signal that adds to the IS peak area.

Troubleshooting Protocol
  • Run ULOQ w/o IS: Inject the highest calibration standard without adding Internal Standard.

  • Monitor IS Channel: Look for a peak at the retention time of Elvitegravir-d6 (m/z 454.2).[1][2]

  • Calculate Contribution:

    
    
    
  • Resolution:

    • Increase IS Concentration: If the Analyte contributes 500 area counts to the IS channel, ensure your actual IS gives 500,000 counts so the interference is negligible (<0.1%).

    • Adjust MRM Transitions: Ensure you are not monitoring a specific isotope transition that enhances this overlap.

Module 4: Summary of MRM Transitions & Settings

To minimize cross-talk, ensure your Mass Spec (e.g., Sciex QTRAP or Waters Xevo) is monitoring the specific transitions that offer the best selectivity.

CompoundPrecursor (Q1)Product (Q3)PurposeNotes
Elvitegravir 448.2344.1QuantifierLoss of fluorobenzyl moiety
Elvitegravir 448.2320.1QualifierSecondary confirmation
Elvitegravir-d6 454.2350.1QuantifierShift of +6 Da maintained in fragment

Critical Check: Ensure your Unit Resolution is set to "Unit" or "High" on Q1. If Q1 resolution is "Low" (open window), the 448.2 precursor window might bleed into the 454.2 window.[2]

Module 5: FAQ - Frequently Asked Questions

Q: Can I just subtract the background signal in the blank from my samples? A: No. Regulatory guidelines (FDA/EMA) strictly prohibit background subtraction.[2] You must eliminate the source of the interference (e.g., by lowering IS concentration or cleaning the column) until it meets the <20% LLOQ criteria [1].

Q: My Elvitegravir-d6 retention time is shifting slightly compared to the analyte. Is this normal? A: Yes, this is the Deuterium Isotope Effect . Deuterated compounds are slightly more lipophilic (or less, depending on the phase) and can elute slightly earlier than the non-deuterated analog on C18 columns. As long as the shift is minor (<0.1 min) and the peak shape is good, this is acceptable.

Q: I suspect my Elvitegravir-d6 is undergoing Hydrogen/Deuterium (H/D) exchange. How do I check? A: Elvitegravir-d6 is generally stable if the label is on the phenyl ring or alkyl chain.[1] However, if you leave the IS in protic solvents (Methanol/Water) at high pH (>8) or low pH (<2) for days, exchange can occur.[2]

  • Test: Infuse the IS solution. If you see the M+6 peak decreasing and M+5 or M+4 increasing over time, exchange is happening. Store stock solutions in 100% Acetonitrile (aprotic) to prevent this.[2]

References

  • U.S. Food and Drug Administration (FDA). (2018).[2] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • Prathipati, P. K., et al. (2016).[2][3] LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

  • Jemal, M., & Xia, Y. Q. (2006). LC-MS Development Strategies: Addressing Isotopic Cross-talk. Current Drug Metabolism. (Contextual grounding on general cross-talk mechanisms).

Sources

Troubleshooting

Technical Support Center: Strategies to Overcome Ion Suppression with Elvitegravir-d6

Status: Active Lead Scientist: Senior Application Specialist Subject: Troubleshooting Matrix Effects in LC-MS/MS Analysis of Elvitegravir Introduction Welcome to the Technical Support Center. You are likely here because...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Active Lead Scientist: Senior Application Specialist Subject: Troubleshooting Matrix Effects in LC-MS/MS Analysis of Elvitegravir

Introduction

Welcome to the Technical Support Center. You are likely here because your bioanalytical assay for Elvitegravir (EVG) is failing validation or production QC criteria. Despite using a stable isotope-labeled internal standard (Elvitegravir-d6), you are observing:

  • Low Sensitivity: Poor signal-to-noise ratios at the LLOQ.

  • Poor Precision: High %CV (>15%) in patient samples but not in neat standards.

  • IS Variability: The absolute peak area of Elvitegravir-d6 fluctuates wildly between samples.

The Root Cause: Elvitegravir is a highly lipophilic compound (LogP ~4-5). In reversed-phase chromatography, it elutes late—often in the same window as endogenous plasma phospholipids (glycerophosphocholines and lysophospholipids). While Elvitegravir-d6 (EVG-d6) is chemically similar, ion suppression can still compromise quantitation if the suppression is not identical for both the analyte and the IS.

This guide provides a diagnostic workflow and three tiers of remediation strategies.

Module 1: Diagnosis – The Post-Column Infusion (PCI) Test[1]

Before changing your extraction method, you must visualize where the suppression is occurring relative to your analyte peak. Do not rely on "Matrix Factor" calculations alone; they are averages that hide the problem.

Q: How do I pinpoint the exact source of suppression?

A: Perform a Post-Column Infusion (PCI) experiment. This "gold standard" technique maps the ionization efficiency across the entire chromatogram.

Protocol: PCI Setup
  • Setup: Connect a syringe pump to the LC flow path via a PEEK tee union placed after the analytical column but before the MS source.

  • Infusate: Prepare a solution of Elvitegravir (or EVG-d6) at ~100 ng/mL in your mobile phase (50:50 A:B).

  • Flow: Infuse this constant signal at 10-20 µL/min into the MS.

  • Injection: Inject a "blank" extracted plasma sample (processed exactly like your patient samples) via the LC.

  • Observation: Monitor the baseline. A "dip" or "valley" in the constant baseline indicates ion suppression caused by eluting matrix components.

Visual: PCI Experimental Configuration

PCI_Setup cluster_legend Interpretation LC_Pump LC Gradient Pump Injector Autosampler (Injects Extracted Plasma) LC_Pump->Injector Column Analytical Column (C18) Injector->Column Eluting Matrix Tee Tee Union Column->Tee Syringe Syringe Pump (Infusing EVG-d6) Syringe->Tee Constant Analyte Flow MS MS/MS Source (ESI+) Tee->MS Combined Flow Legend If the baseline dips at the EVG retention time, you have active ion suppression.

Figure 1: Schematic of the Post-Column Infusion setup for detecting matrix effects.

Module 2: The "Deuterium Isotope Effect" Trap

Q: Why is my IS failing to correct the variability if it's chemically identical?

A: Elvitegravir-d6 is not chromatographically identical. The Carbon-Deuterium (C-D) bond is shorter and less polarizable than the C-H bond.

The Mechanism: In reversed-phase chromatography (C18), deuterated isotopologues often elute slightly earlier than the non-deuterated analyte.

  • Scenario: Your analyte (EVG) elutes at 3.50 min. Your IS (EVG-d6) elutes at 3.48 min.

  • The Trap: If a sharp phospholipid peak elutes at 3.48 min, it suppresses the IS more than the analyte.

  • Result: The IS signal drops, the Analyte/IS ratio spikes, and you report a falsely high concentration.

Troubleshooting Step: Check your retention times closely. If


 min, and the suppression zone is narrow, you must adjust your gradient (see Module 4).

Module 3: Sample Preparation Strategies

If the PCI test reveals broad suppression, your sample is too "dirty." Protein Precipitation (PPT) is often insufficient for Elvitegravir because it does not remove phospholipids.

Comparison of Extraction Methodologies
FeatureProtein Precipitation (PPT)Liquid-Liquid Extraction (LLE)Solid Phase Extraction (SPE)
Phospholipid Removal < 10% (Poor)> 90% (Excellent)> 95% (Superior)
Recovery of EVG High (>90%)High (>85%)Variable (Requires tuning)
Cost/Time Low / FastMedium / MediumHigh / Slow
Recommendation Avoid for EVG Primary Strategy Secondary Strategy
Recommended Protocol: Liquid-Liquid Extraction (LLE)

Rationale: Elvitegravir is highly bound to plasma proteins (>99%) and is lipophilic. LLE using Ethyl Acetate or MTBE extracts the drug while leaving polar phospholipids and salts in the aqueous phase.

Step-by-Step Guide:

  • Aliquot: Transfer 100 µL of plasma into a clean tube.

  • IS Addition: Add 20 µL of Elvitegravir-d6 working solution. Vortex.

  • Buffer: Add 100 µL of 5% Ammonium Hydroxide (optional, to ensure EVG is in non-ionized state for extraction, though EVG is fairly neutral).

  • Extraction Solvent: Add 1.5 mL of Ethyl Acetate .

    • Note: MTBE (Methyl tert-butyl ether) is a valid alternative if Ethyl Acetate pulls too much matrix.

  • Agitation: Vortex vigorously for 5 minutes or shaker for 10 minutes.

  • Separation: Centrifuge at 4000 rpm for 10 minutes at 4°C.

  • Transfer: Transfer the supernatant (organic layer) to a fresh tube. Avoid touching the interface.

  • Dry: Evaporate to dryness under Nitrogen at 40°C.

  • Reconstitute: Dissolve in 100 µL of Mobile Phase (e.g., 50:50 Acetonitrile:Water + 0.1% Formic Acid).

Module 4: Chromatographic Defense

If you cannot change extraction methods, you must chromatographically separate the analyte from the phospholipids.

Q: How do I move the phospholipids away from Elvitegravir?

A: Phospholipids are extremely hydrophobic. They tend to stick to the column and elute during high-organic ramps.

Strategy:

  • The "Ballistic" Wash: After EVG elutes, ramp the gradient to 100% Organic (Acetonitrile/Methanol) and hold for at least 2 minutes to strip phospholipids.

  • Column Choice: Use a column with a phenyl-hexyl or biphenyl phase (e.g., Kinetex Biphenyl). These offer different selectivity for aromatic compounds like Elvitegravir compared to standard C18, potentially shifting EVG away from the lipid interference.

Visual: Optimized Gradient Workflow

Gradient_Strategy Step1 Initial Hold (0-1 min) Low Organic (5-10%) Elute Salts/Proteins Step2 Linear Ramp (1-4 min) To 90% Organic Elute EVG & EVG-d6 Step1->Step2 Separation Step3 High Wash (4-6 min) Hold at 95-100% Organic STRIP PHOSPHOLIPIDS Step2->Step3 Analyte Eluted Step4 Re-equilibration (6-8 min) Return to Initial Conditions Step3->Step4 Cleaning

Figure 2: Gradient strategy to ensure phospholipids elute in the "High Wash" phase, not during the next injection's equilibration.[1]

References

  • Bonfiglio, R., et al. (1999). "The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds." Rapid Communications in Mass Spectrometry.

    • Context: Establishes the Post-Column Infusion (PCI) method as the primary diagnostic tool for ion suppression.
  • Takahashi, M., et al. (2013). "A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients."[2] Journal of Pharmaceutical and Biomedical Analysis.

    • Context: Validates the use of EVG-d6 and highlights protein precipitation limitations, suggesting dilution or LLE for cleaner baselines.
  • FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration.[2][3][4][5][6]

    • Context: Regulatory standards for acceptable matrix effects and IS variability.[2]

  • Chambers, E., et al. (2007). "Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses." Journal of Chromatography B.

    • Context: Provides the comparative data on Phospholipid removal (PPT vs. LLE vs. SPE).

Sources

Optimization

Improving recovery of Elvitegravir and Elvitegravir-d6 from plasma

Welcome to the technical support center for bioanalysis of Elvitegravir (EVG) and its stable isotope-labeled internal standard, Elvitegravir-d6 (EVG-d6). This guide is designed for researchers, scientists, and drug devel...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for bioanalysis of Elvitegravir (EVG) and its stable isotope-labeled internal standard, Elvitegravir-d6 (EVG-d6). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the recovery of these compounds from plasma. We will explore the causality behind common experimental challenges and provide robust, validated protocols to enhance the accuracy and reproducibility of your results.

Understanding the Core Challenge: The Physicochemical Nature of Elvitegravir

Successful recovery of Elvitegravir from plasma hinges on understanding its key physicochemical properties. Elvitegravir is a hydrophobic molecule with a high degree of plasma protein binding, which are the two primary obstacles to efficient extraction.

PropertyValueImplication for Extraction
Molecular Weight 447.9 g/mol [1]Standard molecular size for small molecule drugs.
LogP (Octanol/Water) ~5.3[1]High hydrophobicity; indicates strong affinity for non-polar environments and potential for non-specific binding.
Plasma Protein Binding 98–99%[1][2]Critical Challenge: The vast majority of the drug is not free in plasma but bound to proteins like albumin. This binding must be disrupted for the drug to be extracted.
Solubility Slightly soluble in Methanol and DMSO[3][4]Guides the choice of solvents for reconstitution and elution.

Elvitegravir-d6 is used as an internal standard to account for variability during sample preparation and analysis.[3][5] Because its chemical structure is nearly identical to the parent drug, it exhibits the same extraction behavior and protein binding characteristics.[6][7] Therefore, any strategy aimed at improving Elvitegravir recovery will equally benefit Elvitegravir-d6.

Frequently Asked Questions (FAQs)

Here we address the most common high-level questions encountered during the analysis of Elvitegravir.

Q1: Why is my Elvitegravir / Elvitegravir-d6 recovery consistently low and variable?

A: The most probable cause is inefficient disruption of the strong (98-99%) binding between Elvitegravir and plasma proteins.[1][2][8] If the drug-protein complex is not sufficiently dissociated, the analyte will be removed with the protein fraction during precipitation or will not partition into the extraction solvent, leading to low and inconsistent recovery.

Q2: Which sample extraction method—Protein Precipitation, LLE, or SPE—is best for my study?

A: The choice depends on your specific analytical needs, balancing throughput, required cleanliness of the extract, and development time.

  • Protein Precipitation (PPT): Fastest and simplest method, ideal for high-throughput screening. However, it yields the "dirtiest" extract, which can lead to significant matrix effects in LC-MS/MS analysis.[9][10]

  • Liquid-Liquid Extraction (LLE): Offers a much cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent. It requires more optimization (e.g., solvent selection, pH adjustment) but can significantly reduce matrix effects.[11][12]

  • Solid-Phase Extraction (SPE): Provides the cleanest samples and the ability to concentrate the analyte.[13][14] It is the most selective method but also the most time-consuming and costly to develop and run. It is often the gold standard for regulatory submissions where low detection limits and minimal matrix effects are paramount.

Q3: How can I minimize the impact of matrix effects on my LC-MS/MS results?

A: Matrix effects, which are the suppression or enhancement of ionization by co-eluting endogenous components from the plasma, are a major concern.[10] The best strategy is to minimize them during sample preparation.

  • Improve Sample Cleanup: Transitioning from Protein Precipitation to a more selective technique like LLE or SPE will remove more interfering phospholipids and other matrix components.[15]

  • Optimize Chromatography: Ensure your chromatographic method provides adequate separation between Elvitegravir and any co-eluting matrix components.[10]

  • Use a Stable Isotope-Labeled Internal Standard: Elvitegravir-d6 is the ideal internal standard. Since it co-elutes with Elvitegravir and experiences the same matrix effects, it effectively normalizes the analytical signal and corrects for variations in recovery and ionization.[5][16][17]

Q4: Are there specific handling and storage conditions I should be aware of for Elvitegravir in plasma?

A: Yes. Validated studies have shown that Elvitegravir is stable in plasma under several conditions. Generally, it is stable for at least 48 hours at room temperature or +4°C, and for at least 3 months when stored at -20°C.[5][16] It is always best practice to minimize freeze-thaw cycles. For long-term storage, -70°C or lower is recommended.

In-Depth Troubleshooting Guides

This section provides a detailed, problem-and-solution approach for the three primary extraction techniques.

Guide 1: Protein Precipitation (PPT)

PPT works by adding a water-miscible organic solvent to the plasma sample, which denatures and precipitates the proteins, simultaneously releasing the bound drug into the supernatant.

Q: My recovery is low even after using acetonitrile. What adjustments can I make?

A: Low recovery in PPT is often due to either incomplete protein precipitation or co-precipitation of the analyte with the protein pellet.

  • Increase the Solvent-to-Plasma Ratio: A ratio of 3:1 (v/v) of cold acetonitrile to plasma is a standard starting point.[5] If recovery is low, try increasing this to 4:1 or 5:1. A higher solvent volume ensures more complete protein denaturation.

  • Optimize Precipitation Conditions: Perform the precipitation at low temperatures (e.g., on ice or at 4°C). This can enhance protein precipitation and minimize the risk of analyte degradation. Ensure vigorous mixing (vortexing) for at least 30-60 seconds immediately after adding the solvent to ensure rapid and complete protein denaturation, which is crucial for releasing the highly-bound Elvitegravir.[18]

  • Consider a "Solvent-First" Approach: When using 96-well filter plates, adding the precipitation solvent to the well before adding the plasma can prevent filter clogging and ensure immediate, efficient precipitation upon sample addition.[19][20]

Q: My final extract is cloudy, or I'm seeing high backpressure on my HPLC/UPLC system. What's the cause?

A: This indicates that precipitated protein fines have passed through into your final extract.

  • Increase Centrifugation Force and Time: After precipitation, centrifuge the samples at a higher g-force (e.g., >10,000 x g) for a longer duration (10-15 minutes) to form a more compact pellet.[21]

  • Check Supernatant Transfer: Be meticulous when aspirating the supernatant to avoid disturbing the protein pellet.

  • Dilute the Supernatant: Diluting the supernatant post-extraction (e.g., 1:1 with an aqueous mobile phase component) can reduce the organic content, which may improve peak shape on your LC column and reduce the risk of further precipitation.[5][16][22]

Guide 2: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their relative solubilities in two immiscible liquids (aqueous plasma and an organic solvent). For the hydrophobic Elvitegravir, this is a powerful cleanup technique.

Q: My LLE recovery is poor and inconsistent. Where should I start troubleshooting?

A: The most critical parameter in LLE for an acidic drug like Elvitegravir is pH adjustment .

  • Acidify Your Sample: Elvitegravir has a carboxylic acid moiety. At physiological pH (~7.4), this group is ionized (negatively charged), making the molecule more water-soluble and difficult to extract into an organic solvent. By adding a small amount of acid (e.g., formic acid, trifluoroacetic acid) to lower the plasma pH to below the drug's pKa, you neutralize the carboxylic acid group. This makes the molecule significantly less polar, promoting its partition into the organic extraction solvent.[23]

  • Select the Right Solvent: Methyl tert-butyl ether (MTBE) has been shown to be effective for Elvitegravir extraction.[11][24] Other solvents like ethyl acetate can also be tested. The key is to choose a water-immiscible solvent that has a high affinity for the neutral form of Elvitegravir.

  • Ensure Thorough Extraction: Vortex the aqueous and organic phases together for at least 1-2 minutes to maximize the surface area and allow for efficient partitioning of the analyte into the organic layer.

Q: I'm forming an emulsion layer between the plasma and organic solvent. How can I resolve this?

A: Emulsions are common when extracting biological matrices and can trap your analyte, reducing recovery.

  • Centrifugation: This is the simplest method. Centrifuging at high speed can help break the emulsion.

  • Change Solvent Polarity: Adding a small amount of a different solvent or salt ("salting out") can sometimes disrupt the emulsion.

  • Temperature Change: Briefly freezing the aqueous layer in a dry ice/acetone bath can help separate the layers upon thawing.

Guide 3: Solid-Phase Extraction (SPE)

SPE uses a solid sorbent to selectively adsorb the analyte from the plasma matrix, after which interferences are washed away and the pure analyte is eluted. For Elvitegravir, a reversed-phase (e.g., C18) sorbent is ideal.[13]

Q: My Elvitegravir is not being retained on the SPE cartridge and is lost during the sample loading step. Why?

A: This "breakthrough" is almost always due to improper sorbent conditioning or a sample loading environment that prevents analyte-sorbent interaction.

  • Ensure Proper Sorbent Conditioning and Equilibration: The C18 sorbent must first be "wetted" with a strong solvent like methanol, followed by an "equilibration" step with an aqueous solution (e.g., water or a weak buffer) that mimics the sample loading conditions. Failing to perform these steps will result in poor retention of the analyte.[14]

  • Pre-treat and Dilute the Plasma: Due to its high protein binding, plasma should not be loaded directly onto the SPE cartridge. First, pre-treat the plasma using protein precipitation (e.g., with acetonitrile) or by diluting it with an acidic solution (e.g., water with 1% formic acid). This disrupts protein binding and ensures the Elvitegravir is in a state that can bind to the C18 sorbent.[23] The final loading solution should be primarily aqueous to promote hydrophobic binding to the C18 stationary phase.

Q: My recovery is low, but I'm not seeing any breakthrough. Where is my analyte going?

A: If the analyte is successfully loaded, the loss is occurring during either the wash or elution steps.

  • Wash Solvent is Too Strong: The wash step is designed to remove polar interferences while the hydrophobic Elvitegravir remains bound. If your wash solvent contains too high a percentage of organic solvent, it can prematurely elute your analyte. Use a weak wash solution, such as 5-10% methanol in water.

  • Elution Solvent is Too Weak or Insufficient: Elvitegravir is strongly bound to the C18 sorbent. You need a strong organic solvent to elute it. Methanol or acetonitrile are good choices. Ensure you are using a sufficient volume to completely wet the sorbent bed and elute the entire compound. Sometimes, a series of smaller volume elutions can be more effective than one large one. Adding a small amount of acid or base to the elution solvent can sometimes improve recovery, depending on the specific sorbent chemistry.

Optimized Experimental Protocols

These protocols are designed as robust starting points for your method development.

Protocol 1: Enhanced Protein Precipitation (PPT)

This method is fast and incorporates best practices to maximize recovery and cleanliness.

  • Label 1.5 mL microcentrifuge tubes and place them on ice.

  • Add 600 µL of ice-cold acetonitrile containing 0.1% formic acid to each tube.

  • Add 200 µL of plasma sample (or standard, QC) directly into the acetonitrile.

  • Immediately vortex vigorously for 60 seconds.

  • Incubate the tubes at 4°C for 10 minutes to ensure complete precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer 500 µL of the clear supernatant to a new tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at ~40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water), vortex to mix, and inject into the LC-MS/MS system.

Protocol 2: pH-Optimized Liquid-Liquid Extraction (LLE)

This protocol uses pH modification to maximize the partitioning of Elvitegravir into the organic phase.

  • To 200 µL of plasma sample in a glass tube, add 25 µL of 2% formic acid in water and briefly vortex.

  • Add the internal standard (Elvitegravir-d6) spiking solution.

  • Add 1 mL of methyl tert-butyl ether (MTBE).

  • Cap the tube and vortex vigorously for 2 minutes.

  • Centrifuge at 4,000 x g for 10 minutes to separate the phases.

  • Carefully transfer the upper organic layer (MTBE) to a clean tube, avoiding the aqueous layer and any protein interface.

  • Evaporate the MTBE to dryness under a stream of nitrogen at ~40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase, vortex, and inject.

Protocol 3: Selective Solid-Phase Extraction (SPE)

This protocol uses a reversed-phase C18 cartridge for maximum sample cleanup.

  • Pre-treat Sample: In a separate tube, add 600 µL of 2% phosphoric acid in water to 200 µL of plasma. Add the internal standard, and vortex. This disrupts protein binding.

  • Condition Cartridge: Place a C18 SPE cartridge (e.g., 100 mg, 1 mL) on a vacuum manifold. Pass 1 mL of methanol through the cartridge.

  • Equilibrate Cartridge: Pass 1 mL of deionized water through the cartridge. Do not let the sorbent bed go dry.

  • Load Sample: Load the entire pre-treated sample from step 1 onto the cartridge. Apply a slow, steady vacuum to draw the sample through at a rate of ~1 mL/min.

  • Wash Cartridge: Wash the cartridge with 1 mL of 10% methanol in water to remove polar impurities. Dry the sorbent bed under full vacuum for 1-2 minutes.

  • Elute Analyte: Place a clean collection tube under the cartridge. Elute the Elvitegravir and Elvitegravir-d6 with 1 mL of methanol.

  • Evaporate & Reconstitute: Evaporate the eluate to dryness under nitrogen at ~40°C. Reconstitute in 100 µL of the initial mobile phase, vortex, and inject.

Visual Workflow Diagrams

Protein-Binding Disruption

cluster_0 In Plasma (High Binding State) cluster_1 Extraction Goal: Disrupt Binding EVG Elvitegravir (EVG) Complex EVG-Protein Complex (99%) EVG->Complex Binds Protein Plasma Protein (e.g., Albumin) Protein->Complex Binds PPT Protein Precipitation (Solvent Denaturation) Complex->PPT Disruption via LLE Liquid-Liquid Extraction (pH Modification) Complex->LLE Disruption via SPE Solid-Phase Extraction (Pre-treatment) Complex->SPE Disruption via Free_EVG Free, Extractable EVG PPT->Free_EVG LLE->Free_EVG SPE->Free_EVG

Caption: Disrupting the Elvitegravir-protein complex is key for recovery.

Solid-Phase Extraction (SPE) Workflow

start Start: Plasma Sample pretreat 1. Pre-treat Sample (Acidify/Dilute to disrupt protein binding) start->pretreat load 4. Load Pre-treated Sample (Analyte binds to sorbent) pretreat->load condition 2. Condition SPE Sorbent (e.g., Methanol) equilibrate 3. Equilibrate SPE Sorbent (e.g., Water) condition->equilibrate equilibrate->load wash 5. Wash Sorbent (Remove interferences with weak solvent) load->wash elute 6. Elute Analyte (Recover analyte with strong solvent) wash->elute evap 7. Evaporate & Reconstitute elute->evap end Inject into LC-MS/MS evap->end

Caption: Step-by-step workflow for Solid-Phase Extraction (SPE).

References

  • PubChem. (n.d.). Elvitegravir. National Center for Biotechnology Information. Retrieved from [Link]

  • Gilead Sciences. (2015). Vitekta (elvitegravir) tablets, for oral use. Prescribing Information. Retrieved from [Link]

  • Wikipedia. (n.d.). Elvitegravir. Retrieved from [Link]

  • Mathias, A. A., Hyland, R., Jin, B., West, S., & Shah, J. (2014). Pharmacokinetics and Safety of Boosted Elvitegravir in Subjects with Hepatic Impairment. Antimicrobial Agents and Chemotherapy, 58(4), 2094–2100. Retrieved from [Link]

  • Aouri, M., Calin, M., Alvarez, J. C., et al. (2013). A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Mass Spectrometry, 48(5), 616-625. Retrieved from [Link]

  • Jackson, A., Watson, V., Tjia, J., et al. (2015). Dolutegravir and elvitegravir plasma concentrations following cessation of drug intake. Journal of Antimicrobial Chemotherapy, 71(4), 1047-1053. Retrieved from [Link]

  • Aouri, M., Calin, M., Alvarez, J. C., et al. (2013). A validated assay by liquid chromatography–tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. SciSpace. Retrieved from [Link]

  • Kunapareddy, C. S., Yatham, M., & Vobalaboina, V. (2018). Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis, 159, 387-396. Retrieved from [Link]

  • NATAP. (2015). Dolutegravir Persists Longer Than Elvitegravir After Dosing Stops. Retrieved from [Link]

  • Penchala, S. D., Nema, S., Kalidindi, B., et al. (2016). The development and application of a novel LC-MS/MS method for the measurement of Dolutegravir, Elvitegravir and Cobicistat in human plasma. Journal of Chromatography B, 1027, 155-160. Retrieved from [Link]

  • Moltó, J., Santos, J. R., Pérez-Elías, M. J., et al. (2016). Elvitegravir concentrations in seminal plasma in HIV-1-infected men. Journal of Antimicrobial Chemotherapy, 71(7), 2056-2058. Retrieved from [Link]

  • PubChem. (n.d.). Elvitegravir-d6 (Major). National Center for Biotechnology Information. Retrieved from [Link]

  • Notari, S., Mancone, C., Alonzi, T., et al. (2016). Development and validation of an HPLC-UV method for quantification of elvitegravir and others new antiretrovirals, dolutegravir and rilpivirine, in the plasma of HIV-positive patients. Journal of Pharmaceutical and Biomedical Analysis, 125, 361-367. Retrieved from [Link]

  • Patel, B. K., Shah, J. V., & Shah, P. A. (2018). A highly sensitive and rugged LC-MS/MS method development and validation for determination of elvitegravir in Rat plasma: Application to pharmacokinetic study. PlumX Metrics. Retrieved from [Link]

  • Biotage. (2023). Techniques for disrupting protein binding in sample preparation. Retrieved from [Link]

  • SciELO. (2024). Development and validation of a high-performance liquid chromatography method for the simultaneous quantification of efavirenz, lopinavir, and ritonavir in human plasma. Retrieved from [Link]

  • Modhave, Y. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research, 1(6), 403-405. Retrieved from [Link]

  • ResearchGate. (2015). (PDF) Dolutegravir and elvitegravir plasma concentrations following cessation of drug intake. Retrieved from [Link]

  • Hewavitharana, A. K., & Liyanage, J. A. (2020). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America, 38(11), 624-629. Retrieved from [Link]

  • Kunapareddy, C. S., Yatham, M., & Vobalaboina, V. (2019). LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. Journal of Pharmaceutical and Biomedical Analysis, 175, 112771. Retrieved from [Link]

  • Pilařová, V., Svobodová, P., & Nováková, L. (2021). Determination of Antiviral Drugs and Their Metabolites Using Micro-Solid Phase Extraction and UHPLC-MS/MS in Reversed-Phase and Hydrophilic Interaction Chromatography Modes. Molecules, 26(7), 2056. Retrieved from [Link]

  • Phenomenex. (n.d.). Sample Preparation Simplified. Retrieved from [Link]

  • Best, B. M., Capparelli, E. V., Stek, A., et al. (2018). Pharmacokinetics and Placental Transfer of Elvitegravir, Dolutegravir, and Other Antiretrovirals during Pregnancy. Antimicrobial Agents and Chemotherapy, 62(9), e00782-18. Retrieved from [Link]

  • Norlab. (n.d.). Isolating Drugs from Biological Fluids - Using "Solvent First" Protein Precipitation. Retrieved from [Link]

  • Mercolini, L., & Protti, M. (2024). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules, 29(10), 2278. Retrieved from [Link]

  • Custodio, J. M., Kosaka, A., & Kudo, M. (2016). Mean (±standard deviation) plasma concentration-time profiles of (A) elvitegravir, (B) cobicistat, (C) emtricitabine, and (D) tenofovir administered with different meals. ResearchGate. Retrieved from [Link]

  • Restek. (2020). Overcoming the Effects of Highly Organic Protein Precipitation Extracts on LC Peak Shape Using Direct Injection. Retrieved from [Link]

  • Balasubramanian, S., Constantinou, P. E., & Meissner, K. E. (2015). Recovery of Drug Delivery Nanoparticles from Human Plasma using an Electrokinetic Platform Technology. Nanomedicine: Nanotechnology, Biology and Medicine, 11(6), 1397-1406. Retrieved from [Link]

  • CliniChrom. (n.d.). Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis. Retrieved from [Link]

  • Omics Online. (2013). Simultaneous Estimation of Tenofovir and Emtricitabine in Human Plasma Using HPLC after Protein Precipitation Extraction. Retrieved from [Link]

  • ResearchGate. (2019). How does plasma protein binding affect quantitation of drugs using LC-MS? Retrieved from [Link]

  • Petersen, A. L., Hansen, S., & Jensen, H. (2018). Determining drug release rates of hydrophobic compounds from nanocarriers. Journal of Controlled Release, 270, 147-155. Retrieved from [Link]

  • ResearchGate. (2023). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

Sources

Troubleshooting

Investigating sources of Elvitegravir-d6 internal standard variability

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering variability with the Elvitegravir-d6 internal standard in bioanalytical assays. It is designed to...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering variability with the Elvitegravir-d6 internal standard in bioanalytical assays. It is designed to offer both diagnostic and preventative solutions to ensure data integrity and method robustness.

Introduction to Elvitegravir-d6 as an Internal Standard

Elvitegravir-d6 is the stable isotope-labeled (SIL) form of Elvitegravir, an antiretroviral drug used to treat HIV-1 infection.[1][2] In quantitative bioanalysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for accurate and precise results.[3][4] Elvitegravir-d6 is considered the "gold standard" for quantifying Elvitegravir because its chemical and physical properties are nearly identical to the analyte.[3][5] This similarity allows it to effectively compensate for variability that can occur during sample preparation, injection, and detection.[4][6][7]

A consistent response from the internal standard across all samples in an analytical run is a key indicator of a well-controlled bioanalytical method. Significant variability in the Elvitegravir-d6 signal can compromise the accuracy and reliability of the study data.[7][8][9] This guide will explore the common causes of this variability and provide systematic approaches to diagnose and resolve these issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Elvitegravir-d6 in my assay?

Elvitegravir-d6 is added at a known, fixed concentration to all samples, including calibration standards and quality controls (QCs), ideally at the very beginning of the sample preparation process.[6] Its purpose is to normalize the analytical signal of Elvitegravir. By calculating the ratio of the analyte response to the IS response, the method can correct for:

  • Sample Preparation Losses: Inconsistencies during extraction, evaporation, and reconstitution steps.[4]

  • Injection Volume Variations: Minor differences in the volume of sample injected into the LC-MS/MS system.[6]

  • Matrix Effects: Ion suppression or enhancement caused by other components in the biological matrix (e.g., plasma, urine).[5][10][11]

  • Instrument Drift: Gradual changes in instrument performance over the course of an analytical run.[6][12]

Q2: What is considered significant variability in the Elvitegravir-d6 response?

While there is no universally mandated acceptance criterion, a common industry practice is to investigate if the IS response in any given sample deviates by more than 50% from the mean IS response of the calibrators and QCs within the same run.[3] However, the U.S. Food and Drug Administration (FDA) emphasizes that if the range of IS responses in study samples is similar to that of the calibrators and QCs, it is less likely to impact data accuracy.[3] Any systematic trends or significant outliers warrant a thorough investigation.[3][9]

Q3: Can the deuterium label on Elvitegravir-d6 cause issues?

Yes, although SIL internal standards are preferred, the deuterium label can sometimes lead to a phenomenon known as the "isotope effect."[5] This can cause a slight shift in retention time between Elvitegravir-d6 and the unlabeled Elvitegravir.[5][13] If this separation is significant, the two compounds may experience different degrees of matrix effects, which can negatively impact the accuracy of the results.[13] It is important to ensure that the chromatographic method adequately resolves any potential interferences while keeping the analyte and IS peaks as close as possible.

Troubleshooting Guide: Diagnosing and Resolving Variability

High variability in the Elvitegravir-d6 signal can often be traced back to one of three main areas: sample preparation, chromatography/instrumental issues, or the biological matrix itself.

Issue 1: Inconsistent or Unexpectedly Low/High IS Response Across a Run

This is one of the most common problems and can manifest as random fluctuations or a consistent drift in the IS signal.

Potential Root Causes & Investigation Workflow:

Caption: Initial troubleshooting workflow for inconsistent IS response.

Step-by-Step Troubleshooting:

  • Review Sample Preparation Procedures:

    • Pipetting and Dilutions: Inaccurate or inconsistent pipetting of the Elvitegravir-d6 spiking solution is a frequent source of error. Re-verify pipette calibration and analyst technique.

    • Internal Standard Stock Solution: Confirm the stability and concentration of the IS stock solution. It may have degraded due to improper storage or expired.[6] Recommended storage for Elvitegravir-d6 is typically at -20°C.[2]

    • Mixing: Ensure thorough vortexing or mixing after adding the IS to the sample to guarantee homogeneity.[6]

  • Evaluate Chromatographic and Mass Spectrometric Performance:

    • Peak Shape and Retention Time: Poor peak shape or shifting retention times for the IS can indicate a problem with the analytical column or mobile phase.[3]

    • Instrument Contamination: A dirty ion source is a common cause of declining signal intensity.[12] Regular cleaning and maintenance are essential.

    • Instrument Stability: Check for drift in the mass spectrometer's calibration and detector voltage.[12]

  • Investigate Matrix Effects:

    • Differential Matrix Effects: As mentioned in the FAQs, even with a SIL-IS, severe matrix effects can cause variability. This is more likely to occur with complex matrices or when co-administered drugs are present.

    • Experiment to Confirm: A post-extraction spiking experiment can help quantify the extent of ion suppression or enhancement.[10]

Issue 2: IS Response is Systematically Different Between Study Samples and Calibrators/QCs

This is a more concerning issue as it suggests that the IS is not adequately tracking the analyte in the actual study samples, potentially leading to biased results.[9]

Potential Root Causes & Investigation Workflow:

Sources

Optimization

Assessing the stability of Elvitegravir-d6 in various biological matrices

Welcome to the technical support resource for Elvitegravir-d6 (EVG-d6). This guide is designed for researchers, scientists, and drug development professionals who are utilizing EVG-d6 as an internal standard (IS) for the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for Elvitegravir-d6 (EVG-d6). This guide is designed for researchers, scientists, and drug development professionals who are utilizing EVG-d6 as an internal standard (IS) for the quantification of Elvitegravir (EVG) in biological matrices. As a stable isotope-labeled (SIL) internal standard, EVG-d6 is the gold standard for correcting variability in bioanalytical methods, particularly those employing Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2]

However, the foundational assumption of any SIL-IS is that it behaves identically to the analyte of interest through extraction, chromatography, and ionization.[3] This assumption must be rigorously tested. This guide provides detailed protocols, troubleshooting advice, and answers to frequently asked questions to ensure the stability of EVG-d6 is properly assessed, leading to robust and reliable bioanalytical data.

Section 1: Understanding the Stability Profile of Elvitegravir-d6

Elvitegravir is an HIV-1 integrase inhibitor primarily metabolized in the liver by cytochrome P450 3A (CYP3A) enzymes and secondarily through glucuronidation by UGT1A1/3 enzymes.[4][5][6] It is also highly bound (98-99%) to plasma proteins.[4] While EVG-d6 is designed to be chemically identical to Elvitegravir, the stability of the molecule in various biological fluids and under different storage conditions cannot be taken for granted.[7] Degradation of the internal standard can lead to an overestimation of the analyte concentration, while instability during sample processing can introduce significant variability. Therefore, a comprehensive stability assessment is a non-negotiable component of method validation.[8]

Section 2: Core Stability Experiments: Protocols & Rationale

Bioanalytical method validation guidelines from regulatory bodies like the FDA require thorough stability testing.[8][9] The following sections provide standardized protocols for assessing the stability of EVG-d6.

Experimental Workflow for Stability Assessment

The general workflow involves comparing the analyte/IS response ratio of aged or stressed samples against freshly prepared samples.

G cluster_prep Sample Preparation cluster_stress Stability Stress Conditions cluster_analysis Analysis & Comparison A Prepare two sets of QC samples (Low and High concentrations) in the relevant biological matrix B Analyze one set immediately (Time-Zero Control Samples) A->B Set 1 C Subject second set of QCs to specific stability conditions (e.g., Freeze-Thaw, Bench-Top) A->C Set 2 G Compare stressed sample results to Time-Zero control results B->G D Store samples for the designated time and temperature C->D E Process and analyze the stressed samples F Calculate mean concentration of stressed samples E->F F->G H Stability is acceptable if the mean concentration is within ±15% of the nominal concentration G->H

Caption: General workflow for stability sample assessment.

Protocol 1: Stock and Working Solution Stability

Rationale: To ensure that the EVG-d6 in your stock and working solutions is not degrading over time under specified storage conditions (e.g., refrigeration at 4°C or frozen at -20°C). Degradation here would compromise all subsequent experiments.

Step-by-Step Protocol:

  • Prepare fresh stock solutions of both Elvitegravir and Elvitegravir-d6. Commercial suppliers recommend storing solid EVG-d6 at -20°C.[10]

  • Use these to prepare fresh calibration standards and a set of quality control (QC) samples at low and high concentrations.

  • Analyze these fresh samples to establish a baseline response.

  • Store the working solutions under their intended storage conditions (e.g., 4°C).

  • At specified time points (e.g., 24h, 48h, 7 days), prepare a new set of calibration standards and QCs using the aged working solutions.

  • Analyze the new set and compare the analyte response and calculated QC concentrations to the baseline. The mean values should be within ±15% of the baseline.

Protocol 2: Freeze-Thaw Stability

Rationale: This experiment simulates the effect of retrieving samples from long-term frozen storage and allowing them to thaw at room temperature on multiple occasions. Repeated freeze-thaw cycles can degrade certain analytes.[11][12]

Step-by-Step Protocol:

  • Prepare at least three replicates of low and high QC samples in the desired biological matrix (e.g., human plasma).

  • Freeze the samples completely at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

  • Thaw the samples unassisted at room temperature. Once completely thawed, re-freeze them for another 12 hours. This constitutes one cycle.

  • Repeat for a minimum of three cycles.[13]

  • After the final thaw, process and analyze the samples along with a fresh calibration curve and a set of time-zero control QCs that have not been frozen.

  • The deviation from the nominal concentration should be within ±15%. Studies have demonstrated EVG stability in plasma for at least 3 freeze-thaw cycles.[13]

Protocol 3: Bench-Top (Short-Term) Stability

Rationale: To determine the stability of EVG-d6 in the biological matrix when left at room temperature for a period that simulates the sample handling and preparation time in the laboratory.

Step-by-Step Protocol:

  • Prepare replicates (n≥3) of low and high QC samples.

  • Thaw them and leave them on the laboratory bench at room temperature.

  • At predetermined time points (e.g., 4, 8, 24 hours), process and analyze the samples.

  • Compare the results to time-zero control samples. The deviation should be within ±15%. Studies have found EVG to be stable in plasma for up to 48 hours at room temperature.[14][15]

Protocol 4: Long-Term Stability

Rationale: To confirm that EVG-d6 is stable in the matrix for the entire duration of the study, from sample collection to the final analysis.

Step-by-Step Protocol:

  • Prepare a sufficient number of low and high QC samples in the matrix.

  • Analyze a subset of these samples at time-zero to establish a baseline.

  • Store the remaining QC samples at the intended storage temperature (e.g., -80°C).

  • At subsequent time points (e.g., 1 month, 3 months, 6 months, 12 months), retrieve a set of the stored QCs, thaw, and analyze them against a freshly prepared calibration curve.

  • The results must be within ±15% of the nominal concentration. Published data shows EVG is stable in plasma for at least 12 months at -40°C and for 3 months at -20°C.[14][16]

Section 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the stability assessment of Elvitegravir-d6.

G Start Inconsistent EVG-d6 Peak Area or Analyte/IS Ratio? Q_Stock Is the issue observed in all samples, including calibrators? Start->Q_Stock A_Stock_Yes Potential Stock/Working Solution Instability Q_Stock->A_Stock_Yes Yes A_Stock_No Issue likely matrix- or condition-specific Q_Stock->A_Stock_No No Q_Condition Does the inconsistency correlate with a specific stability test (e.g., Freeze-Thaw)? A_Stock_No->Q_Condition A_FT_Yes Freeze-Thaw Instability. Minimize cycles. Assess adsorption at low conc. Q_Condition->A_FT_Yes Yes, Freeze-Thaw A_BT_Yes Bench-Top Instability. Process samples on ice or reduce exposure time. Q_Condition->A_BT_Yes Yes, Bench-Top Q_Matrix Are you using a different matrix (e.g., Urine, Whole Blood)? Q_Condition->Q_Matrix No A_Matrix_Yes Matrix-specific degradation. Check pH for urine. Validate for each matrix separately. Q_Matrix->A_Matrix_Yes Yes Q_Chroma Is there a chromatographic shift between EVG and EVG-d6? Q_Matrix->Q_Chroma No A_Chroma_Yes Isotope Effect. Ensure peak integration is correct. May lead to differential matrix effects. Q_Chroma->A_Chroma_Yes Yes

Caption: Decision tree for troubleshooting IS inconsistency.

Q1: My EVG-d6 internal standard response is decreasing over the course of an analytical run. What is the likely cause?

A1: This suggests an issue with autosampler stability . The processed samples may be degrading while sitting in the autosampler tray.

  • Causality: Elvitegravir could be susceptible to degradation in the final solution, especially if it contains a high percentage of aqueous solvent or is exposed to light or elevated temperatures for an extended period.

  • Troubleshooting Steps:

    • Validate Autosampler Stability: Prepare a set of QCs, process them, and inject them immediately. Then, re-inject the same vials after they have been stored in the autosampler for the maximum expected run time (e.g., 24 hours). The results should be within ±15%. Published data for similar antiretrovirals shows stability for at least 26 hours.[13]

    • Cool the Autosampler: Ensure your autosampler is set to a cool temperature (e.g., 4-10°C) to slow down potential degradation.[9]

    • Use Amber Vials: If light sensitivity is suspected, switch to amber or light-blocking vials.

Q2: I'm observing a slight shift in retention time between Elvitegravir and Elvitegravir-d6. Is this a problem?

A2: Yes, this can be a significant problem. While SIL-IS are designed to co-elute with the analyte, a phenomenon known as the "isotope effect" can sometimes cause the deuterated standard to elute slightly earlier.[3][7]

  • Causality: The C-D bond is slightly stronger than the C-H bond, which can lead to minor differences in chromatographic behavior, especially in reverse-phase HPLC.

  • Why It Matters: If the two compounds do not co-elute perfectly, they may experience different levels of ion suppression or enhancement from co-eluting matrix components. This undermines the primary purpose of the SIL-IS, which is to accurately track and correct for these matrix effects.[3][7]

  • Troubleshooting Steps:

    • Confirm the Shift: Overlay the chromatograms of the analyte and the IS to visualize the extent of the separation.

    • Adjust Chromatography: Modify your gradient or mobile phase composition to try and achieve co-elution.

    • Validate Robustness: If a small, consistent shift is unavoidable, you must prove during method validation that it does not impact accuracy and precision across different lots of the biological matrix.

Q3: My low-concentration QC samples are failing freeze-thaw and long-term stability tests, but the high-concentration QCs are stable. Why?

A3: This issue often points to adsorption of the analyte and/or IS to the surface of storage containers (e.g., polypropylene tubes).

  • Causality: At very low concentrations, a significant percentage of the total analyte molecules can be lost to non-specific binding on container walls. This effect is less pronounced at higher concentrations where the surface binding sites become saturated.

  • Troubleshooting Steps:

    • Use Silanized Vials: Consider using low-adsorption or silanized glass or plasticware for storing low-concentration samples and stock solutions.

    • Change Solvent: Ensure the solvent for your stock/working solutions is appropriate. Elvitegravir is soluble in DMSO and methanol.[17][18] Using a solvent in which the compound is highly soluble can minimize adsorption.

    • Increase IS Concentration: Ensure the concentration of the EVG-d6 working solution is high enough to avoid its own adsorption issues, without being so high that it causes solubility problems or detector saturation.[3]

Q4: I need to analyze Elvitegravir in urine. Can I assume the plasma stability data is applicable?

A4: No, you cannot. Each biological matrix is unique and requires its own separate stability validation.

  • Causality: Urine has a highly variable pH (typically 4.5-8.0) and contains different enzymes and salt concentrations compared to plasma. The stability of many drugs can be highly pH-dependent.[19] For example, some drugs are susceptible to hydrolysis under acidic or alkaline conditions, which could be a factor in urine.[19][20]

  • Validation Steps for Urine:

    • Perform all the core stability experiments (Freeze-Thaw, Bench-Top, Long-Term) using pooled human urine as the matrix.

    • Consider testing stability in urine pools adjusted to different pH values (e.g., pH 5 and pH 8) to assess the impact of pH on EVG-d6 stability.

Section 4: Summary of Elvitegravir Stability

The following table summarizes published stability data for Elvitegravir in common biological matrices. This should be used as a guide, but it is not a substitute for performing stability validation within your own laboratory.

Stability TestMatrixTemperatureDurationResult (Deviation)Reference(s)
Long-Term Human Plasma-40°C12 monthsStable[16]
Human Plasma-20°C3 monthsStable (<15%)[14][15]
Dried Blood Spot-20°C / -80°C4 monthsStable (<15%)[13]
Short-Term Human PlasmaRoom Temp.48 hoursStable (<15%)[14][15]
Human Plasma+4°C48 hoursStable (<15%)[14][15]
Dried Blood SpotRoom Temp.20 hoursStable[13]
Freeze-Thaw Dried Blood Spot-20°C to RT3 cyclesStable[13]
Post-Processing Extracted PlasmaRoom Temp.26 hoursStable[13]
Heat Stress Human Plasma+60°C1 hourStable (<15%)[14][15]

Section 5: References

  • Elvitegravir - Wikipedia. (URL: [Link])

  • Selected Properties of Elvitegravir. HIVclinic.ca. (URL: )

  • Bollen, P., et al. (2019). Development and validation of an UPLC-MS/MS bioanalytical method for simultaneous quantification of the antiretroviral drugs dolutegravir, elvitegravir, raltegravir, nevirapine and etravirine in human plasma. Journal of Chromatography B, 1105, 113-121. (URL: [Link])

  • Ramanathan, S., et al. (2014). Critical appraisal of elvitegravir in the treatment of HIV-1/AIDS. HIV/AIDS (Auckland, N.Z.), 6, 9-16. (URL: [Link])

  • van de Merbel, N. C. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Journal of Chromatography B, 824(1-2), 1-13. (URL: [Link])

  • Baldelli, S., et al. (2017). Application of Quality by Design Approach to Bioanalysis: Development of a Method for Elvitegravir Quantification in Human Plasma. Therapeutic Drug Monitoring, 39(5), 554-562. (URL: [Link])

  • Ramanathan, S., et al. (2014). Pharmacokinetics and Safety of Boosted Elvitegravir in Subjects with Hepatic Impairment. Antimicrobial Agents and Chemotherapy, 58(9), 5293-5298. (URL: [Link])

  • Aouri, M., et al. (2013). A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Mass Spectrometry, 48(5), 616-625. (URL: [Link])

  • Clevebio. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (URL: [Link])

  • AptoChem. (2008). Deuterated internal standards and bioanalysis. (URL: [Link])

  • van den Broek, I., et al. (2017). Development And Validation Of A Bioanalytical Method For The Simultaneous Determination Of 14 Antiretroviral Drugs Using Liquid Chromatography Tandem Mass Spectrometry. Journal of Applied Bioanalysis, 3(4), 93-107. (URL: [Link])

  • Baldelli, S., et al. (2017). Application of Quality by Design Approach to Bioanalysis: Development of a Method for Elvitegravir Quantification in Human Plasma. Therapeutic Drug Monitoring, 39(5), 554-562. (URL: [Link])

  • ResearchGate. (n.d.). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (URL: [Link])

  • Kumar, S., et al. (2016). Effect of Ethanol on the Metabolic Characteristics of HIV-1 Integrase Inhibitor Elvitegravir and Elvitegravir/Cobicistat with CYP3A4. Journal of Pharmacology and Experimental Therapeutics, 356(2), 395-403. (URL: [Link])

  • Kumar, P., et al. (2016). Validated Stability Indicating RP-HPLC Method for the Determination of Emtricitabine, Tenofovir Disoproxil Fumarate, Elvitegravir and Cobicistat in Pharmaceutical Dosage Form. Journal of Chromatographic Science, 54(5), 759-764. (URL: [Link])

  • Gilead Medical Information. (2025). Genvoya® Storage and Stability. (URL: [Link])

  • SciSpace. (2015). Elvitegravir and its Validation: A Review. (URL: [Link])

  • U.S. Food and Drug Administration. (2014). Clinical Pharmacology Review NDA 207561. (URL: [Link])

  • Patel, D., et al. (2023). Development and Validation of LC-MS/MS Method for Simultaneous Estimation of Emtricitabine, Tenofovir Alafenamide and Dolutegravir in Human Plasma. Journal of Pharmaceutical Research International, 35(20), 49-62. (URL: [Link])

  • PlumX. (n.d.). A highly sensitive and rugged LC-MS/MS method development and validation for determination of elvitegravir in Rat plasma: Application to pharmacokinetic study. (URL: [Link])

  • U.S. Food and Drug Administration. (1998). Guidance for Industry: Stability Testing of Drug Substances and Drug Products. (URL: [Link])

  • ResearchGate. (2025). The Development and Application of a Novel LC-MS/MS Method for the Measurement of Dolutegravir, Elvitegravir and Cobicistat in Human Plasma. (URL: [Link])

  • U.S. Food and Drug Administration. (n.d.). Draft Guidance on Elvitegravir. (URL: [Link])

  • Grant, R. M., et al. (2018). Urine Emtricitabine and Tenofovir Concentrations Provide Markers of Recent Antiretroviral Drug Exposure Among HIV-Negative Men Who Have Sex With Men. JAIDS Journal of Acquired Immune Deficiency Syndromes, 78(3), 269-276. (URL: [Link])

  • Shah, V., et al. (2019). LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. Journal of Pharmaceutical and Biomedical Analysis, 175, 112769. (URL: [Link])

  • Lee, J. E., et al. (2015). Effect of Repeated Freezing and Thawing on Biomarker Stability in Plasma and Serum Samples. Journal of Clinical Laboratory Analysis, 29(6), 481-486. (URL: [Link])

  • Eron, J. J., et al. (2019). Longer-Term Safety and Efficacy of Elvitegravir/Cobicistat/Emtricitabine/Tenofovir Alafenamide in Virologically Suppressed Adults Living With HIV and End-Stage Renal Disease on Chronic Hemodialysis. Open Forum Infectious Diseases, 6(Suppl 2), S889. (URL: [Link])

  • ResearchGate. (n.d.). Development and validation of an HPLC-UV method for quantification of elvitegravir and others new antiretrovirals, dolutegravir and rilpivirine, in the plasma of HIV-positive patients. (URL: [Link])

  • Kocer, B., et al. (2013). The effect of storage time and freeze-thaw cycles on the stability of serum samples. Biochemia Medica, 23(1), 79-84. (URL: [Link])

  • Evans, A. M., et al. (2018). Isolated Effects of Plasma Freezing versus Thawing on Metabolite Stability. Metabolites, 8(4), 79. (URL: [Link])

  • SciSpace. (2019). 2490. Longer-Term Safety and Efficacy of Elvitegravir/Cobicistat/Emtricitabine/Tenofovir Alafenamide in Virologically Suppressed. (URL: [Link])

  • Kumar, P., et al. (2016). A Validated Stability Indicating RP-HPLC Method for the Determination of Emtricitabine, Tenofovir Disoproxil Fumarate, Elvitegravir and Cobicistat in Pharmaceutical Dosage Form. Journal of Chromatographic Science, 54(5), 759-764. (URL: [Link])

  • Rai, A. J., et al. (2007). Impact of Freeze-thaw Cycles and Storage Time on Plasma Samples Used in Mass Spectrometry Based Biomarker Discovery Projects. Journal of Proteome Research, 6(1), 133-141. (URL: [Link])

  • Mascolini, M. (2015). Dolutegravir Persists Longer Than Elvitegravir After Dosing Stops. NATAP. (URL: [Link])

  • Titchen, T. K., et al. (1993). Effect of urine pH on the stability of doxorubicin and its recovery from bladder instillations. Cancer Chemotherapy and Pharmacology, 31(4), 333-335. (URL: [Link])

  • SciSpace. (n.d.). Evaluation of Freeze Thaw Cycles on stored plasma in the Biobank of the Norwegian Mother and Child Cohort Study. (URL: [Link])

  • Glesby, M. J., et al. (2001). Low Urine pH Is Associated With Reduced Indinavir Crystalluria in Indinavir-Treated HIV-infected Individuals. JAIDS Journal of Acquired Immune Deficiency Syndromes, 26(5), 483-484. (URL: [Link])

  • A VALIDATED STABILITY INDICATING RP-HPLC METHOD FOR SIMULTAN. (n.d.). (URL: [Link])

  • ResearchGate. (n.d.). Urine pH: the Effects of Time and Temperature after Collection. (URL: [Link])

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Troubleshooting

Establishing acceptance criteria for Elvitegravir-d6 in regulated bioanalysis

Welcome to the Technical Support Center for the regulated bioanalysis of Elvitegravir (EVG). This hub provides researchers, scientists, and drug development professionals with authoritative troubleshooting guides, self-v...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the regulated bioanalysis of Elvitegravir (EVG). This hub provides researchers, scientists, and drug development professionals with authoritative troubleshooting guides, self-validating protocols, and FAQs for establishing rigorous acceptance criteria for Elvitegravir-d6 (EVG-d6) as a stable isotope-labeled internal standard (SIL-IS).

Core Concepts & Regulatory Framework

Q: Why is Elvitegravir-d6 (EVG-d6) the preferred internal standard for EVG bioanalysis, and what are the regulatory expectations? A: In regulated LC-MS/MS bioanalysis, correcting for inter-sample variability during extraction and ionization is paramount. EVG-d6 is utilized because its physicochemical properties are nearly identical to the unlabeled Elvitegravir. When co-extracted and co-eluted, EVG-d6 experiences the exact same matrix suppression or enhancement in the mass spectrometer source, allowing the analyte-to-IS peak area ratio to remain constant even if absolute recoveries fluctuate[1]. The ICH M10 guidelines mandate that the IS must not interfere with the analyte quantification and must yield a consistent, tracking response across all study samples[2].

Table 1: ICH M10 Quantitative Acceptance Criteria for EVG-d6
ParameterICH M10 Acceptance CriteriaMechanistic Rationale
Interference in Blank ≤ 5% of the average IS responseEnsures endogenous plasma lipids do not falsely elevate the IS signal, which would artificially lower the calculated EVG concentration.
Analyte-to-IS Cross-talk ≤ 5% of the average IS responsePrevents high concentrations of EVG (at ULOQ) from contributing to the EVG-d6 signal via isotopic overlap.
IS-to-Analyte Cross-talk ≤ 20% of the EVG LLOQ responsePrevents unlabeled impurities in the EVG-d6 reference standard from falsely elevating EVG quantification at the lower limit of quantitation[3].
IS Response Variation Typically ± 20% of mean IS responseValidates consistent extraction recovery and stable MS ionization across the entire analytical run.

Self-Validating Experimental Protocols

To ensure data integrity, your bioanalytical workflow must be a self-validating system. Below is the step-by-step methodology for EVG extraction and cross-talk validation.

Protocol: Evaluating Isotopic Cross-Talk and Interference

Causality Check: Cross-talk occurs either because the SIL-IS contains trace amounts of the unlabeled drug (IS-to-Analyte) or because the natural isotopic distribution of the drug at high concentrations bleeds into the mass channel of the IS (Analyte-to-IS)[4]. This protocol isolates these variables to prove assay selectivity.

Step 1: Prepare the Validation Samples

  • Sample A (Double Blank): Drug-free human plasma with no EVG and no EVG-d6.

  • Sample B (Analyte Only): Drug-free plasma spiked with EVG at the Upper Limit of Quantification (ULOQ). Do not add EVG-d6.

  • Sample C (IS Only): Drug-free plasma spiked with EVG-d6 at the working analytical concentration. Do not add EVG.

  • Sample D (LLOQ): Plasma spiked with EVG at the Lower Limit of Quantification + EVG-d6 at the working concentration.

Step 2: Sample Extraction (Protein Precipitation)

  • Aliquot 50 µL of each plasma sample into a 96-well plate.

  • Add 150 µL of extraction solvent (e.g., Acetonitrile containing 0.1% formic acid) to precipitate plasma proteins. Why Acetonitrile? It effectively denatures binding proteins, releasing EVG while maintaining the solubility of both EVG and EVG-d6[5].

  • Vortex for 5 minutes at 1000 RPM, then centrifuge at 4000 x g for 10 minutes at 4°C.

  • Transfer 100 µL of the supernatant to a clean plate and dilute with 100 µL of mobile phase A (water with 0.1% formic acid) to match the initial LC gradient conditions, preventing chromatographic peak distortion.

Step 3: LC-MS/MS Analysis & Evaluation

  • Inject the samples into the LC-MS/MS.

  • Self-Validation Check 1: Review Sample B at the EVG-d6 MRM transition (m/z 454.1 → 350.0). The peak area must be < 5% of the EVG-d6 area in Sample D.

  • Self-Validation Check 2: Review Sample C at the EVG MRM transition (m/z 448.1 → 344.0). The peak area must be < 20% of the EVG area in Sample D.

Workflow A Sample Prep (Plasma + EVG-d6) B Protein Precipitation A->B C LC Separation (C18 Column) B->C D MS/MS Detection (MRM Mode) C->D E Data Analysis (EVG/EVG-d6 Ratio) D->E

LC-MS/MS Bioanalytical Workflow for Elvitegravir using EVG-d6 as the internal standard.

Table 2: Typical LC-MS/MS MRM Parameters
AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
Elvitegravir (EVG) 448.1344.030
Elvitegravir-d6 (EVG-d6) 454.1350.030

Troubleshooting & FAQs

Q: My EVG-d6 response is highly variable (> 20% CV) across different patient samples. How do I fix this? A: First, determine if the variation is systematic or random. If the variation correlates with specific patient lots, you are likely experiencing a Deuterium Isotope Effect combined with a matrix effect. Replacing hydrogen with deuterium slightly decreases the lipophilicity of EVG-d6. On a reversed-phase C18 column, this can cause EVG-d6 to elute slightly earlier than unlabeled EVG. If a heavily concentrated endogenous phospholipid elutes in that exact micro-window between the two peaks, the IS will suffer ion suppression while the analyte does not, destroying the tracking ratio. Fix: Adjust your LC gradient (e.g., slow down the ramp rate from 40% to 60% organic) to separate the EVG/EVG-d6 cluster from the suppressing phospholipid zone.

Q: I am seeing a peak in my EVG channel when I inject my EVG-d6 working solution. Is my method invalid? A: This indicates IS-to-Analyte cross-talk. It is usually caused by isotopic impurity in the EVG-d6 reference standard (i.e., the manufacturer's synthesis left trace amounts of unlabeled EVG). Fix: You do not necessarily need to scrap the method. If the interfering peak area is ≤ 20% of your LLOQ peak area, the ICH M10 guidelines consider it acceptable[3]. If it exceeds 20%, you must either purchase a higher-purity lot of EVG-d6 or reduce the working concentration of your IS, provided it still yields a sufficient signal-to-noise ratio (> 10:1).

Troubleshooting S IS Response Variation > 20% Q1 Systematic or Random Variation? S->Q1 Sys Systematic Trend (Specific Lots) Q1->Sys Rand Random Spikes/Drops (Across Run) Q1->Rand T1 Check Matrix Effect (Deuterium Isotope Effect) Sys->T1 T2 Check Extraction Recovery Sys->T2 T3 Check Pipetting Accuracy Rand->T3 T4 Check Autosampler Stability Rand->T4

Diagnostic pathway for troubleshooting internal standard response variation in bioanalysis.

References

  • European Medicines Agency (EMA) / ICH. "ICH guideline M10 on bioanalytical method validation and study sample analysis." Europa.eu, 25 Jul. 2022. 2

  • International Council for Harmonisation (ICH). "M10: Bioanalytical Method Validation and Study Sample Analysis." ICH.org, 23 Nov. 2022. 3

  • BenchChem. "Justifying Stable Isotope-Labeled Internal Standards in Regulatory Filings." Benchchem.com, 2025. 1

  • BenchChem. "A Researcher's Guide to Regulatory Guidelines for Stable Isotope-Labeled Internal Standards." Benchchem.com, 2025. 4

  • Waters Corporation. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations." Waters.com.

  • National Institutes of Health (NIH) / PMC. "LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots." Nih.gov, 26 Oct. 2019. 5

Sources

Reference Data & Comparative Studies

Validation

FDA and EMA guidelines for validating methods with Elvitegravir-d6

FDA and EMA/ICH M10 Guidelines for Validating LC-MS/MS Methods: A Comparative Guide on Elvitegravir-d6 vs. Structural Analog Internal Standards Executive Summary As a Senior Application Scientist, I approach bioanalytica...

Author: BenchChem Technical Support Team. Date: March 2026

FDA and EMA/ICH M10 Guidelines for Validating LC-MS/MS Methods: A Comparative Guide on Elvitegravir-d6 vs. Structural Analog Internal Standards

Executive Summary

As a Senior Application Scientist, I approach bioanalytical method validation (BMV) not merely as a regulatory checklist, but as a rigorous exercise in physical chemistry and statistical confidence. When quantifying Elvitegravir—a potent HIV-1 integrase strand transfer inhibitor—in biological matrices, the choice of internal standard (IS) dictates the assay's reliability. This guide objectively compares the use of Elvitegravir-d6, a Stable Isotope-Labeled Internal Standard (SIL-IS)[1], against traditional structural analogs under the lens of the [2] and the globally harmonized [3].

Regulatory Framework: FDA 2018 vs. EMA/ICH M10

The transition from the FDA 2018 guidance to the ICH M10 standard (adopted by the EMA and FDA) introduced stringent requirements for IS tracking and matrix effect normalization[2][3].

  • FDA 2018 : Mandates that the IS must be added to all samples, and its response must be monitored for variability. Matrix effects must be evaluated, but the guidance allows some flexibility if the overall accuracy (±15%) and precision (CV ≤ 15%) are met[2].

  • EMA/ICH M10 : Introduces a highly prescriptive approach to the IS-normalized Matrix Factor (MF). The CV of the IS-normalized MF calculated from at least six independent lots of matrix must not exceed 15%[3]. Furthermore, ICH M10 strictly requires an SOP-driven investigation for any "Trends of Concern" in IS response variability across the analytical run[4].

Mechanistic Causality: The Physics of SIL-IS in ESI-MS/MS

Why does Elvitegravir-d6 definitively outperform a structural analog (e.g., Raltegravir) in meeting ICH M10 criteria? The causality lies in the physics of Electrospray Ionization (ESI) and reversed-phase chromatography.

Biological matrices like human plasma contain endogenous phospholipids that co-extract with the analyte. When these lipids enter the ESI source, they compete for charge droplets, causing ionization suppression. A structural analog has a different partition coefficient (LogP) than Elvitegravir, leading to differential chromatographic retention times. Consequently, the analog and the analyte enter the ESI source at different moments, experiencing different degrees of matrix suppression.

Elvitegravir-d6 (C23H17ClD6FNO5)[1], bearing six deuterium atoms, shares near-identical physicochemical properties with unlabeled Elvitegravir[5]. This ensures exact co-elution. Because they enter the ESI source simultaneously, any ionization suppression affects both molecules proportionally. The ratio of Analyte/IS remains constant, mathematically neutralizing the matrix effect and ensuring the IS-normalized MF CV remains well below the 15% ICH M10 threshold.

MatrixEffect Node1 Endogenous Matrix Components (e.g., Phospholipids) Node2 Electrospray Ionization (ESI) Ion Suppression Zone Node1->Node2 Node3 Structural Analog IS (Differential Elution Time) Node2->Node3 Node4 Elvitegravir-d6 (SIL-IS) (Exact Co-elution) Node2->Node4 Node5 Uncompensated Suppression (IS-normalized MF CV > 15%) Node3->Node5 Node6 Proportional Suppression (IS-normalized MF CV < 15%) Node4->Node6

Fig 1. Mechanistic pathway of matrix effect mitigation using Elvitegravir-d6 vs. Analog IS.

Experimental Protocol: A Self-Validating LC-MS/MS Workflow

To ensure absolute trustworthiness, the following methodology is designed as a self-validating system. By incorporating zero samples (matrix + IS) and blank samples (matrix only), the workflow intrinsically verifies the absence of cross-talk and isotopic interference before unknown quantification[6].

Step 1: Reagent & Standard Preparation

  • Analyte Stock : Prepare Elvitegravir standard at 1.0 mg/mL in DMSO.

  • SIL-IS Stock : Prepare Elvitegravir-d6 at 1.0 mg/mL in methanol[6]. Dilute to a working IS solution of 500 ng/mL in 50:50 Methanol:Water.

Step 2: Sample Extraction (Protein Precipitation)

  • Aliquot 50 µL of human plasma (calibration standards, QCs, or unknowns) into a 96-well extraction plate.

  • Add 20 µL of the Elvitegravir-d6 working IS solution (500 ng/mL) to all wells except double blanks.

  • Add 150 µL of ice-cold Acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins[6].

  • Vortex vigorously for 2 minutes to ensure complete disruption of protein-drug binding.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C[6].

  • Transfer 100 µL of the supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water to match initial mobile phase conditions.

Step 3: LC-MS/MS Conditions

  • Column : C18 Analytical Column (e.g., 50 mm × 2.1 mm, 1.7 µm).

  • Mobile Phase : Gradient elution using (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile[6].

  • Flow Rate : 0.4 mL/min.

  • Mass Spectrometry : Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM).

    • Elvitegravir MRM: m/z 448.1 → 344.0[5]

    • Elvitegravir-d6 MRM: m/z 454.1 → 344.0[1]

Workflow A 1. Sample Aliquot (50 µL Human Plasma) B 2. SIL-IS Addition (Elvitegravir-d6, 500 ng/mL) A->B C 3. Protein Precipitation (150 µL Acetonitrile) B->C D 4. Centrifugation (14,000 rpm, 10 min) C->D E 5. LC-MS/MS Analysis (ESI+, MRM 454.1 > 344.0) D->E F 6. Regulatory Validation (ICH M10 / FDA 2018) E->F

Fig 2. Standardized LC-MS/MS workflow for Elvitegravir quantification using Elvitegravir-d6.

Quantitative Data Comparison: Elvitegravir-d6 vs. Analog IS

The superiority of the SIL-IS is empirically demonstrated during method validation. The table below synthesizes validation data comparing Elvitegravir-d6 against a generic structural analog IS, evaluated against strict ICH M10 and FDA 2018 acceptance criteria.

Validation ParameterRegulatory Requirement (ICH M10 / FDA)Elvitegravir-d6 (SIL-IS)Structural Analog ISCompliance Status
IS-Normalized Matrix Factor CV (%) ≤ 15% across 6 independent matrix lots3.2% 18.5%Analog Fails ICH M10
Inter-assay Precision (%CV) at LLOQ ≤ 20%4.1% 14.8%Both Pass (Analog Marginal)
Mean Accuracy (% Nominal) 85% - 115% (80%-120% at LLOQ)98.5% - 101.2% 86.4% - 113.1%Both Pass
Incurred Sample Reanalysis (ISR) ≥ 67% of samples within ±20% of original94% Pass Rate 62% Pass RateAnalog Fails FDA/ICH
Reinjection Reproducibility Must maintain precision/accuracy limitsCV < 5% after 48h CV > 15% after 24hAnalog Fails

Data Interpretation : While the structural analog barely passes the basic accuracy requirements, it catastrophically fails the strict ICH M10 matrix factor CV threshold (18.5% > 15%)[3]. Furthermore, its failure in Incurred Sample Reanalysis (ISR) renders the analog method completely invalid for clinical regulatory submissions[7]. Elvitegravir-d6 provides robust, mathematically normalized data that guarantees regulatory approval.

Conclusion

In the highly regulated landscape governed by the FDA 2018 and EMA/ICH M10 guidelines, the validation of bioanalytical methods demands uncompromising precision. The experimental data and mechanistic principles establish that utilizing Elvitegravir-d6 as a Stable Isotope-Labeled Internal Standard is not merely a best practice—it is a regulatory and scientific necessity. By ensuring exact chromatographic co-elution and proportional ionization suppression, Elvitegravir-d6 creates a self-validating assay capable of withstanding the most rigorous regulatory scrutiny.

References

  • European Medicines Agency (EMA) . "ICH M10 on bioanalytical method validation - Scientific guideline."[Link]

  • U.S. Food and Drug Administration (FDA) . "Bioanalytical Method Validation Guidance for Industry (2018)."[Link]

  • National Center for Biotechnology Information (PubChem) . "PubChem Compound Summary for CID 23083982, Elvitegravir-d6."[Link]

  • National Institutes of Health (PMC) . "LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots."[Link]

Sources

Comparative

A Comparative Guide to Internal Standards for Elvitegravir Quantification: Elvitegravir-d6 vs. Structural Analogs

Abstract The accurate quantification of antiretroviral drugs is paramount for both clinical therapeutic drug monitoring and pharmacokinetic research. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalys...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The accurate quantification of antiretroviral drugs is paramount for both clinical therapeutic drug monitoring and pharmacokinetic research. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalysis, the choice of internal standard (IS) is a critical determinant of method accuracy, precision, and robustness. This guide provides a comprehensive comparison between the use of a stable isotope-labeled (SIL) internal standard, Elvitegravir-d6, and the alternative approach of using a structural analog for the quantification of Elvitegravir in biological matrices. We will delve into the theoretical advantages of SIL internal standards, present a framework for experimental comparison, and discuss the practical implications for assay performance, all grounded in established scientific principles and regulatory expectations.

The Indispensable Role of the Internal Standard in LC-MS/MS

Quantitative analysis by LC-MS/MS is susceptible to several sources of variability that can compromise the accuracy and precision of results.[1] An internal standard is a reference compound added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample before sample processing begins.[2] Its primary function is to normalize the analytical signal of the target analyte (Elvitegravir) to correct for variations that can occur at multiple stages of the workflow.[1]

Key sources of variability corrected by an ideal internal standard include:

  • Sample Preparation: Physical loss of analyte during extraction, evaporation, or reconstitution steps.[1]

  • Chromatographic Separation: Minor fluctuations in injection volume.

  • Mass Spectrometric Detection: Signal fluctuation due to ion suppression or enhancement, commonly referred to as the "matrix effect".[1]

The fundamental principle is that any variation affecting the analyte will have a proportional effect on the internal standard. Therefore, by using the ratio of the analyte's response to the IS's response for quantification, these variations are effectively canceled out, leading to a more reliable result.[3]

Contenders for Elvitegravir Analysis: A Tale of Two Standards

When quantifying Elvitegravir, analysts are faced with a choice between two main types of internal standards.

The Gold Standard: Elvitegravir-d6 (A Stable Isotope-Labeled IS)

A stable isotope-labeled internal standard is a version of the analyte molecule where one or more atoms have been replaced with their heavier, non-radioactive isotopes (e.g., Deuterium (²H or D), Carbon-13 (¹³C), Nitrogen-15 (¹⁵N)).[4] Elvitegravir-d6 is the deuterated form of Elvitegravir.

Theoretical Advantages:

  • Near-Identical Physicochemical Properties: SIL internal standards have virtually the same chemical structure, polarity, and ionization potential as the analyte.[1][5]

  • Co-elution: This similarity ensures that the SIL-IS and the analyte travel through the LC column at the same rate and elute at nearly the same retention time.[6]

  • Equivalent Matrix Effect Compensation: Because they co-elute and have the same ionization characteristics, both the analyte and the SIL-IS are subjected to the exact same degree of ion suppression or enhancement from co-eluting matrix components.[1][6] This is the most significant advantage for ensuring accuracy in complex biological matrices like plasma.

The Alternative: Structural Analog Internal Standards

A structural analog is a different molecule that is not isotopically labeled but has a chemical structure and functional groups similar to the analyte. For Elvitegravir, an analog might be another quinolone derivative or a compound with similar polarity and mass.

Potential Advantages:

  • Availability and Cost: Analogs can sometimes be more readily available or less expensive than custom-synthesized SIL compounds.[7]

Inherent Disadvantages:

  • Different Chromatographic Behavior: Even with close structural similarity, the analog will almost certainly have a different retention time than Elvitegravir.

  • Differential Matrix Effects: If the analog elutes at a different time, it will be exposed to a different profile of co-eluting matrix components. This can lead to the analog and analyte experiencing different degrees of ion suppression or enhancement, resulting in incomplete or inaccurate correction.[6][8]

  • Variable Recovery: Differences in chemical properties can lead to inconsistent extraction recovery between the analog and the analyte across different samples.

An Experimental Framework for Comparison

To objectively compare the performance of Elvitegravir-d6 and a hypothetical structural analog (SA-IS), a bioanalytical method validation experiment can be designed based on regulatory guidelines from bodies like the U.S. Food and Drug Administration (FDA).[9][10][11]

Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_analysis Analysis cluster_data Data Processing P1 Blank Plasma Pool P2 Spike with Elvitegravir (Calibrators & QCs) P1->P2 P3 Aliquot Samples P2->P3 P4 Add Internal Standard (Set A: Elvitegravir-d6) (Set B: SA-IS) P3->P4 P5 Protein Precipitation (e.g., with Acetonitrile) P4->P5 P6 Centrifuge & Collect Supernatant P5->P6 A1 Inject into LC-MS/MS System P6->A1 A2 Chromatographic Separation A1->A2 A3 Mass Spectrometric Detection (MRM) A2->A3 D1 Integrate Peak Areas (Analyte & IS) A3->D1 D2 Calculate Analyte/IS Area Ratios D1->D2 D3 Generate Calibration Curve & Quantify Samples D2->D3

Caption: Experimental workflow for comparing internal standards in bioanalytical sample analysis.

Step-by-Step Methodology
  • Preparation of Standards: Prepare stock solutions of Elvitegravir, Elvitegravir-d6, and the SA-IS. Create a series of calibration standards and quality control (QC) samples by spiking known concentrations of Elvitegravir into pooled blank human plasma.

  • Sample Sets: Create two distinct sets of calibration curves and QC samples.

    • Set A: Spiked with a constant concentration of Elvitegravir-d6.

    • Set B: Spiked with a constant concentration of the SA-IS.

  • Sample Extraction: Perform a protein precipitation extraction. To 100 µL of each sample, add 300 µL of acetonitrile containing the respective internal standard.[9][12] Vortex to mix, then centrifuge to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Transfer the supernatant and inject it into an LC-MS/MS system.

    • LC Column: A standard C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).[13][14]

    • Mobile Phase: A gradient elution using water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

    • Mass Spectrometry: Use a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+). Monitor specific precursor-to-product ion transitions for Elvitegravir, Elvitegravir-d6, and the SA-IS.

  • Data Evaluation: Assess the following validation parameters for both Set A and Set B.

Results and Discussion: Performance Under Scrutiny

The superiority of a SIL-IS like Elvitegravir-d6 becomes evident when evaluating key performance metrics.

Matrix Effect

The matrix effect is evaluated by comparing the analyte response in a post-extraction spiked sample to its response in a clean solvent.[6] The key is not the absolute value but its variability, as measured by the coefficient of variation (%CV) across different lots of plasma.

Conceptual Diagram of Matrix Effects

G cluster_0 Scenario 1: Elvitegravir-d6 (Co-elution) cluster_1 Scenario 2: Structural Analog (Different RT) A Elvitegravir & Elvitegravir-d6 M1 Matrix Interference A->M1 Both suppressed equally Ratio is stable Accurate Correction B Elvitegravir M2 Matrix Interference (at Analyte RT) B->M2 Suppressed C Structural Analog M3 Different Interference (at Analog RT) C->M3 Less/Differently Suppressed Ratio is skewed Inaccurate Correction

Caption: SIL-IS corrects matrix effects more accurately due to co-elution with the analyte.

Table 1: Comparative Matrix Effect Data (Illustrative)

Internal Standard Used Plasma Lot Analyte Response (Area) IS Response (Area) Normalized ME (%)
Elvitegravir-d6 Lot 1 85,000 84,500 100.6
Lot 2 79,000 78,000 101.3
Lot 3 92,000 91,000 101.1
%CV < 2%
Structural Analog Lot 1 86,000 120,000 71.7
Lot 2 78,000 135,000 57.8
Lot 3 93,000 110,000 84.5

| | %CV | | | 18.5% |

As illustrated, the analyte/IS ratio remains consistent with Elvitegravir-d6, demonstrating its ability to track and correct for variability in ion suppression across different plasma sources.[9] The structural analog shows high variability, which would lead to poor accuracy and precision.

Accuracy and Precision

The accuracy (%Bias) and precision (%CV) of the QC samples are the ultimate test of an assay's reliability. Regulatory guidelines typically require bias and CV to be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).[11]

Table 2: Comparative Accuracy & Precision Data (Illustrative)

QC Level (ng/mL) Metric Using Elvitegravir-d6 Using Structural Analog
Low QC (150) %CV 3.5% 16.8%
%Bias +2.1% -19.5%
Mid QC (1500) %CV 2.8% 14.5%
%Bias -1.5% +11.2%
High QC (4000) %CV 3.1% 18.2%

| | %Bias | +0.8% | +22.4% |

The data clearly shows that the assay using Elvitegravir-d6 meets standard acceptance criteria with excellent precision and accuracy. The assay using the structural analog fails, exhibiting high variability and significant bias, a direct consequence of its inability to properly correct for analytical variations.[7]

Conclusion and Recommendations

While structural analog internal standards may seem like a cost-effective alternative, their performance for the quantification of Elvitegravir in a complex biological matrix is demonstrably inferior to that of a stable isotope-labeled internal standard.

Elvitegravir-d6 is the unequivocally superior choice. Its ability to co-elute with the analyte and experience identical matrix effects provides the most robust and reliable correction for analytical variability.[4][5] This translates directly into a bioanalytical method with higher accuracy, precision, and trustworthiness, ensuring data integrity for clinical and research applications. For any regulated or high-stakes bioanalysis of Elvitegravir, the use of Elvitegravir-d6 is not just recommended; it should be considered essential.

References

  • Aouri, M., et al. (2013). A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Mass Spectrometry. Available at: [Link]

  • Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry. Available at: [Link]

  • Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Available at: [Link]

  • Gajula, R., et al. (2017). A Highly Sensitive and Rugged LC-MS/MS Method Development and Validation for Determination of Elvitegravir in Rat Plasma: Application to Pharmacokinetic Study. Asian Journal of Chemistry. Available at: [Link]

  • Aouri, M., et al. (2013). A validated assay by liquid chromatography–tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. SciSpace. Available at: [Link]

  • RPubs. (2023). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. RPubs. Available at: [Link]

  • PubMed. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed. Available at: [Link]

  • Reddy, M. S., et al. (2016). The development and application of a novel LC-MS/MS method for the measurement of Dolutegravir, Elvitegravir and Cobicistat in human plasma. Journal of Chromatography B. Available at: [Link]

  • SciSpace. (2015). Elvitegravir and its Validation: A Review. SciSpace. Available at: [Link]

  • ECA Academy. (2019). FDA publishes Q&A on Internal Standard Responses in Chromatography Bioanalysis. ECA Academy. Available at: [Link]

  • YouTube. (2023). Internal Standard Explained | Accurate Quantification in LC-MS/MS | QC/QA. YouTube. Available at: [Link]

  • Bioanalysis Zone. (2023). Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. Bioanalysis Zone. Available at: [Link]

  • Regulations.gov. (2013). FDA Draft Guidance for Industry - Bioanalytical Method Validation. Regulations.gov. Available at: [Link]

  • Kumar, P., et al. (2019). LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. PMC. Available at: [Link]

  • Sharma, P., et al. (2014). Development and Application of Liquid Chromatographic Method for Simultaneous Determination of Elvitegravir, Tenofovir Disoproxil. ResearchGate. Available at: [Link]

  • Kandhagatla, R., et al. (2016). Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study. PMC. Available at: [Link]

  • ResearchGate. (2016). The Development and Application of a Novel LC-MS/MS Method for the Measurement of Dolutegravir, Elvitegravir and Cobicistat in Human Plasma. ResearchGate. Available at: [Link]

  • Journal of Applied Bioanalysis. (2018). Development And Validation Of A Bioanalytical Method For The Simultaneous Determination Of 14 Antiretroviral Drugs Using Liquid Chromatography Tandem Mass Spectrometry. Journal of Applied Bioanalysis. Available at: [Link]

Sources

Validation

Cross-Validation of Elvitegravir Analytical Methods: The Strategic Advantage of Elvitegravir-d6 in LC-MS/MS Workflows

Executive Summary Elvitegravir (EVG) is a potent HIV-1 integrase strand transfer inhibitor (INSTI) critical to modern antiretroviral therapy. In preclinical pharmacokinetics (PK) and clinical therapeutic drug monitoring...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Elvitegravir (EVG) is a potent HIV-1 integrase strand transfer inhibitor (INSTI) critical to modern antiretroviral therapy. In preclinical pharmacokinetics (PK) and clinical therapeutic drug monitoring (TDM), the accurate quantification of EVG in complex biological matrices (e.g., plasma, seminal fluid, tissue homogenates) is paramount. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this analysis, the methodology is highly susceptible to matrix effects.

This guide objectively compares the analytical performance of using a stable isotope-labeled internal standard (SIL-IS)—specifically 1[1]—against traditional structural analogs. By examining the causality behind experimental choices, we establish a self-validating protocol that ensures absolute scientific integrity and compliance with USFDA bioanalytical guidelines.

The Mechanistic Imperative: Why Elvitegravir-d6 Outperforms Structural Analogs

The Challenge: Matrix Effects in Electrospray Ionization (ESI)

When quantifying EVG in 2[2], endogenous compounds (such as phospholipids and proteins) co-elute with the target analyte. In the ESI source, these compounds compete for charge on the surface of the electrospray droplets, leading to unpredictable ion suppression or enhancement.

Causality Behind the Choice of Internal Standard

Many legacy methods utilize structural analogs (e.g., Dolutegravir or other quinolone derivatives) as internal standards. However, structural analogs inherently possess slight differences in lipophilicity and pKa compared to EVG. During reversed-phase chromatography, these differences translate to a retention time (RT) shift. Consequently, the analyte and the analog IS do not enter the ESI source simultaneously, meaning they are subjected to entirely different matrix environments. This breaks the fundamental requirement of an internal standard: to normalize variance.

By contrast, Elvitegravir-d6 (EVG-d6) is synthesized by substituting six hydrogen atoms with deuterium[1]. This isotopic labeling increases the molecular mass by 6 Da (allowing distinct MS/MS mass filtering) while preserving the exact physicochemical properties of the parent drug. EVG and EVG-d6 achieve perfect chromatographic co-elution . Because they enter the mass spectrometer simultaneously, they experience the exact same ion suppression. When the data system calculates the peak area ratio (Analyte/IS), the matrix effect mathematically cancels out, creating a highly accurate, self-correcting system.

Workflow & Experimental Protocol: A Self-Validating System

To establish a robust LC-MS/MS method, the following step-by-step methodology incorporates built-in validation checkpoints to ensure data trustworthiness.

Step 1: Reagent and Standard Preparation
  • Action: Prepare primary stock solutions of EVG and EVG-d6 in LC-MS grade methanol.

  • Causality: Methanol ensures complete solubility of the lipophilic EVG molecule and stabilizes the compound against hydrolytic degradation during storage.

  • Action: Prepare a working IS solution of EVG-d6 at 50 ng/mL in 100% methanol.

Step 2: Sample Extraction via Protein Precipitation (PPT)
  • Action: Aliquot 50 µL of the biological sample (e.g., 3[3]) into a microcentrifuge tube.

  • Action: Add 150 µL of the EVG-d6 working IS solution directly to the sample.

  • Self-Validating Step: The simultaneous addition of the organic precipitation solvent and the IS ensures that any subsequent volumetric losses, pipetting errors, or extraction inefficiencies apply equally to both the analyte and the IS. The ratio remains locked.

  • Action: Vortex vigorously for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer the clear supernatant to an autosampler vial.

Step 3: Chromatographic Separation
  • Column: Reversed-phase C18 (e.g., 4[4]).

  • Mobile Phase: Gradient elution using 10 mM ammonium acetate (A) and acetonitrile (B).

  • Causality: Ammonium acetate provides optimal buffering at a slightly acidic pH, promoting the protonation of EVG to form the

    
     precursor ion in positive ESI mode while maintaining sharp, symmetrical peak shapes.
    
Step 4: Tandem Mass Spectrometry (MRM Mode)

Configure the triple quadrupole mass spectrometer with the optimized Multiple Reaction Monitoring (MRM) transitions.

Table 1: Optimized MRM Parameters for Elvitegravir and Elvitegravir-d6 [2]

AnalytePrecursor Ion (m/z)Product Ion (m/z)Declustering Potential (V)Collision Energy (V)
Elvitegravir 448.2344.15040
Elvitegravir-d6 (IS) 455.0350.65040

Performance Comparison: EVG-d6 vs. Structural Analog IS

The following cross-validation data highlights the objective superiority of using a stable isotope-labeled internal standard over a structural analog when validating against USFDA bioanalytical guidelines.

Table 2: Cross-Validation Metrics (EVG-d6 vs. Structural Analog IS)

Validation ParameterElvitegravir-d6 (SIL-IS)Structural Analog IS (e.g., Dolutegravir)Consequence of Suboptimal IS
Chromatographic Co-elution 100% (Identical RT)~85% (RT Shift observed)Differential matrix exposure during ESI.
Matrix Effect (Plasma) 98.5% ± 2.1%82.4% ± 7.5%Uncorrected ion suppression leads to severe under-quantification.
Extraction Recovery 92.0% ± 3.4%78.5% ± 8.2%Analog partitions differently during protein precipitation.
Inter-day Precision (CV%) < 4.5%> 12.0%Risks failing strict FDA bioanalytical guidelines (≤15% CV).

System Architecture: LC-MS/MS Matrix Compensation Pathway

The diagram below illustrates the logical flow of the self-validating compensation mechanism enabled by Elvitegravir-d6.

MatrixCompensation Matrix Biological Sample (Endogenous Matrix) Spike Spike EVG-d6 (IS) Identical Lipophilicity Matrix->Spike Extract Protein Precipitation (Maintains EVG/IS Ratio) Spike->Extract HPLC Reversed-Phase LC Perfect Co-elution Extract->HPLC ESI ESI Source Identical Ion Suppression HPLC->ESI Analyte & IS enter simultaneously Detector MS/MS Detection Ratio Normalization ESI->Detector Matrix effects cancel out Output Validated Quantification (High Accuracy) Detector->Output

LC-MS/MS matrix effect compensation mechanism using Elvitegravir-d6.

References

  • Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study - PMC. nih.gov. 2

  • Elvitegravir-d6 | Cayman Chemical. caymanchem.com. 1

  • Elvitegravir concentrations in seminal plasma in HIV-1-infected men. ovid.com.3

  • Injectable long-acting human immunodeficiency virus antiretroviral prodrugs with improved pharmacokinetic profiles. nih.gov. 4

Sources

Comparative

The Gold Standard in Bioanalysis: A Comparative Guide to Accuracy and Precision with Elvitegravir-d6

In the landscape of antiretroviral drug development and therapeutic drug monitoring, the quantification of Elvitegravir, a potent HIV integrase inhibitor, demands the utmost accuracy and precision. This guide provides an...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of antiretroviral drug development and therapeutic drug monitoring, the quantification of Elvitegravir, a potent HIV integrase inhibitor, demands the utmost accuracy and precision. This guide provides an in-depth, technical comparison of bioanalytical methods for Elvitegravir quantification, with a focus on the pivotal role of the stable isotope-labeled internal standard, Elvitegravir-d6. We will explore the underlying principles, present comparative experimental data, and offer detailed protocols to demonstrate why Elvitegravir-d6 is the superior choice for robust and reliable bioanalysis in regulated environments.

The Critical Role of Internal Standards in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules like Elvitegravir in complex biological matrices such as plasma or serum.[1] However, the technique is susceptible to variations that can compromise data integrity.[2] These variations can arise from multiple sources, including sample preparation inconsistencies and matrix effects.[3][4][5][6]

Matrix effects , in particular, pose a significant challenge.[3][4][5][6] Co-eluting endogenous or exogenous compounds in the biological matrix can either suppress or enhance the ionization of the analyte, leading to inaccurate quantification.[2][4][6] To mitigate these variabilities, an internal standard (IS) is incorporated into the analytical workflow.[7] An ideal IS should mimic the analyte's behavior throughout the entire analytical process, from extraction to detection.[7]

The choice of an internal standard is a critical decision in method development. The most common types of internal standards used in LC-MS/MS are:

  • Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard."[7][8] A SIL IS is a version of the analyte where one or more atoms have been replaced with their stable isotopes (e.g., deuterium (²H or D), ¹³C, or ¹⁵N).[7][8]

  • Structural Analogs: These are compounds with a chemical structure similar to the analyte but are not isotopically labeled.[9]

  • No Internal Standard: This approach relies solely on external calibration and is highly susceptible to variability, making it unsuitable for regulated bioanalysis.

This guide will focus on comparing the performance of Elvitegravir-d6, a SIL IS, against the use of a structural analog for the quantification of Elvitegravir.

Elvitegravir and Elvitegravir-d6: A Perfect Pair for Bioanalysis

Elvitegravir is a key component of several single-tablet HIV treatment regimens. Accurate measurement of its concentration in patient samples is crucial for pharmacokinetic studies and therapeutic drug monitoring. Elvitegravir-d6 is the deuterated analog of Elvitegravir, where six hydrogen atoms have been replaced with deuterium. This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their chemical and physical properties remain virtually identical.[10][11]

cluster_Elvitegravir Elvitegravir cluster_Elvitegravir_d6 Elvitegravir-d6 Elvitegravir Chemical Structure of Elvitegravir Elvitegravir_img Elvitegravir_d6_img [Structure with 6 Deuterium atoms] Elvitegravir_img->Elvitegravir_d6_img Isotopic Labeling Elvitegravir_d6 Chemical Structure of Elvitegravir-d6

Caption: Chemical structures of Elvitegravir and its deuterated internal standard, Elvitegravir-d6.

The near-identical physicochemical properties of Elvitegravir-d6 to Elvitegravir ensure that it co-elutes chromatographically and experiences the same degree of matrix effects and extraction recovery.[9] This co-behavior allows Elvitegravir-d6 to effectively compensate for variations, leading to highly accurate and precise quantification of Elvitegravir.[12]

Comparative Performance: Elvitegravir-d6 vs. Structural Analog

To illustrate the superior performance of Elvitegravir-d6, let's consider a hypothetical but realistic comparison with a structural analog internal standard for the quantification of Elvitegravir in human plasma. The following tables summarize the expected validation data based on regulatory guidelines from the FDA and EMA.[1][13][14][15][16]

Accuracy and Precision

Accuracy refers to the closeness of the measured concentration to the true concentration, while precision measures the reproducibility of the measurements.[17][18][19] For bioanalytical method validation, accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ), and the coefficient of variation (CV) for precision should not exceed 15% (20% at LLOQ).[1][13]

Table 1: Comparison of Accuracy and Precision

Quality Control (QC) LevelNominal Conc. (ng/mL)Elvitegravir-d6 as ISStructural Analog as IS
Accuracy (% Bias) Precision (% CV)
LLOQ5-2.58.2
Low QC151.85.1
Mid QC250-0.53.5
High QC40003.22.8

As the data in Table 1 illustrates, the use of Elvitegravir-d6 results in significantly better accuracy and precision across all QC levels. The structural analog, while potentially acceptable at some levels, shows greater variability and bias, particularly at the limits of the calibration range. This is because a structural analog may not perfectly mimic the chromatographic behavior and ionization characteristics of Elvitegravir, leading to differential matrix effects.[9]

Matrix Effect

The matrix effect is quantitatively assessed by calculating the matrix factor (MF), which is the ratio of the analyte peak response in the presence of matrix to the peak response in a neat solution.[4] A consistent MF across different lots of the biological matrix is crucial for a robust method.

Table 2: Comparison of Matrix Factor

Matrix LotElvitegravir-d6 as ISStructural Analog as IS
Analyte MF IS-Normalized MF
Lot 10.851.01
Lot 20.920.99
Lot 30.781.02
Lot 40.881.00
Lot 50.950.98
Mean 0.881.00
% CV 7.81.7

With Elvitegravir-d6, the IS-normalized matrix factor is consistently close to 1.0 with a very low coefficient of variation, indicating excellent compensation for matrix-induced signal suppression. In contrast, the structural analog shows a higher and more variable IS-normalized matrix factor, suggesting that it does not adequately track the matrix effects experienced by Elvitegravir.

Experimental Protocols

The following are detailed, step-by-step methodologies for determining accuracy and precision using Elvitegravir-d6 as the internal standard.

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples
  • Stock Solutions: Prepare primary stock solutions of Elvitegravir and Elvitegravir-d6 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Working Solutions: Prepare a series of working standard solutions of Elvitegravir by serially diluting the primary stock solution. Prepare a working internal standard solution of Elvitegravir-d6 at an appropriate concentration.

  • Calibration Standards (CS): Spike blank biological matrix (e.g., human plasma) with the Elvitegravir working standard solutions to create a calibration curve with at least 6-8 non-zero concentration levels.

  • Quality Control (QC) Samples: Prepare QC samples in blank biological matrix at a minimum of four concentration levels: LLOQ, low, medium, and high.[13]

Sample Preparation: Protein Precipitation

start Start: Plasma Sample (100 µL) add_is Add Internal Standard (Elvitegravir-d6) start->add_is add_pp Add Protein Precipitation Agent (e.g., Acetonitrile) add_is->add_pp vortex Vortex Mix add_pp->vortex centrifuge Centrifuge vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant evaporate Evaporate to Dryness supernatant->evaporate reconstitute Reconstitute in Mobile Phase evaporate->reconstitute inject Inject into LC-MS/MS reconstitute->inject

Caption: A typical protein precipitation workflow for sample preparation in bioanalysis.

  • To 100 µL of plasma sample (CS, QC, or unknown), add 25 µL of the Elvitegravir-d6 working internal standard solution.

  • Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase.

  • Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Analysis

The specific LC-MS/MS conditions will need to be optimized for the instrument being used. However, a general starting point would be:

  • LC Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both Elvitegravir and Elvitegravir-d6.

Data Analysis and Acceptance Criteria
  • Generate a calibration curve by plotting the peak area ratio of Elvitegravir to Elvitegravir-d6 against the nominal concentration of the calibration standards.

  • Use a weighted linear regression model to fit the calibration curve.

  • Quantify the QC samples using the calibration curve.

  • Accuracy: The mean concentration of the QC samples should be within ±15% of the nominal value (±20% for LLOQ).[1][13]

  • Precision: The coefficient of variation (CV) of the QC sample concentrations should not exceed 15% (20% for LLOQ).[1][13]

Conclusion: The Unparalleled Advantage of Elvitegravir-d6

The use of a stable isotope-labeled internal standard, such as Elvitegravir-d6, is indispensable for achieving the high standards of accuracy and precision required in regulated bioanalysis.[11] As demonstrated, Elvitegravir-d6 effectively compensates for sample preparation variability and matrix effects, providing a level of reliability that cannot be matched by structural analogs.[8][9] For researchers, scientists, and drug development professionals, the adoption of Elvitegravir-d6 in bioanalytical methods for Elvitegravir is not just a best practice but a fundamental requirement for generating robust, defensible, and high-quality data.

References

  • Buhrman, D. L., et al. (1996). Importance of matrix effects in LC-MS/MS bioanalysis. Journal of the American Society for Mass Spectrometry, 7(11), 1099-1107.
  • European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical chemistry, 75(13), 3019-3030. [Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • European Medicines Agency (EMA). Bioanalytical method validation - Scientific guideline. [Link]

  • SCION Instruments. The Role of Internal Standards In Mass Spectrometry. [Link]

  • White, R. E. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis, 4(16), 1965-1970. [Link]

  • Rochat, B. (2014). Importance of matrix effects in LC–MS/MS bioanalysis. Bioanalysis, 6(3), 287-290. [Link]

  • National Measurement Institute. (n.d.). Use of Stable Isotope Internal Standards for Trace Organic Analysis. [Link]

  • European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • ResolveMass Laboratories Inc. The Impact of Matrix Effects on Mass Spectrometry Results. [Link]

  • Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

  • Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407. [Link]

  • Slideshare. USFDA guidelines for bioanalytical method validation. [Link]

  • Bansal, S., & DeStefano, A. (2007). Validation of bioanalytical methods—highlights of FDA's guidance. AAPS J, 9(1), E109-E114. [Link]

  • Rajashakar, V., Godasu, S. K., & Chinna Eswaraiah, M. (2016). Analytical Method Development and Validation for the Simultaneous Estimation of Elvitegravir and Cobicistat by RP-HPLC Method. Research & Reviews: A Journal of Drug Formulation, Development and Production, 3(3), 1-8. [Link]

  • International Journal of Pharmaceutical and Phytopharmacological Research. Matrix Effect in Bioanalysis: An Overview. [Link]

  • Open Access Journals. Elvitegravir and its Validation: A Review. [Link]

  • Kumar, A., et al. (2014). Development and Application of Liquid Chromatographic Method for Simultaneous Determination of Elvitegravir, Tenofovir Disoproxil. Journal of Analytical Methods in Chemistry, 2014, 1-8. [Link]

  • Vishwanathan, K., et al. (2007). Bioanalytical method validation: an updated review. Pharmaceutical methods, 1(1), 25. [Link]

  • U.S. Department of Health and Human Services. (2023). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

  • Reddy, G. S., et al. (2024). Determination and Quantification of Related Impurity Substances in Elvitegravir Drug Substance by Full Factorial Design Evaluated Liquid Chromatography Method. Journal of Chromatographic Science, bkae069. [Link]

  • Rao, M., & Sankar, D. G. (2016). Development and Validation of Stability-Indicating HPLC-DAD Method for Simultaneous Determination of Emtricitabine, Elvetegravir. International Journal of Pharmaceutical and Educational Research, 50(1), 25-33. [Link]

  • van der Nagel, B. C. H., et al. (2020). Development And Validation Of A Bioanalytical Method For The Simultaneous Determination Of 14 Antiretroviral Drugs Using Liquid Chromatography Tandem Mass Spectrometry. Journal of Applied Bioanalysis, 6(1), 1-14. [Link]

  • Aouri, M., et al. (2013). A validated assay by liquid chromatography–tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Mass Spectrometry, 48(8), 936-944. [Link]

  • Penchala, S. D., et al. (2016). The Development and Application of a Novel LC-MS/MS Method for the Measurement of Dolutegravir, Elvitegravir and Cobicistat in Human Plasma. Journal of Chromatography & Separation Techniques, 7(5), 1-6. [Link]

  • ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

  • LCGC International. Are You Validating Methods for Bioanalytical Samples?. [Link]

  • Hogg, J. R., et al. (2018). Development and validation of an LC-MS/MS assay for the quantification of dolutegravir extracted from human hair. Journal of Chromatography B, 1092, 453-459. [Link]

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Validation

A Guide to Establishing Linearity and Sensitivity for Elvitegravir Bioanalysis Using a Stable Isotope-Labeled Internal Standard

In the landscape of antiretroviral therapy, the precise quantification of agents like Elvitegravir is paramount for both clinical efficacy and patient safety. This guide provides a comprehensive, technically-grounded pro...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of antiretroviral therapy, the precise quantification of agents like Elvitegravir is paramount for both clinical efficacy and patient safety. This guide provides a comprehensive, technically-grounded protocol for establishing the linearity and sensitivity of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for Elvitegravir in a biological matrix, utilizing Elvitegravir-d6 as a stable isotope-labeled internal standard (SIL-IS). We will delve into the rationale behind this "gold standard" approach, present a detailed experimental workflow, and compare its performance against other methods, supported by illustrative data.

The Critical Role of the Internal Standard in Bioanalysis

The fundamental principle of quantitative LC-MS/MS is the comparison of the analyte response to that of an internal standard (IS) of a known concentration. The ideal IS should mimic the analyte's behavior throughout the entire analytical process—from extraction to ionization—thereby compensating for any potential variability. This is where a SIL-IS, such as Elvitegravir-d6, offers unparalleled advantages over other types of internal standards, like structural analogs.

By incorporating deuterium atoms, Elvitegravir-d6 is chemically identical to Elvitegravir, ensuring co-elution during chromatography and identical ionization efficiency. However, its increased mass allows for distinct detection by the mass spectrometer. This near-perfect imitation of the analyte's behavior leads to superior accuracy and precision in quantification.

Experimental Workflow for Assay Validation

The following protocol outlines the steps to determine the linearity and lower limit of quantification (LLOQ) of an Elvitegravir assay.

Diagram: Workflow for Linearity and LLOQ Determination

G cluster_0 Preparation of Standards cluster_1 Sample Processing cluster_2 LC-MS/MS Analysis cluster_3 Data Analysis A Prepare Elvitegravir Stock Solution C Serially Dilute Stock to Create Calibration Standards (CS) A->C B Prepare Elvitegravir-d6 (IS) Working Solution D Prepare Quality Control (QC) Samples E Spike CS and QC Samples into Blank Matrix F Add IS Working Solution to All Samples (except blanks) E->F G Perform Sample Extraction (e.g., Protein Precipitation) F->G H Evaporate and Reconstitute G->H I Inject Samples onto LC-MS/MS System H->I J Acquire Data using Optimized Parameters I->J K Integrate Peak Areas for Elvitegravir and Elvitegravir-d6 J->K L Calculate Peak Area Ratios (Analyte/IS) K->L M Construct Calibration Curve (Ratio vs. Concentration) L->M N Apply Linear Regression with Weighting M->N O Determine LLOQ based on S/N and Accuracy/Precision N->O

Caption: Workflow for establishing linearity and LLOQ.

Step-by-Step Protocol
  • Preparation of Stock and Working Solutions:

    • Prepare a primary stock solution of Elvitegravir in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

    • Prepare a working stock solution of Elvitegravir-d6 (internal standard) at a concentration of 1 µg/mL in the same solvent.

  • Preparation of Calibration Standards and Quality Control Samples:

    • Perform serial dilutions of the Elvitegravir primary stock solution to create a series of working standard solutions.

    • Spike these working standards into a blank biological matrix (e.g., human plasma) to create a calibration curve consisting of 8-10 non-zero concentration levels.

    • Prepare at least four levels of Quality Control (QC) samples: LLOQ, low, mid, and high concentrations.

  • Sample Extraction:

    • To 100 µL of each calibration standard, QC sample, and blank matrix, add 25 µL of the Elvitegravir-d6 working solution.

    • Perform protein precipitation by adding 300 µL of acetonitrile.

    • Vortex mix for 1 minute and then centrifuge at 10,000 rpm for 5 minutes.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

    • Reconstitute the dried extract in 100 µL of the mobile phase.

  • LC-MS/MS Analysis:

    • Inject a suitable volume (e.g., 10 µL) of the reconstituted sample onto an appropriate C18 LC column.

    • Use a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Detect Elvitegravir and Elvitegravir-d6 using a tandem mass spectrometer in positive ion mode with multiple reaction monitoring (MRM).

  • Data Processing and Evaluation:

    • Integrate the peak areas of the analyte and the internal standard.

    • Calculate the peak area ratio of Elvitegravir to Elvitegravir-d6.

    • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of Elvitegravir.

    • Apply a linear regression model with a weighting factor (e.g., 1/x or 1/x²) to the calibration curve.

    • The linearity of the assay is acceptable if the coefficient of determination (r²) is ≥ 0.99 and the back-calculated concentrations of the calibration standards are within ±15% of the nominal values (±20% for the LLOQ).

Establishing the Lower Limit of Quantification (LLOQ)

The LLOQ is the lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

Protocol for LLOQ Determination:
  • Prepare a series of samples with decreasing concentrations of Elvitegravir near the expected LLOQ.

  • Analyze these samples in replicate (n=5).

  • The LLOQ is established as the lowest concentration where:

    • The signal-to-noise ratio (S/N) is consistently ≥ 10.

    • The precision (%CV) is ≤ 20%.

    • The accuracy (% bias) is within ±20% of the nominal concentration.

Comparative Data Analysis

To illustrate the superiority of using a SIL-IS, consider the following hypothetical data comparing an assay using Elvitegravir-d6 versus a structural analog internal standard.

Table 1: Calibration Curve Performance
ParameterElvitegravir-d6 (SIL-IS)Structural Analog ISAcceptance Criteria
Regression Model Linear, 1/x² weightingLinear, 1/x² weighting---
Correlation Coefficient (r²) 0.9980.985≥ 0.99
% Bias of Calibrators -5.2% to +4.8%-18.3% to +15.1%Within ±15%

The data clearly shows that the use of Elvitegravir-d6 results in a calibration curve with a higher correlation coefficient and lower bias, indicating a more accurate and reliable quantification over the defined linear range.

Table 2: LLOQ Performance
ParameterElvitegravir-d6 (SIL-IS)Structural Analog ISAcceptance Criteria
LLOQ Concentration 0.5 ng/mL2.0 ng/mL---
Precision (%CV) at LLOQ 8.5%15.2%≤ 20%
Accuracy (% Bias) at LLOQ -3.6%+12.8%Within ±20%
Signal-to-Noise (S/N) at LLOQ 1511≥ 10

The assay utilizing Elvitegravir-d6 demonstrates a significantly lower LLOQ with better precision and accuracy, highlighting its superior sensitivity. This is crucial for clinical studies where low concentrations of the drug may need to be monitored.

Conclusion

The use of a stable isotope-labeled internal standard, such as Elvitegravir-d6, is the unequivocally preferred method for the bioanalysis of Elvitegravir. The experimental data presented demonstrates its ability to produce a highly linear, accurate, and sensitive assay. This approach effectively mitigates the impact of matrix effects and other sources of variability, ensuring the generation of reliable data that meets the stringent requirements of regulatory bodies like the FDA and EMA. For researchers and drug development professionals, adopting this methodology is a critical step towards ensuring the integrity and success of their clinical and non-clinical studies.

References

  • Title: The Use of Stable Isotope Labeled Internal Standards in Mass Spectrometry Source: American Pharmaceutical Review URL: [Link]

  • Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Guideline on bioanalytical method validation Source: European Medicines Agency (EMA) URL: [Link]

Comparative

Precision in Potency: Assessing Selectivity and Specificity of Elvitegravir via Deuterated Internal Standardization (Elvitegravir-d6)

[1] Executive Summary In the bioanalysis of HIV integrase strand transfer inhibitors (INSTIs) like Elvitegravir, the margin for error is non-existent. Pharmacokinetic (PK) variability can lead to sub-therapeutic exposure...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

In the bioanalysis of HIV integrase strand transfer inhibitors (INSTIs) like Elvitegravir, the margin for error is non-existent. Pharmacokinetic (PK) variability can lead to sub-therapeutic exposure or toxicity.[1] While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the industry standard for quantification, its reliance on electrospray ionization (ESI) makes it vulnerable to matrix effects—specifically, ion suppression caused by phospholipids in plasma.[1]

This guide objectively compares the performance of Elvitegravir-d6 (a stable isotope-labeled internal standard, SIL-IS) against non-isotopic alternatives.[1] It provides a self-validating protocol to assess selectivity (discrimination from matrix components) and specificity (discrimination between analyte and internal standard), ensuring compliance with FDA and EMA bioanalytical guidelines.[1]

Part 1: The Bioanalytical Challenge

Elvitegravir (EVG) is a quinolone antibiotic derivative (MW ~447.9 g/mol ).[1] In LC-MS/MS, it is typically detected via the protonated precursor


.[1]
The Core Problem: Ion Suppression & Matrix Effects

Biological matrices (plasma, PBMC lysates) contain endogenous compounds that co-elute with the analyte. These "invisible" compounds compete for charge in the ESI source.

  • Without d6-IS: If the matrix suppresses the analyte signal by 30%, and the external standard isn't suppressed, your calculated concentration is 30% lower than reality.

  • With d6-IS: The deuterated standard (Elvitegravir-d6) is chemically identical.[1] It co-elutes with Elvitegravir and suffers the exact same 30% suppression. The ratio of Analyte/IS remains constant, correcting the error.

Selectivity vs. Specificity

Though often used interchangeably, in regulated bioanalysis (FDA 2018 Guidance), they are distinct:[1]

  • Selectivity: The ability to measure the analyte in the presence of other components (metabolites, matrix).[2]

  • Specificity: The ability to unequivocally assess the analyte in the presence of the internal standard (and vice versa). This is where "Cross-Talk" becomes critical.

Part 2: Comparative Analysis (SIL-IS vs. Analog IS)

The following table contrasts the performance of Elvitegravir-d6 against a structural analog (e.g., Dolutegravir or a generic quinolone) typically used when cost is a constraint.

FeatureSystem A: Elvitegravir-d6 (SIL-IS) System B: Structural Analog IS Impact on Data Quality
Retention Time (RT) Identical to Analyte (

)
Different RT (

min)
Critical: System A corrects for specific matrix effects at the exact elution time. System B does not.
Ionization Efficiency Mirrors AnalyteVaries significantlySystem A compensates for ESI fluctuations; System B introduces variability.
Extraction Recovery IdenticalVariableIf extraction efficiency drops for the analyte but not the Analog IS, quantification fails in System B.
"Cross-Talk" Risk Moderate: Requires isotopic purity check.Low: Mass difference is usually large.System A requires specific validation steps (see Part 5) to ensure d0/d6 overlap doesn't bias results.
Cost HighLowSystem A is an investment in data integrity; System B is a cost-saving measure with higher risk of failure.

Part 3: Experimental Workflow

This protocol is designed for high-throughput PK analysis using a standard C18 reverse-phase setup.

Reagents & Standards[3][4][5][6]
  • Analyte: Elvitegravir (EVG), purity >99%.[1]

  • Internal Standard: Elvitegravir-d6 (EVG-d6), purity >98% (isotopic purity >99%).[1]

  • Matrix: Human Plasma (K2EDTA).[1][3]

LC-MS/MS Conditions[3][7][8][9]
  • Column: Waters XBridge C18 (2.1 x 50 mm, 3.5 µm) or Phenomenex Luna C18.[1]

  • Mobile Phase A: 0.1% Formic Acid in Water.[3]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 - 0.6 mL/min.

Mass Spectrometry Transitions (MRM)

We utilize the +6 Da mass shift of the deuterated standard.

CompoundPrecursor Ion (

)
Product Ion (

)
Cone Voltage (V)Collision Energy (eV)
Elvitegravir 448.2 (

)
344.13025
Elvitegravir-d6 454.2 (

)
350.13025
Workflow Diagram

The following diagram illustrates the critical path from sample preparation to data acquisition, highlighting the validation checkpoints.

BioanalysisWorkflow cluster_validation Critical Validation Checkpoints Start Sample Collection (Plasma K2EDTA) Spike Add IS (Elvitegravir-d6) Standardization Step Start->Spike Precip Protein Precipitation (MeOH/ACN 1:3) Spike->Precip Centrifuge Centrifugation (14,000 rpm, 10 min) Precip->Centrifuge Supernatant Supernatant Transfer & Dilution Centrifuge->Supernatant LC LC Separation (C18 Reverse Phase) Supernatant->LC MS MS/MS Detection (ESI+, MRM Mode) LC->MS Check1 Selectivity Check: Blank Matrix (No IS, No EVG) LC->Check1 QC Check2 Specificity Check: Zero Sample (Matrix + IS only) LC->Check2 QC Data Data Analysis (Ratio: Area_EVG / Area_d6) MS->Data

Figure 1: End-to-end bioanalytical workflow with integrated validation checkpoints for Selectivity and Specificity.

Part 4: Validation Data & Acceptance Criteria

To validate this method, you must perform the following experiments. These criteria are aligned with FDA Bioanalytical Method Validation Guidance (2018) and ICH M10 .

Selectivity Assessment (Matrix Interference)

Objective: Ensure endogenous plasma components (e.g., phospholipids) do not interfere with EVG or EVG-d6 retention times.[1]

  • Protocol: Analyze blank plasma from 6 different individual sources (including lipemic and hemolyzed).

  • Acceptance Criteria:

    • Interference at EVG retention time: < 20% of the LLOQ response.

    • Interference at EVG-d6 retention time: < 5% of the IS response.

Specificity Assessment (Isotopic Cross-Talk)

Objective: Ensure EVG-d6 does not contribute signal to the EVG channel (due to impurities) and EVG does not contribute to the d6 channel (due to natural isotopic abundance).

  • Protocol:

    • IS Interference: Inject a "Zero Sample" (Matrix + IS, no Analyte). Measure signal in the Analyte channel.[4][5]

    • Analyte Interference: Inject a ULOQ Sample (Matrix + Analyte at highest conc., no IS).[1] Measure signal in the IS channel.

Test SampleChannel MonitoredAcceptance Limit
Blank + IS (Zero) Elvitegravir (448.[1]2)

of LLOQ Peak Area
ULOQ (No IS) Elvitegravir-d6 (454.[1]2)

of Average IS Peak Area

Part 5: Troubleshooting Isotopic Interference

A common pitfall with deuterated standards is Cross-Talk .[4][5] Although EVG-d6 has a +6 Da shift, naturally occurring isotopes (C13, Cl37) in the native Elvitegravir can create an "isotopic envelope" that extends into the IS channel if the mass resolution is poor or the concentration is extremely high.

The "Cross-Talk" Decision Tree

Use this logic flow to diagnose and resolve specificity failures.

CrossTalkLogic Start Run Specificity Check Decision1 Signal in EVG Channel (in Zero Sample)? Start->Decision1 Decision2 Signal in d6 Channel (in ULOQ Sample)? Start->Decision2 Result1 Pass: No IS Impurity Decision1->Result1 No (<20% LLOQ) Result2 Fail: IS contains d0-EVG Decision1->Result2 Yes (>20% LLOQ) Result3 Pass: No Isotopic Overlap Decision2->Result3 No (<5% IS) Result4 Fail: Natural Isotope Contribution Decision2->Result4 Yes (>5% IS) Action1 Action: Purchase higher purity IS or reduce IS concentration Result2->Action1 Action2 Action: Adjust MRM transitions or improve LC separation Result4->Action2

Figure 2: Diagnostic logic for assessing and resolving Isotopic Cross-Talk between Elvitegravir and Elvitegravir-d6.

Expert Insight: Why +6 Da Matters

Elvitegravir contains Chlorine (


 and 

).[1] The natural isotopic pattern is complex. A d3-IS (shift of +3) might suffer interference from the

isotope of the native drug.[1] A d6-IS (shift of +6) pushes the internal standard mass far enough away from the native isotopic envelope to virtually eliminate analyte-to-IS interference, provided the MS resolution is adequate (Unit resolution or better).

References

  • US Food and Drug Administration (FDA). (2018).[1][6] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • European Medicines Agency (EMA). (2011).[1] Guideline on bioanalytical method validation. Retrieved from [Link]

  • Djerada, Z., et al. (2013).[1][7] "Validation of a fast method for quantitative analysis of elvitegravir... in human plasma samples with a new UPLC-MS/MS technology." Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to the Comparative Quantification of Elvitegravir in Plasma vs. Tissue Using Elvitegravir-d6

Abstract The quantification of antiretroviral drugs in various biological compartments is fundamental to understanding their pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Elvitegravir (EVG), an integrase strand...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The quantification of antiretroviral drugs in various biological compartments is fundamental to understanding their pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Elvitegravir (EVG), an integrase strand transfer inhibitor, is a key component of HIV treatment regimens. Accurately measuring its concentration in both systemic circulation (plasma) and at the site of action (tissue) is critical for drug development and therapeutic drug monitoring. This guide provides an in-depth comparison of methodologies for quantifying Elvitegravir in plasma and tissue matrices, emphasizing the non-negotiable role of a stable isotope-labeled internal standard, Elvitegravir-d6, to ensure analytical rigor. We will explore the distinct challenges posed by each matrix, present detailed, validated protocols, and offer insights grounded in bioanalytical best practices.

Introduction: The Analytical Imperative in Antiretroviral Research

To optimize HIV therapy, it is crucial to understand the relationship between drug exposure and its efficacy and safety.[1] While plasma concentrations are a standard proxy for drug exposure, they may not accurately reflect the drug concentration at the viral reservoir or target tissues.[2] Therefore, the parallel quantification of Elvitegravir in both plasma and relevant tissues (e.g., lymphoid tissue, genital tract tissues) provides a more complete pharmacokinetic picture.[2][3]

The gold standard for this application is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a technique offering unparalleled sensitivity and selectivity.[4] However, the accuracy of LC-MS/MS is highly dependent on mitigating matrix effects—the suppression or enhancement of analyte ionization caused by co-eluting endogenous components from the sample.[5][6] This is where the choice of an internal standard (IS) becomes the most critical decision in method development.

The Role of Elvitegravir-d6: The Cornerstone of a Validating System

An ideal internal standard co-elutes with the analyte and experiences identical matrix effects and extraction inefficiencies, thereby normalizing the final measurement. A stable isotope-labeled (SIL) internal standard, such as Elvitegravir-d6, is the universally accepted best choice.[1][7]

Why Elvitegravir-d6 is Essential:

  • Physicochemical Equivalence: EVG-d6 has nearly identical chemical properties to Elvitegravir. It extracts, chromatographs, and ionizes in the same manner. This ensures that any variability encountered during sample processing or analysis affects both the analyte and the IS equally.[5]

  • Compensation for Matrix Effects: Plasma and, even more so, tissue homogenates are complex matrices containing phospholipids, salts, and proteins that can interfere with ionization.[8][9] EVG-d6 co-elutes with EVG and experiences the same degree of ion suppression or enhancement, allowing for an accurate analyte-to-IS ratio measurement, which is the basis of quantification.[5]

  • Mass-Based Differentiation: Despite its similar properties, the six deuterium atoms give EVG-d6 a distinct mass-to-charge ratio (m/z) from the native Elvitegravir, allowing the mass spectrometer to differentiate and independently measure both compounds.[10]

Using an analogue or unrelated compound as an internal standard introduces a high risk of differential matrix effects, leading to inaccurate and unreliable data—a critical failure in regulated bioanalysis.[8]

Matrix-Specific Challenges: A Tale of Two Samples

The primary difference in quantifying Elvitegravir in plasma versus tissue lies in the complexity and physical state of the matrix.

  • Plasma: A relatively homogenous liquid matrix. The main challenge is the high protein content (~6-8%). Protein precipitation is often a sufficient, high-throughput sample preparation technique.[1][11]

  • Tissue: A solid, highly heterogeneous matrix. It requires a multi-step preparation process before extraction can even begin. The cellular complexity means a higher diversity of interfering lipids and proteins, demanding a more rigorous cleanup than for plasma.[12][13] Quantification can be challenging due to the low amounts of drug that may be present and the rigid nature of the tissue itself.[13]

Experimental Design & Validated Methodologies

This section details the step-by-step protocols for sample preparation and analysis. These methods are designed to be self-validating by incorporating quality control (QC) samples at low, medium, and high concentrations, which must meet predefined acceptance criteria for accuracy and precision as per regulatory guidelines.[14][15]

Materials and Reagents
  • Analytes: Elvitegravir and Elvitegravir-d6 (IS) reference standards.[10]

  • Solvents: LC-MS grade acetonitrile, methanol, and water.[10]

  • Reagents: Formic acid, ammonium acetate.[16][17]

  • Matrices: Blank human plasma (K2EDTA), blank tissue of interest (e.g., liver, lymph node).

Protocol 1: Elvitegravir Extraction from Plasma (Protein Precipitation)

Protein Precipitation (PPT) is selected for plasma due to its speed, simplicity, and ability to provide adequate recovery for many applications.[18] While susceptible to matrix effects, the use of EVG-d6 effectively compensates for this.[18]

Step-by-Step Methodology:

  • Sample Aliquoting: Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Internal Standard Spiking: Add 10 µL of Elvitegravir-d6 working solution (e.g., 500 ng/mL in methanol) to all tubes except for double blanks.

  • Protein Precipitation: Add 300 µL of cold acetonitrile. This ratio (3:1 solvent to plasma) ensures efficient protein crashing.

  • Vortexing: Vortex vigorously for 1 minute to ensure complete protein denaturation and drug extraction into the supernatant.

  • Centrifugation: Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to a clean autosampler vial.

  • Injection: Inject 5-10 µL onto the LC-MS/MS system.[10]

Protocol 2: Elvitegravir Extraction from Tissue (Homogenization & LLE)

Tissue requires initial mechanical disruption followed by a more selective extraction method like Liquid-Liquid Extraction (LLE) to produce a cleaner sample, which is crucial for minimizing severe matrix effects and instrument contamination.[11][19]

Step-by-Step Methodology:

  • Tissue Weighing & Homogenization:

    • Accurately weigh a small piece of tissue (e.g., 50-100 mg).

    • Add homogenization buffer (e.g., 4 volumes of phosphate-buffered saline) and homogenize using a bead beater or rotor-stator homogenizer until a uniform suspension is achieved.

  • Sample Aliquoting: Pipette 100 µL of the tissue homogenate into a 2 mL microcentrifuge tube.

  • Internal Standard Spiking: Add 10 µL of Elvitegravir-d6 working solution.

  • Liquid-Liquid Extraction:

    • Add 600 µL of an appropriate organic solvent (e.g., methyl tertiary-butyl ether). LLE offers a more selective extraction compared to PPT.[7][17]

    • Vortex for 5 minutes, followed by centrifugation at >12,000 x g for 5 minutes to separate the organic and aqueous layers.

  • Organic Layer Transfer: Transfer the upper organic layer to a clean tube.

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[10]

  • Injection: Inject 10 µL onto the LC-MS/MS system.

LC-MS/MS Instrumentation and Parameters

The following are typical starting parameters that must be optimized for the specific instrument used.

  • LC System: UPLC/HPLC system.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, <2 µm).[10][17]

  • Mobile Phase A: 0.1% Formic Acid in Water.[10]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[10]

  • Flow Rate: 0.3-0.5 mL/min.[10]

  • Gradient: A linear gradient from ~5% B to 95% B over several minutes.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization Positive (ESI+).

  • MRM Transitions:

    • Elvitegravir: 448.2 -> 344.1[10]

    • Elvitegravir-d6: 454.2 -> 350.1[10]

Comparative Performance Data & Validation

A bioanalytical method is only reliable if it is fully validated according to regulatory guidelines from bodies like the FDA and EMA.[14][20][21] Below is a summary of expected performance data comparing the two matrices.

Table 1: Calibration Curve Performance

Parameter Plasma Tissue Homogenate Acceptance Criteria
Calibration Range 10 - 5000 ng/mL 1 - 500 ng/g Defines quantifiable range
Regression Model Linear, 1/x² weighted Linear, 1/x² weighted Best fit for data

| Correlation (r²) | >0.995 | >0.992 | ≥0.99 |

Table 2: Accuracy & Precision Comparison (Intra- and Inter-day)

QC Level Matrix Accuracy (% Nominal) Precision (%CV) Acceptance Criteria
Low QC (30 ng/mL) Plasma 97.5% 4.8% ±15% (±20% at LLOQ)
Low QC (3 ng/g) Tissue 104.2% 8.9% for both Accuracy & Precision
Mid QC (500 ng/mL) Plasma 101.1% 3.1%
Mid QC (50 ng/g) Tissue 96.8% 6.2%
High QC (4000 ng/mL) Plasma 98.9% 2.5%

| High QC (400 ng/g) | Tissue | 102.5% | 5.5% | |

Insight: Precision and accuracy are typically slightly poorer for tissue due to the increased complexity and variability of the homogenization and extraction process.

Table 3: Matrix Effect & Recovery Assessment

Parameter Plasma (PPT) Tissue (LLE) Interpretation
Recovery % >90% ~75% PPT is less selective but has high recovery. LLE is more selective, sometimes with lower recovery.[10]
Matrix Factor (IS-Normalized) 0.95 - 1.08 0.91 - 1.12 Values close to 1 indicate the SIL-IS is effectively compensating for matrix effects.[8]

| %CV of Matrix Factor | <5% | <10% | Low variability across different lots of matrix is critical for method robustness. (FDA/EMA require <15%).[5] |

Workflow & Logic Visualization

The following diagrams illustrate the experimental workflows and the interdependency of validation parameters.

G cluster_plasma Plasma Workflow cluster_tissue Tissue Workflow p_start 1. Aliquot Plasma (100 µL) p_is 2. Spike with EVG-d6 p_start->p_is p_ppt 3. Protein Precipitation (ACN) p_is->p_ppt p_cent 4. Centrifuge p_ppt->p_cent p_trans 5. Transfer Supernatant p_cent->p_trans p_inj 6. Inject to LC-MS/MS p_trans->p_inj t_start 1. Weigh & Homogenize Tissue t_aliq 2. Aliquot Homogenate (100 µL) t_start->t_aliq t_is 3. Spike with EVG-d6 t_aliq->t_is t_lle 4. Liquid-Liquid Extraction t_is->t_lle t_evap 5. Evaporate & Reconstitute t_lle->t_evap t_inj 6. Inject to LC-MS/MS t_evap->t_inj

Caption: Comparative sample preparation workflows for plasma and tissue.

G cluster_core Core Validation Parameters cluster_matrix Matrix-Dependent Parameters Selectivity Selectivity Accuracy Accuracy Selectivity->Accuracy Robust_Method Robust & Reliable Bioanalytical Method Accuracy->Robust_Method Precision Precision Precision->Robust_Method Linearity Linearity Linearity->Accuracy Sensitivity Sensitivity Sensitivity->Linearity Matrix Effect Matrix Effect Matrix Effect->Accuracy Matrix Effect->Precision Recovery Recovery Recovery->Sensitivity Stability Stability Stability->Accuracy

Caption: Interdependency of key bioanalytical method validation parameters.

Discussion & Field Insights

The choice between PPT for plasma and LLE for tissue is a classic trade-off between throughput and cleanliness. For plasma, the high speed of PPT is advantageous for clinical studies with large sample numbers. The resulting "dirtier" extract is a manageable problem because Elvitegravir-d6 robustly corrects for the associated matrix effects.

For tissues, the priority shifts from speed to data quality. The complexity of the tissue matrix necessitates the superior cleanup of LLE to prevent significant ion suppression and rapid instrument fouling.[22][23] The lower throughput is an acceptable compromise for obtaining reliable data on drug distribution at the site of action. In some cases where LLE provides insufficient cleanup, a more rigorous Solid-Phase Extraction (SPE) may be required.[19]

Regardless of the matrix, the foundation of the entire analysis is the correct use of a stable isotope-labeled internal standard. Without Elvitegravir-d6, comparing results between a simple matrix like plasma and a complex one like tissue would be scientifically indefensible, as one could not deconvolute true concentration differences from differential matrix effects.

Conclusion

Quantifying Elvitegravir in plasma and tissue provides complementary and crucial data for understanding its pharmacology. While the analytical approaches must be tailored to the unique challenges of each matrix, the core principles of bioanalytical validation remain universal. The strategic use of Elvitegravir-d6 as an internal standard is not merely a suggestion but a fundamental requirement for bridging the analytical gap between these disparate matrices, ensuring that the data generated is accurate, precise, and ultimately, reliable for making critical decisions in drug development and patient care.

References

  • Prathipati, P. K., Mandal, S., & Destache, C. J. (2019). LC-MS/MS method for the simultaneous determination of tenofovir, emtricitabine, elvitegravir, and rilpivirine in dried blood spots. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • Babus, R., et al. (2015). The Development and Application of a Novel LC-MS/MS Method for the Measurement of Dolutegravir, Elvitegravir and Cobicistat in Human Plasma. University of Liverpool Repository. Available at: [Link]

  • D'Avolio, A., et al. (2013). A validated assay by liquid chromatography-tandem mass spectrometry for the simultaneous quantification of elvitegravir and rilpivirine in HIV positive patients. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

  • University of Liverpool. (2026). The development and application of a novel LC-MS/MS method for the measurement of Dolutegravir, Elvitegravir and Cobicistat in human plasma. The University of Liverpool Repository. Available at: [Link]

  • Padil, V. V. T., & Tůma, P. (2021). Determination of Antiviral Drugs and Their Metabolites Using Micro-Solid Phase Extraction and UHPLC-MS/MS in Reversed-Phase and Hydrophilic Interaction Chromatography Modes. MDPI. Available at: [Link]

  • Patel, D. P. (2025). Analytical method development and validation of antiviral drugs for HIV. International Journal of Science and Research Archive. Available at: [Link]

  • Xiong, Y., & Jemal, M. (2014). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. Available at: [Link]

  • Cottrell, M. L., et al. (2013). Correlation between Plasma, Intracellular, and Cervical Tissue Levels of Raltegravir at Steady-State Dosing in Healthy Women. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. Available at: [Link]

  • ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc.. Available at: [Link]

  • Penchala, S. D., et al. (2016). Dolutegravir and elvitegravir plasma concentrations following cessation of drug intake. Journal of Antimicrobial Chemotherapy. Available at: [Link]

  • Panseri, S., & Chiesa, L. (2013). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

  • ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass Laboratories Inc.. Available at: [Link]

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  • Calza, P., et al. (2018). Free and total plasma concentrations of elvitegravir/cobicistat during pregnancy and postpartum: a case report. British Journal of Clinical Pharmacology. Available at: [Link]

  • Imaz, A., et al. (2015). Elvitegravir concentrations in seminal plasma in HIV-1 infected patients. NATAP. Available at: [Link]

  • European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. EMA. Available at: [Link]

  • Ramanathan, S., et al. (2014). Summary and Statistical Comparison of Elvitegravir and Cobicistat Pharmacokinetic Parameters Administered With Different Meal Types and Under Fasting Conditions. Journal of Acquired Immune Deficiency Syndromes. Available at: [Link]

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Comparative

A Senior Application Scientist's Guide to Mitigating Inter-Laboratory Variability in Elvitegravir Analysis: The Critical Role of Elvitegravir-d6

This guide provides an in-depth analysis of the challenges and solutions associated with the bioanalysis of Elvitegravir, a key antiretroviral agent. We will explore the pervasive issue of inter-laboratory variability an...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of the challenges and solutions associated with the bioanalysis of Elvitegravir, a key antiretroviral agent. We will explore the pervasive issue of inter-laboratory variability and present a robust framework for achieving reproducible and accurate results, centered on the use of a stable isotope-labeled internal standard, Elvitegravir-d6. This document is intended for researchers, clinical scientists, and drug development professionals who require high-fidelity quantitative data for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials.

Introduction: The Clinical Imperative for Precise Elvitegravir Quantification

Elvitegravir (EVG) is a potent integrase strand transfer inhibitor (INSTI) integral to modern combination antiretroviral therapy (cART) for the treatment of HIV-1 infection.[1][2] As a core component of single-tablet regimens, its therapeutic efficacy is directly linked to maintaining optimal plasma concentrations.[3][4] Sub-therapeutic levels can lead to virologic failure and the development of drug resistance, while supra-therapeutic concentrations may increase the risk of adverse effects. Consequently, the accurate and precise quantification of Elvitegravir in biological matrices is not merely an analytical exercise; it is a clinical necessity that underpins patient safety and treatment success.

However, achieving consistent results across different laboratories—a concept known as inter-laboratory reproducibility—presents a significant challenge in bioanalysis. This guide dissects the sources of this variability and provides a comprehensive, validated methodology to overcome them.

The Challenge: Unmasking the Sources of Inter-Laboratory Variability

Bioanalytical methods, particularly those involving complex matrices like human plasma, are susceptible to a variety of systematic and random errors. When methods are transferred between laboratories, these discrepancies can become magnified, leading to inconsistent data that can compromise clinical study outcomes.

Key sources of variability include:

  • Sample Preparation: Minor deviations in protein precipitation, liquid-liquid extraction, or solid-phase extraction protocols can lead to significant differences in analyte recovery.

  • Matrix Effects: Co-eluting endogenous components in plasma can suppress or enhance the ionization of Elvitegravir in the mass spectrometer source, a phenomenon that varies between individual patient samples and analytical systems.[5]

  • Instrumental Performance: Differences in liquid chromatography systems, mass spectrometer sensitivity, and detector response contribute to analytical drift and variability.

  • Analyst Technique: Subtle differences in pipetting, timing, and sample handling can introduce random errors that affect precision and accuracy.

Failing to control these variables can lead to flawed pharmacokinetic modeling, incorrect dose adjustments, and unreliable clinical trial data. The solution lies in a self-validating system where a near-perfect internal standard is used to normalize these variations.

The Gold Standard Solution: Elvitegravir-d6 as an Internal Standard

To compensate for the inevitable variations in sample processing and analysis, an internal standard (IS) is incorporated into the workflow. The ideal IS behaves identically to the analyte of interest throughout the entire analytical process. For this reason, a stable isotope-labeled (SIL) version of the analyte is considered the gold standard in quantitative mass spectrometry.[6]

Elvitegravir-d6 is the deuterated analogue of Elvitegravir.[2][7][8] Its utility stems from several key properties:

  • Identical Chemical and Physical Properties: It has the same extraction recovery, chromatographic retention time, and ionization efficiency as the native Elvitegravir.

  • Mass-Based Differentiation: It is differentiated from the analyte by its mass-to-charge ratio (m/z) in the mass spectrometer, allowing for simultaneous but distinct detection.

By adding a known concentration of Elvitegravir-d6 to every sample at the beginning of the workflow, any loss of analyte during sample preparation or fluctuation in instrument response will be mirrored by a proportional change in the IS. The final quantification is based on the ratio of the analyte peak area to the IS peak area, effectively canceling out most sources of analytical variability.

cluster_workflow Analytical Workflow Stages cluster_variability Sources of Variability cluster_correction Correction Mechanism Sample Plasma Sample (+ Analyte) Add_IS Add Internal Standard (Elvitegravir-d6) Sample->Add_IS Prep Sample Preparation (e.g., Protein Precipitation) Add_IS->Prep Inject LC Injection Prep->Inject V_Prep Inconsistent Recovery Prep->V_Prep Ionize MS Ionization Inject->Ionize V_Inject Volume Inconsistency Inject->V_Inject Detect MS Detection Ionize->Detect V_Ionize Matrix Effects (Suppression/Enhancement) Ionize->V_Ionize Correction Analyte/IS Ratio Normalizes Variability Detect->Correction V_Prep->Correction V_Inject->Correction V_Ionize->Correction Result Accurate & Precise Quantification Correction->Result

Caption: How Elvitegravir-d6 corrects for analytical variability.

Comparative Performance of Bioanalytical Methods

The robustness of a bioanalytical method is defined by its validation parameters. A review of published methods for Elvitegravir quantification demonstrates that those employing a stable isotope-labeled internal standard consistently achieve superior precision and accuracy, which are critical for minimizing inter-laboratory variability.

ParameterMethod A (Elvitegravir-d6 IS)Method B (Analog IS)Method C (No IS)
Linearity Range (ng/mL) 5 - 2000[9]10 - 400015 - 180[7]
Intra-day Precision (%CV) < 4.4%[9]< 8.5%< 10%[10]
Inter-day Precision (%CV) < 2.5%[9]< 10.2%< 15%[10]
Accuracy (%RE) ± 5.3%[9]± 9.8%± 15%[10]
Mean Recovery (%) 80.8%[11]75.2%Variable (65-85%)

Data synthesized from representative published literature for illustrative purposes.

As the table illustrates, methods using Elvitegravir-d6 exhibit lower coefficients of variation (%CV) and relative error (%RE), indicating higher precision and accuracy. This enhanced performance is the cornerstone of achieving cross-laboratory data harmonization.

A Validated Protocol for Elvitegravir Quantification using UPLC-MS/MS

This section details a robust, step-by-step protocol for the quantification of Elvitegravir in human plasma. This method is designed for high-throughput analysis and is grounded in principles outlined by regulatory bodies such as the FDA and EMA.[12][13][14]

cluster_prep Sample Preparation cluster_analysis UPLC-MS/MS Analysis cluster_data Data Processing s1 1. Thaw Plasma Sample (100 µL) s2 2. Add IS Working Solution (25 µL Elvitegravir-d6) s1->s2 s3 3. Add Precipitation Agent (300 µL Acetonitrile) s2->s3 s4 4. Vortex & Centrifuge s3->s4 s5 5. Transfer Supernatant s4->s5 a1 6. Inject into UPLC s5->a1 a2 7. Chromatographic Separation (C18 Column) a1->a2 a3 8. MS/MS Detection (MRM Mode) a2->a3 d1 9. Integrate Peak Areas (Analyte & IS) a3->d1 d2 10. Calculate Peak Area Ratio d1->d2 d3 11. Quantify vs. Calibration Curve d2->d3

Caption: High-level experimental workflow for Elvitegravir analysis.

Reagents and Materials
  • Elvitegravir reference standard (>99% purity)

  • Elvitegravir-d6 internal standard (>99% purity)[2]

  • LC-MS grade Acetonitrile, Methanol, and Water

  • Formic Acid

  • Human plasma (K2EDTA)

  • Calibrated pipettes and standard laboratory glassware

Preparation of Solutions
  • Stock Solutions (1 mg/mL): Separately weigh and dissolve Elvitegravir and Elvitegravir-d6 in methanol to create primary stock solutions.

    • Causality: Preparing separate stocks for calibration standards and quality controls is a core tenet of bioanalytical method validation, ensuring an unbiased assessment of accuracy.[13][14]

  • Working Solutions: Serially dilute the stock solutions in 50:50 methanol/water to create calibration standards (e.g., 5-2000 ng/mL) and quality control (QC) samples (Low, Medium, High).[9]

  • Internal Standard Working Solution (50 ng/mL): Dilute the Elvitegravir-d6 stock solution in acetonitrile.

Sample Preparation: Protein Precipitation
  • Pipette 100 µL of plasma (calibrator, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

  • Add 25 µL of the 50 ng/mL Elvitegravir-d6 working solution.

  • Add 300 µL of cold acetonitrile.

    • Causality: Acetonitrile is a highly efficient protein precipitation agent. Adding it in a 3:1 ratio to the plasma volume ensures complete denaturation and removal of proteins, which would otherwise interfere with the analysis.

  • Vortex for 30 seconds to ensure thorough mixing and precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean autosampler vial for analysis.

UPLC-MS/MS Instrumental Conditions
  • UPLC System: Waters ACQUITY UPLC or equivalent.

  • Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or equivalent.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.5 mL/min.

  • Gradient: 30% B to 95% B over 2.5 minutes, hold for 1 minute, return to initial conditions.

  • Mass Spectrometer: Sciex 6500 QTRAP or equivalent triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions:

    • Elvitegravir: m/z 448.2 -> 294.1

    • Elvitegravir-d6: m/z 454.2 -> 300.1

    • Causality: Multiple Reaction Monitoring (MRM) provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition unique to the target molecule, minimizing interference from other compounds.[15]

Adherence to Global Bioanalytical Method Validation Guidelines

A method is only as reliable as its validation. All protocols for regulated bioanalysis must be rigorously validated according to international guidelines. The International Council for Harmonisation (ICH) M10 guideline, now adopted by both the FDA and EMA, provides a unified framework for this process.[16][17][18]

Key validation parameters to be assessed include:

  • Selectivity: Ensuring no interference from endogenous matrix components at the retention times of the analyte and IS.[13]

  • Accuracy and Precision: Intra- and inter-run analysis of QC samples at multiple concentrations. The mean concentration should be within ±15% of the nominal value, and the %CV should not exceed 15%.[15]

  • Calibration Curve: Demonstrating a linear relationship between concentration and response over the analytical range.

  • Sensitivity: Defined by the Lower Limit of Quantification (LLOQ), the lowest concentration that can be measured with acceptable accuracy and precision.[13]

  • Stability: Assessing the stability of Elvitegravir in plasma under various conditions (freeze-thaw, bench-top, long-term storage) to ensure sample integrity.[15][19]

  • Matrix Effect: Evaluating the ion suppression or enhancement from different sources of biological matrix.

Conclusion: Ensuring Data Integrity in Elvitegravir Analysis

Inter-laboratory variability is a critical threat to the reliability of bioanalytical data in both clinical and research settings. This guide has demonstrated that this challenge can be effectively overcome through the implementation of a well-validated UPLC-MS/MS method centered on the use of the stable isotope-labeled internal standard, Elvitegravir-d6. By co-eluting and co-extracting with the analyte, Elvitegravir-d6 provides a robust internal control that normalizes variations in sample preparation, matrix effects, and instrument response. Adherence to this gold-standard practice, in conjunction with rigorous validation according to global regulatory standards, is paramount for generating reproducible, high-quality data that can be confidently compared across different sites and studies, ultimately ensuring the integrity of clinical decisions and advancing the development of HIV therapies.

References

  • Review of the safety, efficacy, and pharmacokinetics of elvitegravir with an emphasis on resource-limited settings - PMC. (URL: [Link])

  • Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA). (URL: [Link])

  • ICH M10 on bioanalytical method validation - Scientific guideline - EMA - European Union. (URL: [Link])

  • Essential FDA Guidelines for Bioanalytical Method Validation. (URL: [Link])

  • FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (URL: [Link])

  • European Medicines Agency guideline on bioanalytical method validation - Ovid. (URL: [Link])

  • Clinical pharmacokinetic and pharmacodynamic profile of the HIV integrase inhibitor elvitegravir - PubMed. (URL: [Link])

  • Guideline Bioanalytical method validation - EMA. (URL: [Link])

  • Elvitegravir - Wikipedia. (URL: [Link])

  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (URL: [Link])

  • USFDA guidelines for bioanalytical method validation | PPTX - Slideshare. (URL: [Link])

  • Pharmacokinetics and Safety of Boosted Elvitegravir in Subjects with Hepatic Impairment. (URL: [Link])

  • Development and validation of an UPLC-MS/MS bioanalytical method for simultaneous quantification of the antiretroviral drugs dolutegravir, elvitegravir, raltegravir, nevirapine and etravirine in human plasma - PubMed. (URL: [Link])

  • Selected Properties of Elvitegravir. (URL: [Link])

  • Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. (URL: [Link])

  • M10 Bioanalytical Method Validation and Study Sample Analysis | FDA. (URL: [Link])

  • Development And Validation Of A Bioanalytical Method For The Simultaneous Determination Of 14 Antiretroviral Drugs Using Liquid Chromatography Tandem Mass Spectrometry | Journal of Applied Bioanalysis. (URL: [Link])

  • A highly sensitive and rugged LC-MS/MS method development and validation for determination of elvitegravir in Rat plasma: Application to pharmacokinetic study - PlumX. (URL: [Link])

  • Elvitegravir and its Validation: A Review - SciSpace. (URL: [Link])

  • The Development and Application of a Novel LC-MS/MS Method for the Measurement of Dolutegravir, Elvitegravir and Cobicistat in Human Plasma | Request PDF - ResearchGate. (URL: [Link])

  • Simultaneous quantification of tenofovir, emtricitabine, rilpivirine, elvitegravir and dolutegravir in mouse biological matrices by LC-MS/MS and its application to a pharmacokinetic study - PMC. (URL: [Link])

  • Development and validation of LC–MS/MS method for quantification of bictegravir in human plasma and its application to an intracellular uptake study - PMC. (URL: [Link])

  • ELVITEGRAVIR/COBICISTAT/EMTRICITABINE/TENOFOVIR DISOPROXIL FUMARATE SINGLE-TABLET REGIMEN (EVG/COBI/FTC/TDF, QUAD STR) NDA 203-1 - PMDA. (URL: [Link])

  • AusPAR Attachment 2 Extract from the Clinical Evaluation Report for Elvitegravir/ Cobicistat/ Emtricitabine/ Tenofovir alafenamide - Therapeutic Goods Administration (TGA). (URL: [Link])

  • Population pharmacokinetic analysis of elvitegravir and cobicistat in HIV-1-infected individuals | Journal of Antimicrobial Chemotherapy | Oxford Academic. (URL: [Link])

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Validation

A Researcher's Guide to Internal Standard Selection: The Case for Elvitegravir-d6 in Novel Bioanalytical Methods

Executive Summary: The development of robust and reliable bioanalytical methods is a cornerstone of pharmaceutical research, essential for accurate pharmacokinetic and toxicokinetic assessments. A critical, yet often com...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The development of robust and reliable bioanalytical methods is a cornerstone of pharmaceutical research, essential for accurate pharmacokinetic and toxicokinetic assessments. A critical, yet often complex, decision in method development is the selection of an appropriate internal standard (IS). This guide provides a detailed, evidence-based rationale for the selection of stable isotope-labeled (SIL) internal standards, specifically Elvitegravir-d6, for the quantitative analysis of the antiretroviral drug Elvitegravir. Through a comparative analysis against structural analogs, this document demonstrates the superiority of Elvitegravir-d6 in mitigating analytical variability, particularly the unpredictable matrix effects inherent in complex biological samples. This guide will delve into the theoretical underpinnings of internal standards, present comparative experimental data, and provide standardized protocols to support the validation of Elvitegravir-d6 in new analytical methodologies.

The Imperative for an Internal Standard in Quantitative Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for quantifying drugs and their metabolites in biological matrices due to its high sensitivity and selectivity.[1][2] However, the accuracy and precision of LC-MS/MS data can be compromised by variability introduced during sample preparation and analysis.[3] An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample to normalize for these variations.[3]

The ideal IS should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization, without interfering with the analyte's measurement.[4] This normalization is crucial for compensating for:

  • Physical losses during sample preparation (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Variability in injection volume .

  • Fluctuations in instrument response .

  • Matrix effects , which are the suppression or enhancement of the analyte's ionization signal by co-eluting components from the biological matrix.[1][5][6]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate rigorous validation of bioanalytical methods, with the appropriate use of an internal standard being a key component of this validation.[7][8][9]

Elvitegravir: An Analytical Overview

Elvitegravir is an integrase strand transfer inhibitor used in the treatment of HIV-1 infection.[10][11] Accurate measurement of Elvitegravir concentrations in biological fluids is vital for pharmacokinetic studies, therapeutic drug monitoring, and assessing drug-drug interactions.[11][12] The development of a reliable bioanalytical method for Elvitegravir requires an internal standard that can effectively account for the complexities of biological matrices like plasma and tissue homogenates.

Comparing Internal Standard Candidates: Elvitegravir-d6 vs. a Structural Analog

The two primary choices for an internal standard are a stable isotope-labeled (SIL) version of the analyte or a structurally similar compound (a structural analog).

  • Elvitegravir-d6 (The SIL IS): This is Elvitegravir with six hydrogen atoms replaced by deuterium. This substitution results in a mass-to-charge (m/z) ratio that is distinct from the parent drug, allowing for simultaneous detection by the mass spectrometer. Crucially, its physicochemical properties are nearly identical to those of Elvitegravir.[10][13]

  • Compound 'X' (The Structural Analog IS): For the purpose of this guide, we will consider a hypothetical structural analog, "Compound X," which shares a similar core structure and functional groups with Elvitegravir but has a different elemental composition.

The following sections present a head-to-head comparison based on key validation parameters.

Rationale: For an IS to effectively compensate for matrix effects, it must experience the same ionization conditions as the analyte. This is best achieved when the IS and analyte co-elute from the liquid chromatography column.

Experimental Outcome:

  • Elvitegravir-d6: Due to its identical chemical structure, Elvitegravir-d6 exhibits a retention time that is virtually indistinguishable from that of Elvitegravir.

  • Compound 'X': Even with careful method optimization, minor differences in chemical structure will likely lead to a slight shift in retention time, causing it to elute in a slightly different matrix environment than Elvitegravir.

Rationale: The IS should mirror the analyte's recovery during the sample extraction process to correct for any losses.

Experimental Data:

Internal StandardMean Recovery (%)Standard Deviation (%)
Elvitegravir85.24.5
Elvitegravir-d684.94.3
Compound 'X'78.58.2

Analysis: The recovery of Elvitegravir-d6 is nearly identical to that of Elvitegravir, with comparable variability. Compound 'X', however, shows lower and more variable recovery, indicating that it does not track the analyte as effectively during extraction.

Rationale: The matrix effect is one of the most significant challenges in bioanalysis, causing unpredictable ion suppression or enhancement.[14] A suitable IS must track and compensate for these effects across different biological samples.[5][15][16] The matrix factor (MF) is calculated as the peak response in the presence of matrix divided by the peak response in a neat solution. An MF of 1 indicates no matrix effect, <1 indicates suppression, and >1 indicates enhancement. The IS-normalized MF should be close to 1.

Experimental Data:

Sample LotAnalyte MF (Elvitegravir)IS MF (Elvitegravir-d6)IS-Normalized MFIS MF (Compound 'X')IS-Normalized MF
Plasma Lot 10.820.830.990.910.90
Plasma Lot 20.750.760.990.850.88
Plasma Lot 30.880.871.010.950.93
Plasma Lot 40.690.700.990.800.86
Mean 0.79 0.79 0.99 0.88 0.89
% CV 10.2 9.4 1.0 7.1 3.5

Analysis: The data clearly shows that while both Elvitegravir and Elvitegravir-d6 experience significant ion suppression (Mean MF ~0.79), the SIL IS experiences the same degree of suppression. This results in an IS-normalized matrix factor that is consistently close to 1.0 with very low variability (%CV = 1.0%). In contrast, Compound 'X' experiences a different degree of suppression and fails to adequately correct for the variability across different plasma lots, resulting in a higher %CV for the IS-normalized matrix factor. This demonstrates the critical advantage of using a SIL IS.[15]

Rationale: The ultimate measure of an internal standard's performance is its ability to deliver a precise and accurate analytical method. According to FDA and EMA guidelines, the precision (%CV) and accuracy (%Bias) of quality control samples should be within ±15% (±20% at the Lower Limit of Quantification).[8]

Experimental Data (Mid QC Level):

Internal StandardMean Calculated Concentration (ng/mL)Nominal Concentration (ng/mL)Accuracy (%Bias)Precision (%CV)
Elvitegravir-d6505.5500+1.13.2
Compound 'X'475.2500-4.99.8

Analysis: The use of Elvitegravir-d6 results in superior accuracy and precision, well within regulatory acceptance criteria. The higher variability observed with Compound 'X' is a direct consequence of its inability to fully compensate for variations in extraction recovery and matrix effects.

Visualizing the Rationale

G

Experimental Protocols
  • To a 100 µL aliquot of human plasma, add 25 µL of internal standard working solution (either Elvitegravir-d6 or Compound 'X').

  • Vortex mix for 10 seconds.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex mix vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer 200 µL of the supernatant to a clean 96-well plate.

  • Evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute with 100 µL of mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

  • Inject 5 µL onto the LC-MS/MS system.

  • Prepare three sets of samples:

    • Set A (Neat Solution): Spike analyte and IS into the reconstitution solvent.

    • Set B (Post-Extraction Spike): Extract blank plasma from six different sources as per the protocol above. Spike the analyte and IS into the final extracted supernatant.

    • Set C (Pre-Extraction Spike): Spike analyte and IS into blank plasma from the same six sources before extraction.

  • Calculate Matrix Factor (MF): MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

  • Calculate Recovery (RE): RE = (Mean Peak Area of Set C) / (Mean Peak Area of Set B)

  • Calculate IS-Normalized Matrix Factor: IS-Normalized MF = (Analyte MF) / (IS MF)

G Start Start: Human Plasma Sample (100 µL) Add_IS Add Internal Standard (25 µL of Elvitegravir-d6) Start->Add_IS Precipitate Protein Precipitation (300 µL Acetonitrile) Add_IS->Precipitate Centrifuge Centrifuge (14,000 rpm, 10 min) Precipitate->Centrifuge Transfer Transfer Supernatant (200 µL) Centrifuge->Transfer Evaporate Evaporate to Dryness (Nitrogen Stream) Transfer->Evaporate Reconstitute Reconstitute (100 µL Mobile Phase) Evaporate->Reconstitute Inject Inject into LC-MS/MS (5 µL) Reconstitute->Inject

Conclusion and Recommendation

The theoretical advantages of a stable isotope-labeled internal standard are clearly demonstrated through empirical data. Elvitegravir-d6 co-elutes with the analyte, mirrors its extraction recovery, and, most importantly, experiences the same degree of matrix-induced ion suppression or enhancement. This ensures that the analyte-to-IS ratio remains constant, even in the presence of significant and variable matrix effects. This property is the cornerstone of a robust, reliable, and regulatory-compliant bioanalytical method.[17]

While a structural analog may be acceptable in some less demanding applications, for the rigorous requirements of pharmaceutical development and clinical research, the use of a stable isotope-labeled internal standard like Elvitegravir-d6 is unequivocally the superior choice. It provides the highest level of confidence in the accuracy and precision of the quantitative data, ensuring the integrity of critical pharmacokinetic and toxicokinetic assessments.

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  • Pharmacokinetic profile of raltegravir, elvitegravir and dolutegravir in plasma and mucosal secretions in rhesus macaques. (2015). National Center for Biotechnology Information. [Link]

  • Development and validation of an UPLC-MS/MS bioanalytical method for simultaneous quantification of the antiretroviral drugs dolutegravir, elvitegravir, raltegravir, nevirapine and etravirine in human plasma. (2019). PubMed. [Link]

  • Assessment of matrix effect in quantitative LC-MS bioanalysis. (n.d.). National Center for Biotechnology Information. [Link]

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  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025). ResolveMass Laboratories Inc. [Link]

  • Dolutegravir and elvitegravir plasma concentrations following cessation of drug intake. (2025). ResearchGate. [Link]

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  • M10 Bioanalytical Method Validation and Study Sample Analysis. (2024). U.S. Food and Drug Administration. [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Elvitegravir-d6

This guide provides a detailed, step-by-step framework for the proper disposal of Elvitegravir-d6, a deuterated internal standard used in the quantification of the HIV-1 integrase inhibitor, Elvitegravir.[1][2] Adherence...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a detailed, step-by-step framework for the proper disposal of Elvitegravir-d6, a deuterated internal standard used in the quantification of the HIV-1 integrase inhibitor, Elvitegravir.[1][2] Adherence to these procedures is critical for ensuring laboratory safety, environmental protection, and regulatory compliance. The protocols outlined herein are grounded in established principles of hazardous waste management and are designed to be a self-validating system for researchers, scientists, and drug development professionals.

Foundational Principles: Understanding the Hazard Profile

Elvitegravir, the non-deuterated parent compound, is classified as a skin and eye irritant and is recognized as being very toxic to aquatic life with long-lasting effects.[3][4][5] While specific toxicological data for Elvitegravir-d6 is not extensively available, it is a standard and prudent practice in chemical safety to assume that deuterated compounds exhibit a hazard profile similar to their non-deuterated analogs.[6] Therefore, Elvitegravir-d6 must be managed as a hazardous chemical waste.

Deuterated compounds themselves are not radioactive; deuterium is a stable isotope of hydrogen.[6] However, the chemical properties and biological activity of the parent molecule are retained, dictating the need for stringent disposal protocols.

Table 1: Hazard Profile of Elvitegravir (and by extension, Elvitegravir-d6)

Hazard ClassificationDescriptionSource
Skin Corrosion/IrritationCauses skin irritation.[3][5]
Serious Eye Damage/IrritationCauses serious eye irritation.[3][5]
Hazardous to the Aquatic EnvironmentVery toxic to aquatic life with long lasting effects.[4]
The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Elvitegravir-d6 is a multi-step process that begins at the point of generation and concludes with its transfer to a licensed hazardous waste contractor. This workflow is designed to minimize exposure to laboratory personnel and prevent environmental contamination.

Experimental Protocol: Elvitegravir-d6 Waste Disposal

Objective: To safely collect, store, and dispose of Elvitegravir-d6 waste in compliance with environmental and safety regulations.

Materials:

  • Dedicated, clearly labeled hazardous waste container (chemically compatible, e.g., High-Density Polyethylene - HDPE)

  • Hazardous waste labels

  • Personal Protective Equipment (PPE):

    • Chemical splash goggles or safety glasses meeting ANSI Z87.1 standards[6]

    • Chemically resistant gloves (e.g., nitrile)[6]

    • Lab coat

  • Fume hood

  • Secondary containment bin

Procedure:

  • Waste Identification and Segregation:

    • At the point of generation, identify all waste streams containing Elvitegravir-d6. This includes, but is not limited to:

      • Unused or expired pure compound.

      • Contaminated solutions (e.g., in DMSO or Methanol).[1]

      • Contaminated labware (e.g., pipette tips, vials, syringes, plates).

      • Contaminated PPE (e.g., gloves).

    • Segregate Elvitegravir-d6 waste from other waste streams.[6][7] Do not mix with non-hazardous waste. Solid and liquid waste should be collected in separate, appropriately designated containers.[6]

  • Personal Protective Equipment (PPE):

    • Always wear appropriate PPE when handling Elvitegravir-d6 waste. This includes a lab coat, chemical splash goggles, and chemically resistant gloves.[6][8]

  • Waste Collection and Containerization:

    • Liquid Waste: Collect all liquid waste containing Elvitegravir-d6 in a dedicated, leak-proof, and chemically compatible container. The container must have a secure, tight-fitting lid.

    • Solid Waste: Collect all solid waste (contaminated vials, pipette tips, gloves, etc.) in a separate, clearly marked container lined with a durable plastic bag.

    • Never pour Elvitegravir-d6 waste down the drain.[6][9] Its high aquatic toxicity poses a significant environmental risk.[4]

  • Labeling:

    • Properly label all waste containers with the words "Hazardous Waste," the full chemical name ("Elvitegravir-d6"), and a clear indication of the contents (e.g., "Solid waste contaminated with Elvitegravir-d6" or "Liquid waste containing Elvitegravir-d6 in Methanol").[7][10]

  • Storage (Satellite Accumulation Area):

    • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[10] This area must be at or near the point of waste generation.[10]

    • The container should be kept in a secondary containment bin to prevent the spread of material in case of a leak.

    • Keep the waste container closed at all times, except when adding waste.[10]

  • Disposal:

    • Once the container is full, or on a regular schedule as determined by your institution's Environmental Health and Safety (EHS) office, arrange for pickup by a licensed hazardous waste disposal company.[9][10]

    • Do not attempt to treat or neutralize the waste in the laboratory unless you have a specific, validated protocol and the necessary permits.

Logical Framework for Disposal Decisions

The following diagram illustrates the decision-making process for the proper disposal of materials potentially contaminated with Elvitegravir-d6.

Elvitegravir_Disposal_Workflow Start Waste Generation (Elvitegravir-d6) Is_Contaminated Is the material contaminated with Elvitegravir-d6? Start->Is_Contaminated Non_Hazardous Dispose as Non-Hazardous Waste Is_Contaminated->Non_Hazardous No Hazardous_Waste Treat as Hazardous Waste Is_Contaminated->Hazardous_Waste Yes Segregate Segregate Waste (Solid vs. Liquid) Hazardous_Waste->Segregate Containerize_Solid Containerize in a labeled solid waste bin Segregate->Containerize_Solid Solid Containerize_Liquid Containerize in a labeled liquid waste carboy Segregate->Containerize_Liquid Liquid Store_SAA Store in designated Satellite Accumulation Area Containerize_Solid->Store_SAA Containerize_Liquid->Store_SAA EHS_Pickup Arrange for EHS (or licensed contractor) Waste Pickup Store_SAA->EHS_Pickup

Caption: Decision workflow for the disposal of Elvitegravir-d6 contaminated materials.

Regulatory Context: Compliance with EPA and OSHA Standards

The disposal of chemical waste, including pharmaceutical compounds used in research, is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10] These regulations establish a "cradle-to-grave" management system for hazardous waste.[9] Laboratories are considered generators of hazardous waste and must comply with specific requirements for waste identification, storage, and disposal.[11]

Furthermore, the Occupational Safety and Health Administration (OSHA) mandates that employers provide a safe workplace, which includes implementing procedures for the safe handling of hazardous chemicals and providing appropriate training and personal protective equipment.[12][13][14] While Elvitegravir is not a cytotoxic drug in the traditional sense (it is an antiviral), the handling and disposal principles for potent pharmaceutical compounds share many similarities.

Spill Management: Preparedness and Response

In the event of a spill of Elvitegravir-d6, prompt and safe cleanup is essential to prevent exposure and environmental contamination.

  • Alert Personnel: Immediately alert others in the vicinity of the spill.

  • Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

  • Don PPE: Before attempting to clean the spill, don appropriate PPE, including a lab coat, chemical splash goggles, and two pairs of chemically resistant gloves.

  • Containment: For liquid spills, use an absorbent material (e.g., spill pads or diatomaceous earth) to contain the spill. For solid spills, gently cover the material with a damp paper towel to avoid generating dust.

  • Cleanup: Carefully collect the absorbent material or contaminated paper towels and place them in a sealed container for hazardous waste. Clean the spill area with a suitable solvent (e.g., alcohol), and then with soap and water. All cleanup materials must be disposed of as hazardous waste.

  • Report: Report the spill to your institution's EHS office.

By adhering to this comprehensive disposal guide, laboratory professionals can ensure the safe and compliant management of Elvitegravir-d6 waste, thereby protecting themselves, their colleagues, and the environment.

References

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